(9Z,12Z)-3-oxolinoleoyl-CoA

Core Science & Biosynthesis

The Peroxisomal Gateway to Jasmonate Signaling: A Technical Guide to (9Z,12Z)-3-Oxolinoleoyl-CoA Biosynthesis in Arabidopsis thaliana

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-derived signaling molecules crucial for regulating a wide array of stress responses and developmental processes in plants. The biosynthesis of JA is a multi-step process spanning different cellular compartments. This technical guide provides an in-depth examination of a critical two-step sequence within the peroxisome of Arabidopsis thaliana: the conversion of cis-(+)-12-oxophytodienoic acid (OPDA) to (9Z,12Z)-3-oxolinoleoyl-CoA. This process, catalyzed sequentially by 12-oxophytodienoate reductase 3 (OPR3) and OPC-8:0 CoA ligase 1 (OPCL1), represents a key commitment point leading to the β-oxidation cascade that yields JA. This document details the enzymatic reactions, presents key quantitative data, outlines detailed experimental protocols for pathway analysis, and provides visual representations of the pathway and associated workflows.

Introduction: The Central Role of Peroxisomal Reactions

The biosynthesis of jasmonic acid begins in the plastid with the conversion of α-linolenic acid to OPDA. OPDA is then transported into the peroxisome, the exclusive site of β-oxidation in plant cells. Here, the pathway toward JA involves two essential enzymatic steps before the initiation of β-oxidation: the reduction of OPDA and its subsequent activation to a CoA thioester. These reactions are pivotal, as the resulting product, (9Z,12Z)-3-oxolinoleoyl-CoA (more commonly referred to as OPC-8:0-CoA), is the direct substrate for the β-oxidation spiral. Understanding the kinetics, regulation, and experimental interrogation of the enzymes responsible—OPR3 and OPCL1—is fundamental for manipulating JA levels for agricultural or therapeutic purposes. Genetic disruption of these steps has profound effects on plant physiology, notably causing male sterility due to the critical role of JA in pollen maturation and anther dehiscence.[1][2]

The Core Biosynthetic Pathway

The conversion of OPDA to OPC-8:0-CoA occurs in two sequential, enzyme-catalyzed reactions within the peroxisome.

• Reduction of OPDA by OPR3: The first step is the reduction of the C12-C13 double bond in the cyclopentenone ring of (9S,13S)-12-oxophytodienoic acid (OPDA). This reaction is catalyzed by 12-oxophytodienoate reductase 3 (OPR3), a flavin-dependent oxidoreductase.[3] OPR3 is the specific isozyme relevant for JA biosynthesis, effectively converting the natural (9S,13S)-OPDA stereoisomer to 3-oxo-2-(2'(Z)-pentenyl)cyclopentane-1-octanoic acid (OPC-8:0).[3][4] Other OPR isoforms in Arabidopsis (OPR1 and OPR2) convert this natural substrate with greatly reduced efficiency.[4]

• Activation of OPC-8:0 by OPCL1: The newly formed OPC-8:0 is then activated for entry into the β-oxidation pathway. This involves the formation of a high-energy thioester bond with coenzyme A, a reaction catalyzed by OPC-8:0 CoA ligase 1 (OPCL1).[5] OPCL1 is an acyl-activating enzyme (AAE) that converts OPC-8:0 into OPC-8:0-CoA.[5] Genetic studies have shown that opcl1 null mutants exhibit reduced JA levels and hyperaccumulation of OPC-8:0 upon wounding, confirming that OPC-8:0 is the primary physiological substrate for this activation step.[4]

Quantitative Data

The following tables summarize key quantitative parameters associated with the enzymes and metabolites of the (9Z,12Z)-3-oxolinoleoyl-CoA biosynthesis pathway in Arabidopsis.

Table 1: Enzyme Kinetic Parameters

This table presents the kinetic properties of recombinantly expressed and purified OPR3 and OPCL1 enzymes from Arabidopsis thaliana.

Enzyme	Substrate	Km (µM)	Vmax (nkat/mg protein)	kcat (s-1)	Reference(s)
OPR3	(9S,13S)-OPDA	35	53.7	Not Reported	[3][4]
OPCL1	OPC-8:0	47.5	Not Reported	0.43	[6]
OPCL1	OPDA	Not Determined	Not Reported	Not Reported	[6]

Note: Kinetic parameters can vary based on assay conditions such as pH, temperature, and buffer composition.

Table 2: Metabolite Levels in Wild-Type vs. Mutant Arabidopsis

This table illustrates the physiological consequence of disrupting the pathway, showing metabolite accumulation in wild-type (WT) and the opcl1 mutant following mechanical wounding.

Genotype	Condition	OPC-8:0 Level (pmol/g FW)	Jasmonic Acid (JA) Level (pmol/g FW)	Reference(s)
Wild-Type (Col-0)	Unwounded	Below LOQ	~13.2	[3]
Wild-Type (Col-0)	Wounded (1h)	Below LOQ	>1000	[3][7]
opcl1 Mutant	Wounded (1h)	Hyperaccumulated	Significantly Reduced	[4]
opr3 Mutant	Unwounded	Not Detected	Not Detected	[1]
opr3 Mutant	Wounded (1h)	Not Detected	Not Detected	[1]

LOQ: Limit of Quantification. "Hyperaccumulated" and "Significantly Reduced" are qualitative descriptions from the cited literature where precise quantitative values were not provided in a comparable format.

Experimental Protocols

Detailed methodologies are essential for the accurate study of the (9Z,12Z)-3-oxolinoleoyl-CoA biosynthesis pathway. The following sections provide protocols for key experiments.

Protocol for Metabolite Extraction and Quantification

This protocol is adapted for the analysis of OPDA, OPC-8:0, and JA from Arabidopsis leaf tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Arabidopsis leaf tissue

• Liquid nitrogen

• Pre-cooled cryo-grinder or mortar and pestle

• Extraction buffer: Methanol containing deuterated internal standards (e.g., D6-JA, D5-OPDA)

• Microcentrifuge tubes

• Centrifuge (4°C)

• Vacuum evaporator

• LC-MS/MS system

Procedure:

• Sample Harvest: Harvest leaf tissue (typically 10-100 mg fresh weight) and immediately flash-freeze in liquid nitrogen to quench metabolic activity.[5]

• Homogenization: Grind the frozen tissue to a fine powder using a pre-cooled cryo-grinder or a mortar and pestle under liquid nitrogen.

• Extraction: Transfer the frozen powder to a pre-weighed microcentrifuge tube. Add 1.0 mL of ice-cold extraction buffer containing known amounts of internal standards (e.g., 40 ng D6-JA).[8]

• Incubation & Centrifugation: Vortex the sample vigorously and incubate on a shaker at 4°C for 30 minutes. Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Concentration: Evaporate the solvent to near dryness using a vacuum evaporator.

• Reconstitution: Resuspend the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., acetonitrile (B52724)/water mixture).

• Analysis: Inject the sample into the LC-MS/MS system. Separation is typically achieved on a C18 reverse-phase column. Detection and quantification are performed using multiple reaction monitoring (MRM) mode, comparing the peak areas of endogenous metabolites to their corresponding deuterated internal standards.[3][7]

Protocol for OPR3 Enzyme Activity Assay

This spectrophotometric assay measures the activity of OPR3 by monitoring the consumption of its cofactor, NADPH.

Materials:

• Purified recombinant OPR3 enzyme

• Assay Buffer: 50 mM Potassium Phosphate buffer, pH 8.0

• NADPH solution (in assay buffer)

• Substrate: (9S,13S)-OPDA solution (dissolved in ethanol, then diluted in assay buffer)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Reaction Mixture Preparation: In a quartz cuvette, prepare a reaction mixture containing the assay buffer, a final concentration of ~150 µM NADPH, and the purified OPR3 enzyme. The total volume is typically 100-200 µL.

• Blank Measurement: Equilibrate the mixture in the spectrophotometer at a constant temperature (e.g., 25°C) and measure the baseline absorbance at 340 nm. This measures any substrate-independent NADPH oxidation.

• Initiate Reaction: Start the reaction by adding the substrate (9S,13S)-OPDA to a final concentration of ~50 µM. Mix quickly by pipetting.

• Monitor Absorbance: Immediately begin monitoring the decrease in absorbance at 340 nm over time (e.g., for 5-10 minutes). The oxidation of NADPH to NADP+ results in a decrease in absorbance at this wavelength.

• Calculate Activity: Calculate the rate of NADPH oxidation using the Beer-Lambert law (extinction coefficient for NADPH at 340 nm is 6.22 mM-1cm-1). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of NADPH per minute under the specified conditions.

Protocol for OPCL1 Enzyme Activity Assay

This assay determines OPCL1 activity by detecting the formation of the OPC-8:0-CoA product using HPLC.

Materials:

• Purified recombinant OPCL1 enzyme

• Assay Buffer: 100 mM Tris-HCl, pH 7.5

• ATP solution

• MgCl2 solution

• Coenzyme A (CoA-SH) solution

• Substrate: OPC-8:0 solution

• Reaction quenching solution: e.g., perchloric acid

• HPLC system with a C18 column and UV detector

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, ATP (e.g., 5 mM), MgCl2 (e.g., 10 mM), CoA-SH (e.g., 0.5 mM), and the purified OPCL1 enzyme.

• Pre-incubation: Pre-incubate the mixture at 30°C for 5 minutes to allow for temperature equilibration.

• Initiate Reaction: Start the reaction by adding the substrate, OPC-8:0 (e.g., 50-100 µM).

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 15-30 minutes).

• Stop Reaction: Terminate the reaction by adding a quenching solution, such as perchloric acid, which will precipitate the enzyme.

• Sample Preparation: Centrifuge the quenched reaction to pellet the precipitated protein. Transfer the supernatant to an HPLC vial.

• HPLC Analysis: Inject the sample onto an HPLC system equipped with a C18 column. Elute the products using a suitable gradient (e.g., acetonitrile and water with 0.1% trifluoroacetic acid). Monitor the eluate at a wavelength appropriate for detecting CoA thioesters (e.g., 260 nm).

• Quantification: Identify the OPC-8:0-CoA peak based on its retention time compared to a standard (if available) or by LC-MS confirmation. Quantify the amount of product formed by integrating the peak area and comparing it to a standard curve of a related acyl-CoA.

Protocol for Gene Expression Analysis by RT-qPCR

This protocol outlines the steps to quantify the transcript levels of OPR3 and OPCL1.

Materials:

• Arabidopsis tissue (e.g., leaves from control and treated plants)

• Liquid nitrogen

• RNA extraction kit (e.g., Trizol or column-based kit)

• DNase I

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green-based)

• Gene-specific primers for OPR3, OPCL1, and a reference gene (e.g., ACTIN2 or UBIQUITIN)

• qPCR instrument

Procedure:

• RNA Extraction: Harvest tissue, flash-freeze in liquid nitrogen, and extract total RNA using a commercial kit or Trizol reagent according to the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a cDNA synthesis kit with oligo(dT) or random primers.

• qPCR Reaction: Set up the qPCR reactions in a 96-well plate. Each reaction should contain qPCR master mix, forward and reverse primers for the target gene (OPR3 or OPCL1) or the reference gene, and diluted cDNA template. Include no-template controls for each primer set.

• qPCR Program: Run the plate on a qPCR instrument using a standard thermal cycling program (e.g., initial denaturation at 95°C, followed by 40 cycles of 95°C for 15s and 60°C for 60s). Include a melt curve analysis at the end to verify the specificity of the amplified product.

• Data Analysis: Determine the quantification cycle (Cq) values for each reaction. Calculate the relative expression of the target genes using the ΔΔCq method, normalizing the expression of OPR3 and OPCL1 to the expression of the reference gene.[9]

Conclusion

The sequential action of OPR3 and OPCL1 in the peroxisomes of Arabidopsis thaliana constitutes a critical control point in the biosynthesis of jasmonic acid. This guide provides a foundational understanding of this pathway, supported by quantitative data and robust experimental protocols. The methodologies detailed herein for metabolite profiling, enzyme activity assays, and gene expression analysis provide a comprehensive toolkit for researchers investigating jasmonate signaling. A thorough understanding of these core biosynthetic steps is paramount for developing strategies to modulate plant defense responses and developmental processes, with potential applications ranging from crop improvement to the discovery of novel bioactive compounds.

References

• 1. ecronicon.net [ecronicon.net]
• 2. researchgate.net [researchgate.net]
• 3. 12-Oxophytodienoate reductase 3 (OPR3) is the isoenzyme involved in jasmonate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uni-hohenheim.de [uni-hohenheim.de]
• 6. academic.oup.com [academic.oup.com]
• 7. uniprot.org [uniprot.org]
• 8. bioone.org [bioone.org]
• 9. escholarship.org [escholarship.org]

(9Z,12Z)-3-oxolinoleoyl-CoA as a precursor to jasmonates

An In-Depth Technical Guide on the Peroxisomal β-Oxidation Pathway in Jasmonate Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jasmonates (JAs) are a class of lipid-derived phytohormones that play pivotal roles in a multitude of plant processes, including growth, development, and defense against biotic and abiotic stresses.[1][2][3] The biosynthesis of jasmonic acid (JA), the primary compound of this family, is a well-orchestrated process that spans two cellular compartments: the chloroplast and the peroxisome.[4] This technical guide provides an in-depth exploration of the terminal steps of JA biosynthesis occurring within the peroxisome, with a specific focus on the activation of the precursor molecule and its subsequent conversion to JA via the β-oxidation pathway.

The synthesis of jasmonates begins with α-linolenic acid released from chloroplast membranes.[4][5] A series of enzymatic reactions in the chloroplast converts α-linolenic acid into 12-oxo-phytodienoic acid (OPDA).[6][7] This intermediate is then transported to the peroxisome for the final conversion steps.[8][9] Inside the peroxisome, OPDA is first reduced to 3-oxo-2-(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[10][11] For entry into the β-oxidation cycle, OPC-8:0 must be activated to its coenzyme A (CoA) thioester, OPC-8:0-CoA, by the enzyme OPC-8:0 CoA Ligase1 (OPCL1).[8][9] This activated molecule is the direct precursor that undergoes three successive rounds of β-oxidation to yield jasmonoyl-CoA, which is then hydrolyzed to free jasmonic acid.[6][7]

The term "(9Z,12Z)-3-oxolinoleoyl-CoA," while not the standard nomenclature for the direct precursor, conceptually describes a 3-ketoacyl-CoA, which is a key intermediate generated during each cycle of the β-oxidation spiral. This guide will elucidate the established pathway, clarifying the roles of the key enzymes and intermediates, including these 3-ketoacyl-CoA structures, in the synthesis of jasmonic acid.

The Jasmonate Biosynthesis Pathway: An Overview

The synthesis of jasmonic acid is a multi-step process that initiates in the chloroplast and concludes in the peroxisome. The pathway begins with the release of α-linolenic acid (18:3) from plastid membranes. In the chloroplast, a trio of enzymes—lipoxygenase (LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC)—catalyzes the conversion of α-linolenic acid into (9S,13S)-12-oxophytodienoic acid (OPDA).[4][6][7] OPDA is then transported into the peroxisome, where the final maturation into jasmonic acid occurs. This peroxisomal stage involves the reduction of the OPDA ring structure, activation of the carboxylic acid side chain to a CoA ester, and subsequent shortening of this side chain through β-oxidation.[8][9][12]

Overall pathway of Jasmonate Biosynthesis.

Peroxisomal β-Oxidation: The Core Synthesis of Jasmonic Acid

The conversion of OPDA to JA within the peroxisome is a critical phase of the biosynthetic pathway, involving a sequence of reduction, CoA activation, and three iterative cycles of β-oxidation.

• Reduction of OPDA: The pathway begins with the reduction of the cyclopentenone ring of OPDA, catalyzed by 12-oxophytodienoate reductase 3 (OPR3).[13][14] This reaction yields 3-oxo-2-(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[11] OPR3 is the specific isoenzyme responsible for jasmonate biosynthesis, efficiently converting the natural (9S,13S)-OPDA stereoisomer.[13]

• CoA Activation: Before the fatty acid side chain can be shortened, it must be activated. The enzyme OPC-8:0 CoA Ligase1 (OPCL1), a member of the acyl-activating enzyme (AAE) family, catalyzes the ATP-dependent formation of a thioester bond between the carboxyl group of OPC-8:0 and coenzyme A, forming OPC-8:0-CoA.[8][9][10] This step is essential for committing the precursor to the β-oxidation cycle.

• The β-Oxidation Spiral: OPC-8:0-CoA undergoes three successive rounds of β-oxidation to shorten its eight-carbon side chain by two carbons in each cycle, ultimately producing a two-carbon side chain.[6][7] Each cycle consists of four enzymatic reactions:

  • Oxidation: Acyl-CoA oxidase (ACX) introduces a double bond between the α and β carbons. ACX1A has been shown to be the primary isoform involved in wound-induced JA synthesis.[6][15]

  • Hydration and Dehydrogenation: A multifunctional protein (MFP) with both 2-trans-enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities first adds a water molecule across the double bond and then oxidizes the resulting hydroxyl group to a ketone.[6][8] This forms a 3-ketoacyl-CoA intermediate, the type of molecule conceptually described by the term "(9Z,12Z)-3-oxolinoleoyl-CoA".

  • Thiolysis: 3-ketoacyl-CoA thiolase (KAT) cleaves the bond between the α and β carbons by adding a new CoA molecule, releasing acetyl-CoA and a fatty acyl-CoA that is two carbons shorter.[6][7][8]

• Final Hydrolysis: After three cycles, the resulting jasmonoyl-CoA is hydrolyzed by a putative thioesterase to release the final product, (+)-7-iso-jasmonic acid.[6][8]

The peroxisomal β-oxidation pathway for JA synthesis.

Quantitative Data on Jasmonate Biosynthesis

The efficiency and regulation of the jasmonate pathway can be understood through quantitative analysis of enzyme kinetics and metabolite levels.

Table 1: Kinetic Properties of Key Jasmonate Biosynthetic Enzymes

Enzyme	Organism	Substrate	Km (µM)	Vmax (nkat/mg protein)	Reference
OPR3	Arabidopsis thaliana	(9S,13S)-12-oxophytodienoic acid	35	53.7	[13]

| JMT | Arabidopsis thaliana | Jasmonic Acid | 43.5 | - |[16] |

Table 2: Representative Levels of Jasmonates in Plant Tissues

Compound	Plant	Tissue	Condition	Concentration	Reference
Jasmonic Acid (JA)	Poplar	Leaves	Unstressed	2.6 µg/g FW	[17]
Methyl Jasmonate (MeJA)	Poplar	Leaves	Unstressed	1.3 µg/g FW	[17]
JA-Isoleucine (JA-Ile)	Nicotiana attenuata	Leaves	Wounded + Oral Secretions	~13,000 ng/g FW	[18]

| 12-oxo-PDA (OPDA) | Nicotiana attenuata | Leaves | Wounded + Oral Secretions | ~3,500 ng/g FW |[18] |

Experimental Protocols

Accurate quantification of jasmonates and characterization of biosynthetic enzymes are crucial for research in this field.

Protocol 1: Absolute Quantification of Jasmonates by UPLC-MS/MS

This protocol describes a validated method for the extraction, purification, and absolute quantification of jasmonates from plant tissue using the isotope dilution method.[18]

1. Sample Preparation and Extraction:

• Flash-freeze 50-100 mg of plant tissue in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• To the powdered tissue in a 2.0 mL microcentrifuge tube, add 1 mL of ice-cold extraction solvent (e.g., 80% methanol (B129727) with 1% acetic acid).

• Add a known quantity of a stable isotope-labeled internal standard mixture (e.g., ²H₆-JA, ²H₂-JA-Ile). The amount should be comparable to the expected endogenous levels.[19]

• Vortex vigorously for 1 minute, then incubate on a shaker at 4°C for 30 minutes.

• Centrifuge at 16,000 x g for 15 minutes at 4°C.[18]

• Carefully transfer the supernatant to a new tube.

2. Solid-Phase Extraction (SPE) Purification (Optional but Recommended):

• Condition a C18 SPE cartridge (e.g., 100 mg) by passing 1 mL of methanol followed by 1 mL of 1% acetic acid (wash solution). Do not let the cartridge dry.[19]

• Load the supernatant onto the conditioned cartridge.

• Wash the cartridge with 1 mL of 1% acetic acid to remove polar impurities.

• Elute the jasmonates with 1 mL of 80% methanol into a clean collection tube.

• Evaporate the eluate to complete dryness using a vacuum concentrator (e.g., SpeedVac) or under a gentle stream of nitrogen gas.

3. Analysis by UPLC-MS/MS:

• Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of an appropriate solvent (e.g., 50% methanol).[18]

• Centrifuge at 16,000 x g for 5 minutes to pellet any insoluble material.

• Transfer the clear supernatant to a UPLC vial for analysis.

• Perform separation using a reverse-phase C18 column with a suitable gradient (e.g., water and acetonitrile, both with 0.1% formic acid).

• Detect and quantify using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for each endogenous jasmonate and its corresponding internal standard.[20]

4. Data Analysis:

• Generate a standard curve by plotting the response ratio (peak area of unlabeled standard / peak area of internal standard) against the concentration of the unlabeled standard.

• Calculate the response ratio for the endogenous analyte in the sample.

• Determine the absolute concentration of the jasmonate in the sample by interpolating its response ratio on the standard curve.[18]

General workflow for jasmonate quantification.

Protocol 2: Assay for Jasmonic Acid Carboxyl Methyltransferase (JMT) Activity

This protocol is adapted from methods used to characterize JMT, the enzyme that converts JA to its volatile ester, methyl jasmonate (MeJA).[16]

1. Reaction Mixture:

• Prepare a total reaction volume of 50 µL containing:

  • 50 mM Tris-HCl (pH 7.5)
  • 100 µM S-adenosyl-L-methionine (SAM) (as the methyl donor)
  • 1 mM Jasmonic Acid (substrate)
  • 1-5 µg of purified recombinant JMT enzyme or protein extract.

2. Incubation:

• Incubate the reaction mixture at 30°C for 30-60 minutes.

• Stop the reaction by adding 5 µL of 1 M HCl.

3. Extraction of MeJA:

• Add 100 µL of an organic solvent mixture (e.g., hexane:dichloromethane, 1:2 v/v) to the reaction tube.

• Include a suitable internal standard (e.g., 9,10-dihydro-methyljasmonate) for quantification.

• Vortex vigorously for 1 minute to extract the MeJA into the organic phase.

• Centrifuge to separate the phases.

4. Analysis by GC-MS:

• Carefully transfer the upper organic layer to a GC-MS vial.

• Analyze the sample using a gas chromatograph coupled to a mass spectrometer.

• Identify and quantify the MeJA peak based on its retention time and mass spectrum compared to an authentic standard. The amount of product formed is used to calculate the enzyme activity.

Jasmonate Signaling Pathway

The biological activity of jasmonic acid is mediated through a well-defined signaling cascade. Upon synthesis, JA is typically converted to its bioactive form, jasmonoyl-isoleucine (JA-Ile).[19] JA-Ile acts as a molecular "glue," promoting the interaction between the F-box protein CORONATINE INSENSITIVE 1 (COI1) and JASMONATE-ZIM DOMAIN (JAZ) repressor proteins.[2][19] This interaction leads to the ubiquitination and subsequent degradation of JAZ proteins by the 26S proteasome. The degradation of JAZ repressors liberates transcription factors, most notably MYC2, which then activate the expression of a wide array of JA-responsive genes, initiating various defense and developmental programs.[21][22]

Core components of the jasmonate signaling pathway.

Conclusion

The peroxisomal β-oxidation of OPC-8:0-CoA is the final and essential stage in the biosynthesis of jasmonic acid. This intricate process, involving a dedicated set of enzymes for reduction, CoA-activation, and side-chain shortening, ensures the precise production of this vital signaling molecule. A thorough understanding of this pathway, from the kinetic properties of its enzymes to the in vivo concentrations of its intermediates, is fundamental for researchers in plant biology. For scientists in drug development and agriculture, the enzymes of this pathway, such as ACX and OPR3, represent potential targets for developing novel herbicides or compounds that can modulate plant defense responses to enhance crop resilience and productivity. The detailed protocols and quantitative data presented in this guide serve as a valuable resource for furthering research into the multifaceted roles of jasmonates in the plant kingdom.

References

• 1. The Jasmonate Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Jasmonate Signaling Pathway Modulates Plant Defense, Growth, and Their Trade-Offs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 7. madsg.com [madsg.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of Peroxisomal beta-Oxidation in the Production of Plant Signaling Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 12-Oxo-Phytodienoic Acid Triggers Expression of a Distinct Set of Genes and Plays a Role in Wound-Induced Gene Expression in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Jasmonic Acid and Its Precursor 12-Oxophytodienoic Acid Control Different Aspects of Constitutive and Induced Herbivore Defenses in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Jasmonic acid carboxyl methyltransferase: A key enzyme for jasmonate-regulated plant responses - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. Transcriptional and post-transcriptional regulation of the jasmonate signalling pathway in response to abiotic and harvesting stress in Hevea brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Cellular Sites of (9Z,12Z)-3-Oxolinoleoyl-CoA Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the subcellular localization of (9Z,12Z)-3-oxolinoleoyl-CoA production, a key intermediate in the β-oxidation of linoleic acid. Understanding the compartmentalization of this metabolic process is crucial for research in metabolic disorders, plant biology, and the development of targeted therapeutics. This document summarizes quantitative data, details relevant experimental protocols, and provides visual representations of the associated metabolic and experimental workflows.

Introduction: The Significance of Subcellular Localization

(9Z,12Z)-3-Oxolinoleoyl-CoA is generated during the catabolism of linoleic acid, an essential omega-6 fatty acid. The production of this 3-oxoacyl-CoA intermediate is a critical step in the multi-enzyme β-oxidation spiral. In mammals, this pathway is fundamental for energy homeostasis, while in plants, it is a key component of the biosynthetic pathway for jasmonic acid, a vital phytohormone involved in defense and development. The subcellular location of these metabolic activities dictates substrate availability, regulatory mechanisms, and the fate of the resulting products. The primary organelles implicated in the β-oxidation of fatty acids are peroxisomes and mitochondria, each possessing a distinct set of enzymes and regulatory controls.

Metabolic Pathways and Key Enzymes

The synthesis of (9Z,12Z)-3-oxolinoleoyl-CoA from linoleoyl-CoA involves the first three steps of the β-oxidation pathway:

• Dehydrogenation: Catalyzed by acyl-CoA oxidase (in peroxisomes) or acyl-CoA dehydrogenase (in mitochondria).

• Hydration: Catalyzed by enoyl-CoA hydratase.

• Dehydrogenation: Catalyzed by 3-hydroxyacyl-CoA dehydrogenase.

Peroxisomal β-Oxidation

In both plants and animals, peroxisomes are a major site for the β-oxidation of very long-chain fatty acids, branched-chain fatty acids, and, in the case of plants, the precursors of jasmonic acid.[1] The peroxisomal β-oxidation of linoleic acid leads to the formation of (9Z,12Z)-3-oxolinoleoyl-CoA. In plants, this is a crucial part of jasmonic acid biosynthesis, which begins in the chloroplast and is completed in the peroxisome.[2][3][4]

Mitochondrial β-Oxidation

Mitochondria are the primary site for the β-oxidation of short, medium, and long-chain fatty acids for energy production.[5][6] The catabolism of unsaturated fatty acids like linoleic acid in mitochondria requires auxiliary enzymes to handle the double bonds.[7]

Quantitative Data on Enzyme Activity and Substrate Specificity

The following tables summarize available quantitative data regarding the enzymes involved in the production of (9Z,12Z)-3-oxolinoleoyl-CoA. It is important to note that specific kinetic data for linoleoyl-CoA and its direct intermediates are not always available; in such cases, data for representative substrates are provided to indicate enzyme characteristics.

Table 1: Acyl-CoA Oxidase (Peroxisomal) and Acyl-CoA Dehydrogenase (Mitochondrial) Activity

Enzyme/Organelle	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Source
Peroxisomal Acyl-CoA Oxidase (Rat Liver)	Palmitoyl-CoA (16:0)	< 80	-	[8]
Peroxisomal Acyl-CoA Oxidase (Rat Liver)	Lauroyl-CoA (12:0)	-	Higher than Palmitoyl-CoA	[9]
Mitochondrial Long-Chain Acyl-CoA Dehydrogenase (Rat)	4,7,10-cis-Hexadecatrienoyl-CoA	-	Effective dehydrogenation	[10]

Table 2: Enoyl-CoA Hydratase Substrate Specificity

Enzyme/Organelle	Substrate Characteristics	Relative Activity	Source
Enoyl-CoA Hydratase (General)	Acyl chain lengths from C4 to C16	Rate decreases with increasing chain length	[11]
(R)-specific Enoyl-CoA Hydratase (Aeromonas caviae)	Crotonyl-CoA (C4)	High	[12]
(R)-specific Enoyl-CoA Hydratase (Aeromonas caviae)	2-Hexenoyl-CoA (C6)	High	[12]
(R)-specific Enoyl-CoA Hydratase (Aeromonas caviae)	2-Octenoyl-CoA (C8)	Lower	[12]

Table 3: 3-Hydroxyacyl-CoA Dehydrogenase Substrate Specificity

Enzyme/Organelle	Substrate Characteristics	Relative Activity	Source
3-Hydroxyacyl-CoA Dehydrogenase (Human)	Medium-chain-length fatty acids	Highest	[13]
3-Hydroxyacyl-CoA Dehydrogenase (General)	C4 to C16 3-hydroxyacyl-CoA esters	Highest with C10, decreases with increasing chain length	[14]

Table 4: 3-Ketoacyl-CoA Thiolase Substrate Specificity

Enzyme/Organelle	Substrate Characteristics	Relative Activity	Source
Peroxisomal 3-Ketoacyl-CoA Thiolase (Rat Liver)	Medium chain 3-oxoacyl-CoAs (C10)	Optimum activity	[15]
Mitochondrial 3-Ketoacyl-CoA Thiolase (General)	Broad chain-length specificity	-	[16]
Peroxisomal 3-Ketoacyl-CoA Thiolase B (Mouse)	Straight-chain acyl-CoAs	-	[1]

Experimental Protocols

Isolation of Plant Leaf Peroxisomes

This protocol is adapted for the isolation of peroxisomes from Arabidopsis thaliana leaves, suitable for subsequent proteomic and metabolic analyses.[17][18][19]

Materials:

• Grinding Buffer (170 mM Tricine-HCl, pH 7.5, 1 mM EDTA)

• Percoll solutions (15% and 38% v/v)

• Sucrose (B13894) solutions (36% w/w)

• Homogenizer, centrifuges, and appropriate rotors.

Procedure:

• Homogenize 60 g of fresh leaf material in ice-cold Grinding Buffer.

• Filter the homogenate through layers of cheesecloth.

• Centrifuge the filtrate at low speed to pellet chloroplasts and nuclei.

• Load the supernatant onto a discontinuous Percoll density gradient.

• Centrifuge at high speed to separate organelles.

• Collect the peroxisome-enriched fraction.

• Further purify the peroxisomal fraction on a sucrose density gradient.

• Collect the purified peroxisomes, which band at a specific density.

• Assess purity using marker enzyme assays (e.g., catalase for peroxisomes) and immunoblotting.[17][19]

Subcellular Fractionation of Rat Liver

This protocol describes the separation of subcellular organelles from rat liver tissue by differential centrifugation.[11][20]

Materials:

• Homogenization buffer (e.g., 0.25 M sucrose, 10 mM HEPES, pH 7.4)

• Dounce homogenizer

• Centrifuges and rotors

Procedure:

• Perfuse the liver with ice-cold saline to remove blood.

• Mince the liver tissue and homogenize in homogenization buffer.

• Centrifuge the homogenate at low speed (e.g., 600 x g) to pellet nuclei (N fraction).

• Centrifuge the supernatant at a higher speed (e.g., 10,000 x g) to pellet mitochondria (M fraction).

• Centrifuge the resulting supernatant at a higher speed (e.g., 20,000 x g) to obtain a fraction enriched in peroxisomes and lysosomes (L fraction).

• Further centrifugation of the supernatant at very high speed (e.g., 100,000 x g) pellets microsomes (P fraction), leaving the cytosol as the final supernatant (S fraction).

• The L fraction can be further purified using density gradient centrifugation to separate peroxisomes from lysosomes.

In Vitro Peroxisomal β-Oxidation Assay

This assay measures the β-oxidation capacity of isolated peroxisomes.[2][21][22]

Materials:

• Isolated peroxisomes

• Assay buffer containing ATP and other necessary cofactors

• Radiolabeled fatty acid substrate (e.g., [1-¹⁴C]linoleic acid)

• Scintillation counter

Procedure:

• Incubate a known amount of isolated peroxisomes with the assay buffer.

• Add the radiolabeled fatty acid to start the reaction.

• Incubate at a controlled temperature for a specific time.

• Stop the reaction by adding an acid (e.g., perchloric acid).

• Separate the water-soluble, chain-shortened products from the unreacted fatty acid by centrifugation or phase separation.

• Quantify the radioactivity in the aqueous phase using a scintillation counter to determine the rate of β-oxidation.

Determination of Subcellular Localization using Fluorescent Protein Tagging

This method allows for the visualization of a protein's location within a living cell.[3][4]

Materials:

• Expression vector for the protein of interest fused to a fluorescent protein (e.g., GFP).

• Cell line for transfection.

• Transfection reagent.

• Confocal microscope.

• Organelle-specific fluorescent markers (for co-localization).

Procedure:

• Clone the cDNA of the target enzyme (e.g., a specific isoform of 3-hydroxyacyl-CoA dehydrogenase) into an expression vector in-frame with a fluorescent protein tag (e.g., GFP).

• Transfect the construct into a suitable cell line.

• Allow time for protein expression (typically 24-48 hours).

• (Optional) Co-transfect with a vector expressing a fluorescently-tagged marker for a specific organelle (e.g., a mitochondrial or peroxisomal marker with a red fluorescent protein).

• Visualize the subcellular localization of the fluorescently-tagged protein using a confocal microscope.

• Co-localization with an organelle-specific marker confirms the subcellular location of the protein of interest.

Visualization of Pathways and Workflows

Caption: Jasmonic acid biosynthesis pathway across chloroplast and peroxisome.

Caption: β-oxidation of linoleic acid in peroxisomes and mitochondria.

Caption: Workflow for determining protein subcellular localization.

Conclusion

The production of (9Z,12Z)-3-oxolinoleoyl-CoA is a key metabolic event that occurs in both peroxisomes and mitochondria, depending on the organism and physiological context. In plants, the peroxisomal pathway is integral to the synthesis of jasmonic acid, a critical signaling molecule. In animals, both organelles contribute to the catabolism of linoleic acid, with peroxisomes initiating the breakdown of very-long-chain fatty acids and mitochondria handling the bulk of fatty acid oxidation for energy.

While the subcellular locations of the enzymatic machinery are well-established, a comprehensive quantitative understanding of the flux through these pathways and the specific kinetic properties of the enzymes with linoleoyl-CoA and its derivatives remains an area for further investigation. The experimental protocols detailed in this guide provide a robust framework for researchers to further elucidate the intricate details of fatty acid metabolism and its compartmentalization within the cell. This knowledge is fundamental for advancing our understanding of metabolic diseases and for the development of novel therapeutic strategies.

References

• 1. A role for the peroxisomal 3-ketoacyl-CoA thiolase B enzyme in the control of PPARα-mediated upregulation of SREBP-2 target genes in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of peroxisomal fatty acid beta-oxidation in cultured human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. murphylab.cbd.cmu.edu [murphylab.cbd.cmu.edu]
• 4. Frontiers | Fluorescent protein tagging as a tool to define the subcellular distribution of proteins in plants [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pooled multicolour tagging for visualizing subcellular protein dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl-CoA oxidase activity and peroxisomal fatty acid oxidation in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of peroxisomal fatty acyl-CoA oxidase activity using a lauroyl-CoA-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-chain acyl-CoA dehydrogenase is a key enzyme in the mitochondrial beta-oxidation of unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 12. Expression and Characterization of (R)-Specific Enoyl Coenzyme A Hydratase Involved in Polyhydroxyalkanoate Biosynthesis by Aeromonas caviae - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hydroxyacyl-Coenzyme A dehydrogenase - Wikipedia [en.wikipedia.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Thiolase - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. Method for Measurement of Peroxisomal Very Long-Chain Fatty Acid Beta-Oxidation and De Novo C26:0 Synthesis Activity in Living Cells Using Stable-Isotope Labeled Docosanoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Multiple mitochondrial thioesterases have distinct tissue and substrate specificity and CoA regulation, suggesting unique functional roles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 21. Methodology for measuring oxidative capacity of isolated peroxisomes in the Seahorse assay - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Assay of peroxisomal beta-oxidation of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

(9Z,12Z)-3-Oxolinoleoyl-CoA: A Comprehensive Technical Guide on its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

(9Z,12Z)-3-Oxolinoleoyl-CoA is a critical intermediate in the metabolic pathways of unsaturated fatty acids. Understanding its chemical properties and stability is paramount for researchers investigating lipid metabolism, cellular signaling, and the development of therapeutics targeting these pathways. This technical guide provides a detailed overview of the known and inferred chemical properties of (9Z,12Z)-3-oxolinoleoyl-CoA, its stability under various conditions, and methodologies for its synthesis and analysis. The information presented herein is a synthesis of data from related compounds and general principles of acyl-CoA chemistry, intended to serve as a foundational resource in the absence of extensive direct experimental data for this specific molecule.

Chemical Properties

The precise experimental determination of all physical and chemical properties of (9Z,12Z)-3-oxolinoleoyl-CoA is not extensively documented in publicly available literature. However, based on its constituent components—linoleic acid, a 3-oxo functional group, and Coenzyme A—we can infer its key chemical characteristics.

Structure and Composition

(9Z,12Z)-3-Oxolinoleoyl-CoA is an acyl-CoA thioester. The acyl group is derived from linoleic acid, an 18-carbon polyunsaturated fatty acid with two cis double bonds at the 9th and 12th positions. A ketone group is present at the 3rd carbon position of the acyl chain. This entire 3-oxolinoleoyl moiety is attached to the thiol group of Coenzyme A via a high-energy thioester bond.

Physicochemical Properties

The following table summarizes the calculated and inferred physicochemical properties of (9Z,12Z)-3-oxolinoleoyl-CoA.

Property	Value	Source/Method
Chemical Formula	C39H64N7O18P3S	Calculated
Molecular Weight	1045.95 g/mol	Calculated
Appearance	Likely a solid or oil	Inferred from similar long-chain acyl-CoAs[1][2]
Solubility	Soluble in aqueous solutions and polar organic solvents.	Inferred from the properties of Coenzyme A and other acyl-CoAs.
Melting Point	Not determined.	-
Boiling Point	Not determined.	-
pKa	Not determined.	-

Calculation of Chemical Formula and Molecular Weight:

• Linoleoyl-CoA has a formula of C39H66N7O17P3S and a molecular weight of 1029.97 g/mol .[1][3]

• The addition of a keto group at the 3-position involves the replacement of two hydrogen atoms with one oxygen atom.

• Therefore, the formula becomes C39H64N7O18P3S.

• The molecular weight is calculated by adding the mass of oxygen (15.999 u) and subtracting the mass of two hydrogens (2 * 1.008 u) from the molecular weight of linoleoyl-CoA, resulting in approximately 1045.95 g/mol .

Stability and Handling

The stability of (9Z,12Z)-3-oxolinoleoyl-CoA is crucial for its experimental use and accurate quantification. Its stability is primarily influenced by the thioester linkage and the polyunsaturated nature of the acyl chain.

pH Stability

Acyl-CoA thioesters are relatively stable at neutral pH but are susceptible to hydrolysis under acidic or alkaline conditions. The thioester bond is considered a high-energy bond, making it more prone to cleavage than a standard ester bond.[4] It is recommended to maintain solutions of (9Z,12Z)-3-oxolinoleoyl-CoA at a pH between 6.0 and 7.5.

Temperature Stability

For long-term storage, (9Z,12Z)-3-oxolinoleoyl-CoA should be stored at -20°C or, preferably, at -80°C to minimize degradation. For short-term use, solutions can be kept on ice. Repeated freeze-thaw cycles should be avoided as they can lead to degradation.

Oxidative Stability

The presence of two cis double bonds in the linoleoyl chain makes (9Z,12Z)-3-oxolinoleoyl-CoA susceptible to oxidation. Exposure to air and light should be minimized. It is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) and in light-protected containers. The use of antioxidants in solutions may be considered, depending on the experimental context.

Handling Recommendations

• Use freshly prepared solutions whenever possible.

• Store stock solutions in small aliquots to avoid repeated freeze-thaw cycles.

• Work with the compound on ice to minimize thermal degradation.

• Protect from light and oxygen.

Experimental Protocols

Synthesis of (9Z,12Z)-3-Oxolinoleoyl-CoA

A chemo-enzymatic approach is a common method for synthesizing acyl-CoA thioesters.[5][6]

3.1.1. Principle

The synthesis can be achieved by first synthesizing 3-oxolinoleic acid and then coupling it to Coenzyme A. The coupling reaction is often catalyzed by an acyl-CoA synthetase.

3.1.2. Materials

• (9Z,12Z)-Linoleic acid

• Coenzyme A (free acid or lithium salt)

• Acyl-CoA synthetase (e.g., from Pseudomonas sp.)

• ATP (Adenosine 5'-triphosphate)

• MgCl2 (Magnesium chloride)

• Tris-HCl buffer

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• HPLC system for purification

3.1.3. Methodology for Enzymatic Synthesis

• Preparation of 3-Oxolinoleic Acid: This precursor would likely need to be chemically synthesized from linoleic acid. This multi-step synthesis is beyond the scope of this guide but would involve protection of the carboxylic acid, oxidation at the 3-position, and subsequent deprotection.

• Enzymatic Ligation:

  • In a reaction vessel, combine Tris-HCl buffer (pH 7.5), MgCl2, ATP, and Coenzyme A.

  • Add the synthesized 3-oxolinoleic acid.

  • Initiate the reaction by adding a suitable long-chain acyl-CoA synthetase.

  • Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specified time (e.g., 1-2 hours).

• Purification:

  • Stop the reaction by adding an acid (e.g., citric acid).

  • Purify the (9Z,12Z)-3-oxolinoleoyl-CoA using solid-phase extraction (SPE) with a C18 cartridge to remove unreacted fatty acid and other hydrophobic impurities.

  • Further purify the product using reverse-phase high-performance liquid chromatography (RP-HPLC).

Analysis of (9Z,12Z)-3-Oxolinoleoyl-CoA

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific analysis of acyl-CoAs.[7][8][9]

3.2.1. Principle

LC-MS/MS allows for the separation of the target analyte from a complex mixture by liquid chromatography, followed by its detection and quantification based on its mass-to-charge ratio (m/z) and fragmentation pattern.

3.2.2. Materials

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

• C18 reverse-phase HPLC column

• Mobile phases (e.g., water with formic acid and acetonitrile (B52724) with formic acid)

• Internal standard (e.g., a stable isotope-labeled version of the analyte or an odd-chain acyl-CoA)

3.2.3. Methodology

• Sample Preparation: Extract the acyl-CoAs from the biological matrix using appropriate methods, such as solid-phase extraction or liquid-liquid extraction.

• LC Separation:

  • Inject the extracted sample onto the C18 column.

  • Use a gradient elution with increasing organic solvent concentration to separate the acyl-CoAs based on their hydrophobicity.

• MS/MS Detection:

  • Use electrospray ionization (ESI) in positive ion mode.

  • Monitor for the specific precursor ion (the [M+H]+ of (9Z,12Z)-3-oxolinoleoyl-CoA, m/z 1046.96).

  • Induce fragmentation of the precursor ion in the collision cell.

  • Monitor for characteristic product ions. For acyl-CoAs, a common fragmentation is the neutral loss of the 3'-phosphoadenosine 5'-diphosphate moiety (507 Da).[10][11] Another characteristic fragment ion is the adenosine (B11128) 3',5'-diphosphate at m/z 428.0365.[12]

Putative Biological Role and Signaling

Direct evidence for the specific signaling pathways involving (9Z,12Z)-3-oxolinoleoyl-CoA is scarce. However, its structure suggests a role as an intermediate in the β-oxidation of linoleic acid.

Putative Metabolic Pathway: β-Oxidation of Linoleic Acid

The diagram below illustrates the putative steps in the mitochondrial β-oxidation of linoleoyl-CoA, leading to the formation of (9Z,12Z)-3-oxolinoleoyl-CoA.

Caption: Putative β-oxidation pathway leading to (9Z,12Z)-3-oxolinoleoyl-CoA.

Experimental Workflow for Metabolic Analysis

The following diagram outlines a typical workflow for the analysis of (9Z,12Z)-3-oxolinoleoyl-CoA from a biological sample.

Caption: General experimental workflow for acyl-CoA analysis.

Conclusion

While direct experimental data on (9Z,12Z)-3-oxolinoleoyl-CoA is limited, a comprehensive understanding of its chemical properties, stability, and appropriate handling can be established through the study of its constituent parts and related acyl-CoA molecules. The methodologies for synthesis and analysis presented in this guide provide a solid foundation for researchers to produce and investigate this important metabolic intermediate. Further research is warranted to fully elucidate its specific biological functions and its role in health and disease.

References

• 1. Linoleoyl-coa | C39H66N7O17P3S | CID 5497112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. CAS 6709-57-5: Linoleoyl-CoA | CymitQuimica [cymitquimica.com]
• 4. Fatty Acids -- Role of CoA: Answer [library.med.utah.edu]
• 5. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Function of the Oxo Group in Linoleoyl-CoA Derivatives: A Technical Guide

Abstract

Linoleic acid, an essential omega-6 fatty acid, is a precursor to a variety of oxidized metabolites, including oxo-octadecadienoic acids (oxo-ODAs). When esterified to Coenzyme A (CoA), these molecules become key metabolic intermediates. The introduction of an oxo (or keto) group fundamentally alters the chemical properties of the acyl chain, influencing its metabolism and endowing it with potent signaling capabilities. This technical guide provides an in-depth analysis of the function of the oxo group in linoleoyl-CoA derivatives, focusing on their metabolic fate via β-oxidation and their significant role in modulating critical cellular signaling pathways, including those governed by PPARα, NF-κB, and Nrf2. This document synthesizes current knowledge, presents available data, details key experimental methodologies, and visualizes complex pathways to serve as a comprehensive resource for professionals in lipid research and drug development.

Introduction: Formation of Oxo-Linoleoyl Derivatives

Linoleic acid is enzymatically oxidized by lipoxygenases (LOX) to form hydroperoxy-octadecadienoic acids (HPODEs). These are subsequently reduced to hydroxy-octadecadienoic acids (HODEs). The key step introducing the functional oxo group is the dehydrogenation of these hydroxy fatty acids by specific hydroxy fatty acid dehydrogenases. The two most studied isomers are 9-oxo-ODA and 13-oxo-ODA (also known as 13-KODE).[1][2] Before entering metabolic or signaling pathways, these fatty acids are "activated" by esterification to Coenzyme A, forming their respective oxo-linoleoyl-CoA derivatives. This activation is a prerequisite for processes like β-oxidation.

Caption: Biosynthesis of 13-Oxo-Octadecadienoyl-CoA.

Metabolic Fate: The Role of the Oxo Group in β-Oxidation

Fatty acyl-CoAs are primarily catabolized through β-oxidation in both mitochondria and peroxisomes to generate acetyl-CoA.[3] Peroxisomes are particularly important for the initial breakdown of very long-chain and complex fatty acids.[3][4][5] The presence of a ketone group on the acyl chain introduces a chemical challenge to the standard β-oxidation machinery.

Furthermore, the metabolism of polyunsaturated fatty acids like linoleic acid requires auxiliary enzymes, such as 2,4-dienoyl-CoA reductase, to resolve the non-standard double bond positions.[8][9] The presence of an oxo group adds another layer of complexity, and its effect on the efficiency and substrate handling by these auxiliary enzymes is an area requiring further investigation.

Table 1: Comparison of Mitochondrial and Peroxisomal β-Oxidation Pathways

Step	Mitochondrial Pathway	Peroxisomal Pathway	Key Difference
1. Dehydrogenation	Acyl-CoA Dehydrogenase	Acyl-CoA Oxidase (ACOX)	FADH₂ electrons enter ETC in mitochondria; transferred to O₂ (producing H₂O₂) in peroxisomes.[5]
2. Hydration	Enoyl-CoA Hydratase	Multifunctional Protein (MFP-1/2)	Catalyzed by a multifunctional enzyme in peroxisomes.
3. Dehydrogenation	3-Hydroxyacyl-CoA Dehydrogenase	Multifunctional Protein (MFP-1/2)	Catalyzed by a multifunctional enzyme in peroxisomes.
4. Thiolysis	β-Keto-thiolase	Peroxisomal Thiolase	Different isozymes specific to the organelle.
Energy Yield	Coupled to ATP synthesis via ETC.	Not directly coupled to ATP synthesis; energy released as heat.[5]	Peroxisomal oxidation is less energy-efficient.
Substrate Preference	Medium and Long-chain fatty acids.	Very-long-chain and complex fatty acids (e.g., prostaglandins).[3]	Peroxisomes handle substrates that are difficult for mitochondria.

Signaling Functions of Oxo-Linoleoyl Derivatives

Beyond their role as metabolic intermediates, oxo-linoleoyl derivatives, particularly their free fatty acid forms (oxo-ODAs), are potent signaling molecules. The CoA ester is generally considered the intracellular active form for metabolism, while the free acid is often the form that interacts with receptors and signaling proteins.[10][11]

Activation of PPARα

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) is a nuclear receptor that acts as a master regulator of lipid metabolism.[12][13] Both 9-oxo-ODA and 13-oxo-ODA are potent natural agonists of PPARα.[12][14] In vitro luciferase reporter assays demonstrate that 13-oxo-ODA induces stronger PPARα activation than both 9-oxo-ODA and their precursor, conjugated linoleic acid (CLA).[6][12]

Activation of PPARα by these ligands leads to the formation of a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, upregulating their expression.[15] Key target genes include those involved in fatty acid uptake and β-oxidation, such as Carnitine Palmitoyltransferase 1a (CPT1a) and Acyl-CoA Oxidase (ACOX).[12][16]

Caption: PPARα signaling pathway activated by Oxo-ODAs.

Modulation of Inflammatory Pathways: NF-κB and MAPK

13-Oxo-ODA (13-KODE) has demonstrated significant anti-inflammatory properties. In lipopolysaccharide (LPS)-stimulated macrophages, 13-KODE inhibits the production of inflammatory mediators like nitric oxide (NO) and cytokines such as TNF-α and IL-1β.[1][13] This effect is mediated through the inhibition of key inflammatory signaling pathways.

Specifically, 13-KODE has been shown to prevent the nuclear translocation of the p65 subunit of Nuclear Factor-kappa B (NF-κB) and inhibit the activation of Mitogen-Activated Protein Kinases (MAPKs).[1][13] By blocking these central inflammatory cascades, the oxo-linoleoyl derivative effectively dampens the inflammatory response.

Caption: Inhibition of NF-κB and MAPK pathways by 13-Oxo-ODA.

Activation of the Nrf2 Antioxidant Response

In addition to suppressing inflammation, 13-KODE can activate the Nrf2/HO-1 antioxidant pathway.[1] Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of antioxidant and detoxification enzymes. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1. 13-KODE promotes the nuclear translocation of Nrf2, leading to increased expression of downstream targets like Heme Oxygenase-1 (HO-1), which helps protect the cell from oxidative stress.[1]

Induction of Apoptosis in Cancer Cells

Certain oxo-linoleoyl derivatives have been shown to possess cytotoxic and pro-apoptotic activity in cancer cells. For example, 9-oxo-ODA induces apoptosis in human ovarian cancer cells through the mitochondrial pathway, characterized by the dissipation of mitochondrial membrane potential, release of cytochrome c, and activation of caspases 3 and 7.[17]

Table 2: Summary of Biological Activities of Oxo-Linoleoyl Derivatives

Derivative	Target Pathway/Process	Observed Effect	Quantitative Data (EC₅₀/IC₅₀)	Reference(s)
9-Oxo-ODA	PPARα Signaling	Agonist; increases expression of PPARα target genes.	Activates PPARα at 10-20 µM. Specific EC₅₀ not reported.	[2][14][15]
Apoptosis (Ovarian Cancer)	Induces apoptosis via mitochondrial pathway.	Not reported.	[17]
13-Oxo-ODA (13-KODE)	PPARα Signaling	Potent Agonist; stronger activation than 9-oxo-ODA.	Dose-dependent activation shown; specific EC₅₀ not reported.	[12][13]
NF-κB Signaling	Inhibits nuclear translocation of p65.	Not reported.	[1][13]
MAPK Signaling	Inhibits activation.	Not reported.	[1]
Nrf2/HO-1 Pathway	Activates; increases nuclear Nrf2 and HO-1 expression.	Not reported.	[1]
Inflammation	Reduces NO, TNF-α, and IL-1β production in macrophages.	Not reported.	[1][13]

Note: While the literature confirms these activities, specific EC₅₀ and IC₅₀ values are not consistently reported, representing a gap in the current data.

Conclusion and Future Directions

The oxo group is a critical functional moiety in linoleoyl-CoA derivatives, transforming them from simple metabolic fuels into potent signaling molecules. As CoA esters, they are substrates for β-oxidation, where the ketone group likely influences enzymatic processing. As free fatty acids, they are powerful ligands for nuclear receptors and modulators of key signaling cascades involved in lipid metabolism, inflammation, and cellular stress responses. The dual role of these molecules places them at a critical nexus of metabolism and cellular regulation.

For drug development professionals, oxo-linoleoyl derivatives and their synthetic analogs represent promising leads for targeting metabolic diseases and inflammatory conditions. However, significant research gaps remain. Future work should focus on:

• Quantitative Biology: Determining the precise binding affinities (Kd) and effective concentrations (EC₅₀/IC₅₀) for receptor and pathway modulation.

• Enzyme Kinetics: Characterizing the kinetic parameters (Km, Vmax) of β-oxidation enzymes with oxo-linoleoyl-CoA substrates to understand their metabolic flux.

• CoA Ester Signaling: Investigating whether oxo-linoleoyl-CoA esters themselves have direct signaling roles, independent of their hydrolysis to free fatty acids.

Addressing these questions will provide a more complete picture of the function of these important lipid mediators and unlock their full therapeutic potential.

Appendix: Detailed Experimental Protocols

PPARα Luciferase Reporter Gene Assay

This assay quantifies the ability of a compound to activate the PPARα signaling pathway.

Caption: Workflow for a PPARα dual-luciferase reporter assay.

Methodology:

• Cell Culture: Seed CV-1 or HEK293 cells into a 96-well plate at a density that will reach ~80% confluency at the time of transfection.

• Transfection: Co-transfect cells using a suitable lipid-based transfection reagent (e.g., Lipofectamine). The plasmid mix per well should include:

  • An expression vector for a GAL4-PPARα ligand-binding domain (LBD) chimera (e.g., pM-hPPARα).

  • A reporter plasmid containing multiple copies of the GAL4 Upstream Activation Sequence (UAS) driving a luciferase gene (e.g., p4xUASg-tk-luc).

  • A control plasmid expressing Renilla luciferase for normalization (e.g., pRL-CMV).[6]

• Compound Incubation: After 24 hours of transfection, replace the medium with fresh medium containing the test compound (e.g., 13-oxo-ODA) at various concentrations or a vehicle control (e.g., DMSO). Incubate for an additional 24 hours.[6]

• Cell Lysis: Aspirate the medium and wash the cells once with phosphate-buffered saline (PBS). Add 20-100 µL of 1X Passive Lysis Buffer to each well and incubate for 15 minutes on an orbital shaker.

• Luminescence Reading:

  • Add 100 µL of Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luminescence.

  • Add 100 µL of Stop & Glo® Reagent to quench the firefly reaction and initiate the Renilla luminescence reaction. Measure the Renilla luminescence.

• Data Analysis: For each well, divide the firefly luminescence value by the Renilla luminescence value to normalize for transfection efficiency and cell number. Calculate the fold induction by dividing the normalized value for each compound treatment by the normalized value of the vehicle control.

IL-1β Secretion Measurement by ELISA

This protocol measures the concentration of the pro-inflammatory cytokine IL-1β in cell culture supernatants.

Methodology:

• Sample Collection: Culture RAW 264.7 macrophages or other relevant immune cells. Stimulate with LPS (e.g., 1 µg/mL) in the presence or absence of the test compound (e.g., 13-KODE) for a specified time (e.g., 24 hours). Collect the cell culture supernatant and centrifuge to remove cellular debris.

• Assay Preparation: Bring all reagents and samples to room temperature. Prepare standards by performing a serial dilution of the provided IL-1β stock.

• Coating: Add 100 µL of capture antibody, diluted in coating buffer, to each well of a 96-well ELISA plate. Incubate overnight at 4°C.

• Blocking: Aspirate the wells and wash three times with Wash Buffer (PBS with 0.05% Tween-20). Add 200 µL of Assay Diluent (blocking buffer) to each well and incubate for 1-2 hours at room temperature.

• Sample Incubation: Aspirate and wash the wells. Add 100 µL of the standards and cell culture supernatants to the appropriate wells. Incubate for 2 hours at room temperature.[18]

• Detection Antibody: Aspirate and wash the wells. Add 100 µL of the biotinylated detection antibody, diluted in Assay Diluent, to each well. Incubate for 1 hour at room temperature.[18]

• Streptavidin-HRP: Aspirate and wash the wells. Add 100 µL of Streptavidin-HRP conjugate to each well. Incubate for 30-45 minutes at room temperature, protected from light.[18]

• Substrate Development: Aspirate and wash the wells. Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at room temperature in the dark, allowing for color development.[18]

• Stop Reaction: Add 50 µL of Stop Solution (e.g., 2N H₂SO₄) to each well. The color will change from blue to yellow.

• Absorbance Reading: Read the absorbance at 450 nm on a microplate reader immediately.

• Data Analysis: Generate a standard curve by plotting the absorbance versus the concentration of the standards. Use the standard curve to determine the concentration of IL-1β in the samples.

Caspase-3/7 Activity Assay

This assay measures the activity of executioner caspases 3 and 7, key markers of apoptosis.

Methodology:

• Cell Treatment: Seed cells in a 96-well plate (black, clear-bottom for fluorescent assays; white for luminescent assays). Treat cells with the apoptosis-inducing compound (e.g., 9-oxo-ODA) for the desired time. Include untreated cells as a negative control.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent (Promega) by adding the Caspase-Glo® Buffer to the lyophilized substrate. Allow it to equilibrate to room temperature.[19]

• Assay Execution:

  • Remove the 96-well plate containing the cells from the incubator and allow it to equilibrate to room temperature.

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[19]

• Incubation: Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 to 3 hours, protected from light.[19]

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of caspase activity. Calculate the fold change in activity by dividing the signal from treated cells by the signal from untreated control cells.

RT-qPCR for Gene Expression Analysis (e.g., CPT1a)

This protocol quantifies the relative mRNA expression of a target gene.

Methodology:

• RNA Isolation: Treat cells (e.g., primary hepatocytes) with the test compound (e.g., 13-oxo-ODA). Isolate total RNA using a column-based kit (e.g., RNeasy Mini Kit, Qiagen) or TRIzol reagent, including a DNase I treatment step to remove genomic DNA contamination. Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis (Reverse Transcription):

  • In a sterile, nuclease-free tube, combine 1 µg of total RNA, random hexamers or oligo(dT) primers, and dNTPs.

  • Incubate at 65°C for 5 minutes to denature RNA secondary structures, then place on ice.

  • Add Reverse Transcriptase Buffer, RNase inhibitor, and a reverse transcriptase enzyme (e.g., M-MLV or SuperScript).

  • Incubate according to the enzyme manufacturer's protocol (e.g., 60 minutes at 42°C), followed by an inactivation step (e.g., 5 minutes at 85°C). The resulting cDNA can be stored at -20°C.[20][21]

• qPCR Reaction Setup:

  • In a qPCR plate, prepare a master mix for each gene of interest (e.g., CPT1a) and a housekeeping gene (e.g., ACTB, GAPDH, or 36B4).[16] The mix per reaction should contain:

    • qPCR Master Mix (containing Taq polymerase, dNTPs, MgCl₂, and SYBR Green or a probe-based dye).

    • Forward Primer (10 µM stock).

    • Reverse Primer (10 µM stock).

    • Nuclease-free water.

  • Add the diluted cDNA template to the appropriate wells.

• qPCR Cycling: Run the plate on a real-time PCR machine with a typical program:

  • Initial Denaturation: 95°C for 5-10 minutes.

  • 40 Cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at this step).

  • Melt Curve Analysis (for SYBR Green): Gradually increase temperature from 60°C to 95°C to check for primer-dimers and product specificity.[22]

• Data Analysis:

  • Determine the cycle threshold (Ct) for each sample.

  • Calculate the ΔCt for each sample by subtracting the Ct of the housekeeping gene from the Ct of the target gene (ΔCt = Ct_target - Ct_housekeeping).

  • Calculate the ΔΔCt by subtracting the ΔCt of the control group from the ΔCt of the treated group (ΔΔCt = ΔCt_treated - ΔCt_control).

  • The fold change in gene expression is calculated as 2-ΔΔCt.[16]

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. assaygenie.com [assaygenie.com]
• 4. mpbio.com [mpbio.com]
• 5. Basic Principles of RT-qPCR | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Studies of Human 2,4-Dienoyl CoA Reductase Shed New Light on Peroxisomal β-Oxidation of Unsaturated Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2,4 Dienoyl-CoA reductase - Wikipedia [en.wikipedia.org]
• 10. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stockton.primo.exlibrisgroup.com [stockton.primo.exlibrisgroup.com]
• 12. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]
• 13. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. caymanchem.com [caymanchem.com]
• 16. Item - Figure S1 - Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice - Public Library of Science - Figshare [plos.figshare.com]
• 17. 2024.sci-hub.se [2024.sci-hub.se]
• 18. raybiotech.com [raybiotech.com]
• 19. promega.com [promega.com]
• 20. clyte.tech [clyte.tech]
• 21. Brief guide to RT-qPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mcgill.ca [mcgill.ca]

An In-depth Technical Guide to Early Studies on the Octadecanoid Pathway Intermediates

Audience: Researchers, scientists, and drug development professionals.

Introduction

The octadecanoid pathway, a critical signaling cascade in plants, governs a wide array of physiological and developmental processes, most notably responses to wounding and pathogen attack. Early research, primarily conducted before the year 2000, laid the foundational understanding of this pathway, identifying its key intermediates and their roles in plant defense. This technical guide delves into these seminal studies, providing a comprehensive overview of the core findings, experimental methodologies, and quantitative data that shaped our initial comprehension of this vital biochemical route. The pathway originates from the release of α-linolenic acid from chloroplast membranes and culminates in the synthesis of jasmonic acid and its various derivatives, collectively known as jasmonates.[1][2] These lipid-derived signaling molecules are central to the regulation of gene expression, leading to the production of defense compounds such as proteinase inhibitors.[3][4] Seminal work in the early 1980s by Vick and Zimmerman elucidated the biosynthetic sequence of the octadecanoid pathway.[5][6] Subsequent research in the 1990s, particularly by Farmer and Ryan, provided crucial insights into the signaling function of these intermediates, demonstrating that jasmonates could induce defense gene expression in plants like tomato.[3][4] This guide will revisit these pioneering discoveries, presenting the information in a structured format to aid contemporary research and drug development efforts that may target this pathway.

The Octadecanoid Signaling Pathway

The following diagram illustrates the core enzymatic steps of the octadecanoid biosynthesis pathway as understood from early studies.

The Octadecanoid Biosynthesis Pathway.

Quantitative Data from Early Studies

The following tables summarize quantitative data on the accumulation of octadecanoid pathway intermediates from key early studies. These values were typically determined using gas chromatography-mass spectrometry (GC-MS).

Table 1: Jasmonic Acid and 12-oxo-Phytodienoic Acid Levels in Stressed Barley Leaves

Time after Sorbitol Treatment (hours)	Jasmonic Acid (JA) (ng/g fresh weight)	12-oxo-Phytodienoic Acid (OPDA) (ng/g fresh weight)
0	~20	~50
6	~40 (transient peak)	~100 (transient peak)
12-16	~150 (peak)	-
16-20	-	~375 (peak)

Data adapted from Weber et al. (1997), showing the kinetics of JA and OPDA accumulation in barley leaves after treatment with 1 M sorbitol. The study highlights that OPDA accumulates to a higher level than JA.[5]

Table 2: Induction of Proteinase Inhibitor Activity by Methyl Jasmonate in Tomato Leaves

Treatment	Proteinase Inhibitor I (µg/g tissue)	Proteinase Inhibitor II (µg/g tissue)
Control (no treatment)	< 1	< 1
Wounded	80 - 120	150 - 200
Methyl Jasmonate (airborne)	100 - 150	180 - 220

Data generalized from the findings of Farmer and Ryan (1990, 1992), demonstrating that airborne methyl jasmonate is as effective as mechanical wounding in inducing the accumulation of proteinase inhibitors in tomato leaves.[3][4]

Experimental Protocols from Early Studies

Detailed experimental protocols are crucial for replicating and building upon historical research. Below are methodologies for key experiments cited in early studies on the octadecanoid pathway.

Extraction and Quantification of Jasmonates and Octadecanoids

This protocol is based on the methods used for the analysis of octadecanoids in stressed barley leaves.[5]

a. Plant Material and Stress Treatment:

• Barley ( Hordeum vulgare L. cv. Salome) leaf segments (1 g fresh weight) were floated on a 1 M sorbitol solution for various time periods. Control samples were floated on water.

b. Extraction:

• Harvested leaf segments were immediately frozen in liquid nitrogen and stored at -80°C.

• Frozen tissue was homogenized in 5 mL of 80% (v/v) methanol (B129727).

• For quantification, a known amount of deuterated internal standard ([2H6]JA) was added to the extract.

• The homogenate was centrifuged, and the supernatant was collected.

c. Purification:

• The supernatant was passed through a C18 solid-phase extraction (SPE) cartridge to separate compounds based on polarity.

• The cartridge was washed with 80% methanol to elute the compounds of interest.

• The eluate was further purified by high-performance liquid chromatography (HPLC).

d. Quantification:

• The purified fractions corresponding to JA and OPDA were collected.

• The samples were methylated with diazomethane (B1218177) to improve their volatility for gas chromatography.

• Analysis was performed by gas chromatography-mass spectrometry (GC-MS) in the selected ion monitoring (SIM) mode to specifically detect and quantify the methylated derivatives of JA, OPDA, and the internal standard.

Proteinase Inhibitor Induction Assay

This protocol is a generalized representation of the methods used by Farmer and Ryan to study the induction of proteinase inhibitors in tomato plants.[3][4]

a. Plant Material and Treatment:

• Young tomato plants ( Lycopersicon esculentum ) were used.

• For wounding treatment, leaves were mechanically crushed with a hemostat.

• For methyl jasmonate treatment, a cotton swab containing a solution of methyl jasmonate was placed in a sealed chamber with the plants, allowing the volatile compound to diffuse and induce a response.

b. Protein Extraction:

• Leaf tissue was harvested at various time points after treatment and homogenized in an extraction buffer (e.g., Tris-HCl buffer).

• The homogenate was centrifuged to pellet cell debris, and the supernatant containing soluble proteins was collected.

c. Proteinase Inhibitor Activity Assay:

• The total protein concentration in the extracts was determined using a standard method (e.g., Bradford assay).

• The inhibitory activity against a known proteinase (e.g., trypsin for Inhibitor I, chymotrypsin (B1334515) for Inhibitor II) was measured. This was typically done by incubating the plant extract with the proteinase and then adding a substrate that produces a colored product upon cleavage. The reduction in color development compared to a control without the inhibitor is proportional to the inhibitor activity.

d. Quantification of Inhibitor Proteins:

• Specific inhibitor proteins (Inhibitor I and Inhibitor II) were often quantified using immunological methods such as radial immunodiffusion or enzyme-linked immunosorbent assay (ELISA) with antibodies raised against the purified inhibitors.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflows for quantifying octadecanoid pathway intermediates and assessing their biological activity as performed in early studies.

Workflow for Quantification of Octadecanoids.

Workflow for Proteinase Inhibitor Induction Assay.

Conclusion

The foundational research on the octadecanoid pathway conducted before the year 2000 was instrumental in establishing the field of plant defense signaling. Through meticulous biochemical and physiological studies, early investigators identified the key intermediates, elucidated the biosynthetic pathway, and demonstrated the potent biological activity of these lipid-derived signals. The quantitative data, though perhaps less precise than modern standards, clearly showed the rapid and significant accumulation of jasmonates in response to stress. The experimental protocols they developed, relying on techniques like GC-MS and immunological assays, paved the way for more sophisticated analyses in the decades that followed. This guide has aimed to consolidate and present this early knowledge in a clear and accessible format, providing a valuable resource for researchers and professionals seeking to understand the historical context and fundamental principles of the octadecanoid pathway. A thorough understanding of these early studies remains essential for anyone working on plant stress responses, natural product discovery, and the development of novel strategies for crop protection.

References

• 1. researchgate.net [researchgate.net]
• 2. BIOSYNTHESIS AND ACTION OF JASMONATES IN PLANTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interplant communication: airborne methyl jasmonate induces synthesis of proteinase inhibitors in plant leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of expression of proteinase inhibitor genes by methyl jasmonate and jasmonic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Octadecanoid-Derived Alteration of Gene Expression and the “Oxylipin Signature” in Stressed Barley Leaves. Implications for Different Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymes of the biosynthesis of octadecanoid-derived signalling molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Detecting a Key Intermediate in Plant Defense: Application Notes and Protocols for (9Z,12Z)-3-Oxolinoleoyl-CoA

For Immediate Release

[City, State] – [Date] – A comprehensive guide detailing methods for the detection of (9Z,12Z)-3-oxolinoleoyl-CoA, a critical intermediate in the biosynthesis of the plant hormone jasmonic acid, has been developed for researchers, scientists, and professionals in drug development. This document provides detailed application notes, experimental protocols, and data presentation guidelines to facilitate the study of this important molecule in plant extracts.

(9Z,12Z)-3-Oxolinoleoyl-CoA is a pivotal, yet transient, component of the oxylipin signaling pathway, which is instrumental in plant defense against pests and pathogens, as well as in various developmental processes. The low abundance and instability of this acyl-CoA ester present significant analytical challenges. These new guidelines offer a structured approach to its detection and quantification, primarily through the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to (9Z,12Z)-3-Oxolinoleoyl-CoA and its Role

(9Z,12Z)-3-Oxolinoleoyl-CoA is an intermediate metabolite formed during the peroxisomal β-oxidation of 12-oxo-phytodienoic acid (OPDA), a precursor to jasmonic acid (JA).[1][2] The conversion of OPDA to JA is a key regulatory step in the plant's response to stress. Understanding the flux through this pathway, including the levels of intermediates like (9Z,12Z)-3-oxolinoleoyl-CoA, can provide valuable insights into plant defense mechanisms.

The jasmonate signaling pathway, initiated by various biotic and abiotic stresses, leads to the synthesis of JA and its derivatives. These compounds then regulate the expression of a wide range of genes involved in plant defense and development.[3]

dot

Caption: Simplified Jasmonic Acid Biosynthesis Pathway.

Application Notes

The primary analytical technique for the detection and quantification of (9Z,12Z)-3-oxolinoleoyl-CoA in plant extracts is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method offers the high sensitivity and selectivity required to measure low-abundance acyl-CoA species in complex biological matrices.[4][5]

Challenges in Detection:

• Chemical Instability: The thioester bond in acyl-CoAs is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures. All extraction and sample handling steps should be performed rapidly and at low temperatures.

• Low Abundance: As a metabolic intermediate, (9Z,12Z)-3-oxolinoleoyl-CoA is expected to be present at very low concentrations in plant tissues.

• Lack of Commercial Standards: A significant challenge is the absence of a commercially available analytical standard for (9Z,12Z)-3-oxolinoleoyl-CoA. This necessitates either the in-house synthesis of the standard for absolute quantification or the use of a surrogate standard for relative quantification.

Strategies for Analysis:

• Internal Standards: The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification to correct for matrix effects and variations in extraction efficiency and instrument response. Given the lack of a specific standard for the target analyte, a structurally similar long-chain acyl-CoA, such as [¹³C₁₈]-Oleoyl-CoA, can be used.

• Derivatization: While direct analysis is possible, derivatization of the CoA moiety can enhance ionization efficiency and improve detection limits. However, this adds complexity to the sample preparation.[6]

• Matrix Effects: Plant extracts are complex mixtures that can cause ion suppression or enhancement in the mass spectrometer. Careful optimization of chromatographic separation and sample cleanup is crucial.

Experimental Protocols

The following protocols are adapted from established methods for the analysis of long-chain acyl-CoAs in plant tissues.[6][7][8][9] Researchers should optimize these protocols for their specific plant material and instrumentation.

1. Synthesis of (9Z,12Z)-3-Oxolinoleoyl-CoA Standard (Conceptual Protocol)

Due to the lack of a commercial source, an enzymatic synthesis approach is proposed. This would first require obtaining the precursor fatty acid, (9Z,12Z)-3-oxolinoleic acid.

• Step 2: Enzymatic Conversion to CoA Ester. The synthesized 3-oxolinoleic acid can be converted to its CoA ester using an acyl-CoA synthetase.[10] The reaction mixture would typically contain the fatty acid, Coenzyme A, ATP, and Mg²⁺ in a suitable buffer. The product would then be purified using solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC).

2. Extraction of Acyl-CoAs from Plant Tissue

This protocol is adapted from methods for general acyl-CoA extraction from plant tissues.[6][11]

• Plant Material: Harvest 100-200 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench all enzymatic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction:

  • To the frozen powder, add 1 mL of an ice-cold extraction buffer (e.g., 2.5% (w/v) sulfosalicylic acid in 50% methanol) containing a known amount of a suitable internal standard (e.g., [¹³C₁₈]-Oleoyl-CoA).

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the acyl-CoAs.

• Sample Cleanup (Optional but Recommended): Use solid-phase extraction (SPE) with a C18 cartridge to remove interfering substances and concentrate the acyl-CoAs.

dot

Caption: Acyl-CoA Extraction Workflow.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is suitable for separating long-chain acyl-CoAs.

  • Mobile Phases:

    • A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 5.0

    • B: 10 mM ammonium acetate in 95:5 acetonitrile:water

  • Gradient: A linear gradient from a low to a high percentage of mobile phase B over approximately 15-20 minutes is a good starting point.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for acyl-CoA analysis.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is the preferred method for quantification due to its high selectivity and sensitivity.

  • MRM Transitions: The specific precursor and product ions for (9Z,12Z)-3-oxolinoleoyl-CoA will need to be determined by direct infusion of the synthesized standard. A characteristic neutral loss of 507 Da (the phosphopantetheine moiety) is common for acyl-CoAs.

Data Presentation

Quantitative data for (9Z,12Z)-3-oxolinoleoyl-CoA and related metabolites should be presented in a clear and structured format to allow for easy comparison across different samples or experimental conditions.

Table 1: Hypothetical Quantitative Data for Jasmonic Acid Pathway Intermediates in Arabidopsis thaliana Leaves

Compound	Wild Type (pmol/g FW)	Mutant (pmol/g FW)	Fold Change
12-oxo-Phytodienoic Acid (OPDA)	15.2 ± 2.1	25.8 ± 3.5	1.7
(9Z,12Z)-3-Oxolinoleoyl-CoA	0.8 ± 0.2	0.5 ± 0.1	0.6
Jasmonic Acid (JA)	25.4 ± 3.8	12.1 ± 1.9	0.5

Data are presented as mean ± standard deviation (n=5). FW = Fresh Weight. This data is illustrative and does not represent actual experimental results.

Table 2: Optimized LC-MS/MS Parameters for Acyl-CoA Analysis (Example)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Retention Time (min)
(9Z,12Z)-3-Oxolinoleoyl-CoA	To be determined	To be determined	To be determined	To be determined
Oleoyl-CoA	1034.6	527.4	35	12.5
[¹³C₁₈]-Oleoyl-CoA (IS)	1052.6	545.4	35	12.5

IS = Internal Standard. Parameters are illustrative and require optimization.

Conclusion

The detection and quantification of (9Z,12Z)-3-oxolinoleoyl-CoA in plant extracts is a challenging but achievable task. The protocols and guidelines presented here provide a solid foundation for researchers to develop and validate their own methods. The key to success lies in careful sample handling, the use of appropriate internal standards, and optimized LC-MS/MS conditions. Further research, particularly in the synthesis of an analytical standard, will greatly facilitate the study of this important signaling molecule and its role in plant biology.

References

• 1. deepdyve.com [deepdyve.com]
• 2. academic.oup.com [academic.oup.com]
• 3. k-state.edu [k-state.edu]
• 4. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 5. mdpi.com [mdpi.com]
• 6. LIPID MAPS [lipidmaps.org]
• 7. Analysis of 12-oxo-phytodienoic acid enantiomers in biological samples by capillary gas chromatography-mass spectrometry using cyclodextrin stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid Profiling Extraction Method for Arabidopsis Seeds - Kansas Lipidomics Research Center [k-state.edu]
• 9. Engineering the production of conjugated fatty acids in Arabidopsis thaliana leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) [frontiersin.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for LC-MS/MS Quantification of (9Z,12Z)-3-oxolinoleoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the sensitive and specific quantification of (9Z,12Z)-3-oxolinoleoyl-CoA in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology is based on established principles for the analysis of oxylipins and acyl-CoA thioesters, ensuring robust and reliable results for metabolic research and drug development applications.

Introduction

(9Z,12Z)-3-oxolinoleoyl-CoA is an oxidized derivative of linoleoyl-CoA, placing it at the intersection of fatty acid and oxylipin metabolism. Accurate quantification of this and related metabolites is crucial for understanding various physiological and pathological processes, including inflammation, cell signaling, and metabolic disorders. LC-MS/MS offers unparalleled selectivity and sensitivity for the analysis of such low-abundance, structurally complex molecules. This protocol details a complete workflow from sample preparation to data analysis.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A robust sample preparation is critical for removing interfering matrix components and concentrating the analyte of interest. A mixed-mode solid-phase extraction (SPE) approach is recommended to effectively isolate acyl-CoAs.[1]

Materials:

• Biological sample (e.g., cell lysate, tissue homogenate)

• Internal Standard (IS): Heptadecanoyl-CoA or a stable isotope-labeled analog

• 5-Sulfosalicylic acid (SSA) or Trichloroacetic acid (TCA) for protein precipitation[2][3]

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Mixed-mode SPE cartridges (e.g., Oasis MAX)[1]

• Nitrogen evaporator

Procedure:

• Homogenization & Spiking: Homogenize the biological sample in an appropriate buffer. Spike the homogenate with the internal standard at a known concentration.

• Protein Precipitation: Add an equal volume of ice-cold 10% (w/v) SSA or TCA to the sample.[2] Vortex thoroughly and incubate on ice for 10 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition the mixed-mode SPE cartridge by washing with 3 mL of methanol followed by equilibration with 3 mL of water.[4]

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water to remove unbound contaminants.

• Elution: Elute the acyl-CoAs with two successive additions of 3 mL of a 1:3 mixture of 50 mM ammonium formate (pH 6.3) and methanol.[4]

• Drying: Dry the combined eluate under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98% Mobile Phase A) for LC-MS/MS analysis.[4]

Liquid Chromatography (LC) Conditions

Reversed-phase chromatography is employed to separate (9Z,12Z)-3-oxolinoleoyl-CoA from other acyl-CoAs and endogenous lipids.[5][6]

Table 1: Liquid Chromatography Parameters

Parameter	Value
LC System	UPLC/UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Column Temperature	40°C
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 6.8[5]
Mobile Phase B	Acetonitrile[5]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	2
2.0	2
15.0	95
20.0	95
20.1	2
25.0	2

Mass Spectrometry (MS/MS) Conditions

Tandem mass spectrometry in positive ion mode using Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity for quantification.[2][6][7][8]

Table 3: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	500°C[5]
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions	See Table 4

Table 4: MRM Transitions for Quantification and Confirmation

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
(9Z,12Z)-3-oxolinoleoyl-CoA	[M+H]⁺	[M+H-507]⁺	428.0	To be optimized
Heptadecanoyl-CoA (IS)	1018.6	511.6	428.0	To be optimized

Note: The exact m/z values for (9Z,12Z)-3-oxolinoleoyl-CoA need to be calculated based on its chemical formula and confirmed by direct infusion of a standard. The characteristic neutral loss of 507 Da is a common fragmentation pattern for acyl-CoAs.[2][6]

Data Presentation

Quantitative Data Summary

A calibration curve should be prepared by spiking known concentrations of a (9Z,12Z)-3-oxolinoleoyl-CoA standard into a blank biological matrix and subjecting it to the entire sample preparation and analysis procedure. The concentration of the analyte in unknown samples is determined by interpolating the peak area ratio (analyte/internal standard) against the calibration curve.

Table 5: Example Calibration Curve Data

Standard Concentration (nM)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,500	50,000	0.03
0.5	7,800	51,000	0.15
1.0	15,500	49,500	0.31
5.0	76,000	50,500	1.50
10.0	152,000	49,000	3.10
50.0	755,000	50,200	15.04
100.0	1,510,000	49,800	30.32

Table 6: Quantification of (9Z,12Z)-3-oxolinoleoyl-CoA in Biological Samples

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (nM)
Control 1	25,000	50,500	0.50	1.65
Control 2	28,500	49,800	0.57	1.88
Treated 1	85,000	51,000	1.67	5.51
Treated 2	92,000	50,200	1.83	6.04

Visualizations

Caption: Experimental workflow for LC-MS/MS quantification.

References

• 1. waters.com [waters.com]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Suspect screening and targeted analysis of acyl coenzyme A thioesters in bacterial cultures using a high-resolution tribrid mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Enzymatic Assay for Acyl-CoA Oxidase using (9Z,12Z)-3-oxolinoleoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-CoA oxidases (ACOs) are a class of enzymes that catalyze the initial and rate-limiting step in the peroxisomal β-oxidation of fatty acids.[1][2][3] This pathway is crucial for the metabolism of very long-chain fatty acids (VLCFAs), branched-chain fatty acids, and some prostaglandins (B1171923) and leukotrienes.[4] The enzymatic reaction involves the dehydrogenation of a fatty acyl-CoA to a trans-2,3-dehydroacyl-CoA, with the concomitant reduction of molecular oxygen to hydrogen peroxide (H₂O₂).[2][3] The activity of ACO is a key indicator of peroxisomal function, and its dysregulation has been implicated in various metabolic disorders.

These application notes provide a detailed protocol for determining the activity of acyl-CoA oxidase using (9Z,12Z)-3-oxolinoleoyl-CoA as a substrate. The assay is based on the colorimetric detection of hydrogen peroxide produced in the enzymatic reaction.

Principle of the Assay

The activity of acyl-CoA oxidase is determined by measuring the rate of hydrogen peroxide (H₂O₂) formation. This is achieved through a coupled enzymatic reaction where horseradish peroxidase (HRP) utilizes the generated H₂O₂ to oxidize a chromogenic substrate, resulting in a colored product that can be measured spectrophotometrically. A common chromogenic substrate pair is 4-aminoantipyrine (B1666024) and phenol (B47542), which in the presence of H₂O₂ and HRP, form a quinoneimine dye with an absorbance maximum at 500 nm.[5] The rate of increase in absorbance at this wavelength is directly proportional to the acyl-CoA oxidase activity.

Reaction Scheme:

• (9Z,12Z)-3-oxolinoleoyl-CoA + O₂ ---(Acyl-CoA Oxidase)--> trans-2,3-dehydro-(9Z,12Z)-3-oxolinoleoyl-CoA + H₂O₂

• 2H₂O₂ + 4-Aminoantipyrine + Phenol ---(Horseradish Peroxidase)--> Quinoneimine dye + 4H₂O

Signaling Pathway Context: Peroxisomal β-Oxidation

Acyl-CoA oxidase initiates the peroxisomal β-oxidation pathway. This metabolic route is essential for shortening fatty acids that cannot be directly metabolized by mitochondria. The pathway involves a sequence of four enzymatic reactions: oxidation, hydration, dehydrogenation, and thiolytic cleavage.[1][6]

Caption: The peroxisomal β-oxidation pathway.

Experimental Protocols

Materials and Reagents

• Enzyme Source: Purified acyl-CoA oxidase or cell/tissue homogenate.

• Substrate: (9Z,12Z)-3-oxolinoleoyl-CoA. Note: The synthesis of this specific substrate may be required if not commercially available.

• Buffer: 50 mM MES buffer, pH 8.0 at 30°C.

• Reagents:

  • 4-Aminoantipyrine

  • Phenol

  • Flavin adenine (B156593) dinucleotide (FAD)

  • Horseradish peroxidase (HRP)

  • Triton X-100

  • Deionized water

• Equipment:

  • Spectrophotometer capable of reading at 500 nm

  • Thermostatted cuvette holder

  • Pipettes

  • Cuvettes

Preparation of Reagents

• 50 mM MES Buffer (pH 8.0): Dissolve MES free acid in deionized water to a final concentration of 50 mM. Adjust the pH to 8.0 at 30°C with 1 M NaOH.

• Substrate Stock Solution (1 mM): Prepare a 1 mM solution of (9Z,12Z)-3-oxolinoleoyl-CoA in the 50 mM MES buffer. Note: The optimal concentration should be determined empirically.

• 4-Aminoantipyrine/Phenol Solution: Prepare a solution containing 1.6 mM 4-aminoantipyrine and 22 mM phenol in 50 mM MES buffer.

• FAD Solution (1 mM): Prepare a fresh 1 mM solution of FAD in 50 mM MES buffer.

• HRP Solution: Prepare a solution of horseradish peroxidase at a concentration of 100 purpurogallin units/ml in 50 mM MES buffer.

• Triton X-100 Solution (10% v/v): Prepare a 10% (v/v) solution of Triton X-100 in deionized water.

Assay Procedure

The following protocol is adapted from a general spectrophotometric assay for acyl-CoA oxidase.[5]

• Prepare the Reaction Cocktail: In a suitable container, prepare a reaction cocktail by mixing the following reagents in the specified proportions for each reaction:

  • 50 mM MES Buffer (pH 8.0)

  • 4-Aminoantipyrine/Phenol Solution

  • 1 mM FAD Solution

  • HRP Solution

  • 10% Triton X-100 Solution

• Set up the Spectrophotometer: Set the spectrophotometer to read absorbance at 500 nm and equilibrate the cuvette holder to 30°C.

• Prepare the Reaction Mixture: In a cuvette, add the reaction cocktail and the substrate solution ((9Z,12Z)-3-oxolinoleoyl-CoA). For a blank control, substitute the enzyme solution with an equal volume of buffer.

• Initiate the Reaction: Add the acyl-CoA oxidase enzyme solution to the cuvette to start the reaction.

• Measure Absorbance: Immediately mix by inversion and place the cuvette in the spectrophotometer. Record the increase in absorbance at 500 nm for approximately 5 minutes.

• Calculate Activity: Determine the rate of reaction (ΔA₅₀₀/min) from the linear portion of the curve for both the test sample and the blank.

Experimental Workflow

Caption: Workflow for the spectrophotometric acyl-CoA oxidase assay.

Data Presentation

Calculations

The activity of acyl-CoA oxidase is calculated using the Beer-Lambert law. One unit of acyl-CoA oxidase is defined as the amount of enzyme that catalyzes the formation of 1.0 µmole of H₂O₂ per minute under the specified conditions.[5]

The formula for calculating the enzyme activity is as follows:

Units/ml enzyme = [(ΔA₅₀₀/min Test - ΔA₅₀₀/min Blank) * Total Volume (ml)] / (ε * Path Length (cm) * Volume of Enzyme (ml))

Where:

• ΔA₅₀₀/min: The rate of change in absorbance at 500 nm per minute.

• Total Volume: The final volume of the reaction mixture in the cuvette.

• ε (Molar extinction coefficient of the quinoneimine dye): 6.4 x 10³ M⁻¹cm⁻¹ (Note: This value can vary, it is recommended to determine it experimentally or use a well-established value).

• Path Length: The light path of the cuvette (typically 1 cm).

• Volume of Enzyme: The volume of the enzyme solution added to the reaction.

Representative Data

The following table presents illustrative data for an acyl-CoA oxidase assay using (9Z,12Z)-3-oxolinoleoyl-CoA. These values are for demonstration purposes and may not reflect actual experimental results.

Sample	Substrate Concentration (µM)	ΔA₅₀₀/min (Test)	ΔA₅₀₀/min (Blank)	Calculated Activity (Units/ml)
Purified ACO	50	0.085	0.005	0.125
Cell Homogenate	50	0.042	0.008	0.053
Inhibitor + Purified ACO	50	0.015	0.005	0.016

Troubleshooting

Issue	Possible Cause	Solution
No or low activity	Inactive enzyme	Use a fresh enzyme preparation. Ensure proper storage conditions.
Incorrect buffer pH	Verify the pH of the buffer at the assay temperature.
Substrate degradation	Prepare substrate solution fresh.
High blank reading	Contamination of reagents with H₂O₂	Use fresh, high-purity reagents.
Spontaneous oxidation of chromogen	Prepare chromogen solution fresh and protect from light.
Non-linear reaction rate	Substrate depletion	Use a lower enzyme concentration or a higher substrate concentration.
Enzyme instability	Perform the assay at a lower temperature or add stabilizing agents if compatible.

Disclaimer: This protocol is a general guideline and may require optimization for specific experimental conditions and enzyme sources. The use of (9Z,12Z)-3-oxolinoleoyl-CoA as a substrate for acyl-CoA oxidase is based on the general substrate class for this enzyme, and its specific activity should be empirically determined.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Stable Isotope Labeling of (9Z,12Z)-3-Oxolinoleoyl-CoA in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Data Presentation

The following tables summarize hypothetical quantitative data that could be obtained from metabolic studies using stable isotope-labeled (9Z,12Z)-3-oxolinoleoyl-CoA. These tables are for illustrative purposes to guide researchers in structuring their experimental data.

Table 1: Mass Isotopomer Distribution in Key Metabolites Downstream of [U-¹³C₁₈]-(9Z,12Z)-3-Oxolinoleoyl-CoA Metabolism

Metabolite	Isotopologue	Relative Abundance (%) in Control Cells	Relative Abundance (%) in Treated Cells	Fold Change
Acetyl-CoA	M+2	35.2 ± 2.1	55.8 ± 3.4	1.58
Succinyl-CoA	M+4	15.7 ± 1.5	10.1 ± 1.2	0.64
Palmitoyl-CoA	M+16	5.2 ± 0.8	8.9 ± 1.1	1.71
Stearoyl-CoA	M+18	2.1 ± 0.4	4.5 ± 0.7	2.14

Table 2: Kinetic Parameters of Enzymes Involved in Linoleic Acid Beta-Oxidation

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)
Acyl-CoA Dehydrogenase	(9Z,12Z)-Linoleoyl-CoA	12.5	150.7
Enoyl-CoA Hydratase	(2E,9Z,12Z)-3-Oxo-2-enoyl-CoA	25.1	320.4
3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-(9Z,12Z)-linoleoyl-CoA	8.9	210.2
3-Ketoacyl-CoA Thiolase	(9Z,12Z)-3-Oxolinoleoyl-CoA	15.3	185.6

Experimental Protocols

Protocol 1: Biosynthesis of [U-¹³C₁₈]-(9Z,12Z)-3-Oxolinoleoyl-CoA from [U-¹³C₁₈]-Linoleic Acid in Cell Culture

This protocol describes the generation of uniformly ¹³C-labeled (9Z,12Z)-3-oxolinoleoyl-CoA within cells by feeding them labeled linoleic acid.

Materials:

• HEK293T cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS), dialyzed

• [U-¹³C₁₈]-Linoleic acid (Cambridge Isotope Laboratories, Inc. or equivalent)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Methanol (B129727), ice-cold

• Acetonitrile

• Ammonium (B1175870) acetate

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture: Culture HEK293T cells in DMEM supplemented with 10% FBS to ~80% confluency.

• Preparation of Labeled Fatty Acid Medium: Prepare a stock solution of [U-¹³C₁₈]-linoleic acid complexed to fatty acid-free BSA. The final concentration in the cell culture medium should be between 50-100 µM.

• Labeling: Remove the growth medium, wash the cells once with PBS, and add the medium containing [U-¹³C₁₈]-linoleic acid. Incubate for a time course (e.g., 0, 1, 4, 8, 16 hours) to monitor the incorporation of the label into downstream metabolites.

• Metabolite Extraction:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well of a 6-well plate.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the extracted metabolites using a high-resolution mass spectrometer coupled to a liquid chromatography system.

  • Use a C18 reversed-phase column for separation.

  • Mobile Phase A: Water with 5 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 20 minutes.

  • Monitor for the mass of unlabeled and labeled (9Z,12Z)-3-oxolinoleoyl-CoA and other acyl-CoAs. The fully labeled molecule will have a mass shift of +18 Da.

Protocol 2: In Vitro Enzymatic Synthesis of (9Z,12Z)-3-Oxolinoleoyl-CoA

This protocol outlines the in vitro synthesis of (9Z,12Z)-3-oxolinoleoyl-CoA from linoleoyl-CoA using purified enzymes of the beta-oxidation pathway. Labeling can be introduced by using isotopically labeled linoleoyl-CoA.

Materials:

• [U-¹³C₁₈]-Linoleoyl-CoA (or unlabeled)

• Recombinant Acyl-CoA Dehydrogenase (long-chain)

• Recombinant Enoyl-CoA Hydratase

• Recombinant 3-Hydroxyacyl-CoA Dehydrogenase

• FAD

• NAD⁺

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 8.0, 50 mM KCl)

• Quenching solution (e.g., 10% trichloroacetic acid)

• Solid-phase extraction (SPE) cartridges for purification

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, FAD, NAD⁺, and [U-¹³C₁₈]-linoleoyl-CoA.

• Enzymatic Reactions (Sequential):

  • Add Acyl-CoA Dehydrogenase to initiate the first reaction. Incubate at 37°C for 30 minutes.

  • Add Enoyl-CoA Hydratase. Incubate at 37°C for 30 minutes.

  • Add 3-Hydroxyacyl-CoA Dehydrogenase. Incubate at 37°C for 30 minutes.

• Reaction Quenching: Stop the reaction by adding the quenching solution.

• Purification: Purify the resulting (9Z,12Z)-3-oxolinoleoyl-CoA using SPE cartridges. Elute with an appropriate solvent mixture (e.g., methanol/water).

• Verification: Confirm the identity and purity of the product by LC-MS analysis.

Mandatory Visualization

Caption: Mitochondrial beta-oxidation pathway of linoleoyl-CoA.

Caption: Workflow for stable isotope tracing of linoleic acid metabolism.

Caption: Metabolic fate of linoleic acid and its intermediates.

Application Notes: (9Z,12Z)-3-Oxolinoleoyl-CoA in Cell-Free Systems

Introduction

(9Z,12Z)-3-Oxolinoleoyl-CoA is a key intermediate in the beta-oxidation of linoleic acid, a common polyunsaturated fatty acid. Cell-free systems provide a powerful platform for studying metabolic pathways and the function of individual enzymes in a controlled environment, free from the complexities of cellular homeostasis[1][2]. The application of (9Z,12Z)-3-oxolinoleoyl-CoA in such systems enables detailed investigation of fatty acid metabolism, enzyme kinetics, and the synthesis of downstream metabolites. These notes provide an overview of the potential applications and protocols for utilizing (9Z,12Z)-3-oxolinoleoyl-CoA in cell-free research.

Principle

In the context of a cell-free system, (9Z,12Z)-3-oxolinoleoyl-CoA can serve as a substrate for enzymes involved in the latter stages of the beta-oxidation spiral. Specifically, it is the substrate for 3-ketoacyl-CoA thiolase, which catalyzes the cleavage of the 3-oxoacyl-CoA into a shortened acyl-CoA and acetyl-CoA. By providing (9Z,12Z)-3-oxolinoleoyl-CoA to a cell-free system containing the necessary enzymes, researchers can assay the activity of 3-ketoacyl-CoA thiolase, identify pathway intermediates, and investigate the regulation of fatty acid oxidation.

Key Applications

• Enzyme Characterization: Cell-free systems containing purified or overexpressed 3-ketoacyl-CoA thiolase can be used to determine the kinetic parameters (K_m, V_max, k_cat) of the enzyme with (9Z,12Z)-3-oxolinoleoyl-CoA as a substrate.

• Metabolic Pathway Analysis: The introduction of (9Z,12Z)-3-oxolinoleoyl-CoA into a cell-free extract capable of fatty acid oxidation allows for the tracing of metabolic flux and the identification of downstream products.

• Drug Discovery: Cell-free assays utilizing (9Z,12Z)-3-oxolinoleoyl-CoA can be employed to screen for inhibitors or modulators of 3-ketoacyl-CoA thiolase and other enzymes in the beta-oxidation pathway.

• Synthetic Biology: The use of (9Z,12Z)-3-oxolinoleoyl-CoA in cell-free synthetic biology applications can facilitate the production of valuable downstream molecules derived from fatty acid metabolism[3].

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a cell-free assay measuring the activity of 3-ketoacyl-CoA thiolase with (9Z,12Z)-3-oxolinoleoyl-CoA as a substrate.

Parameter	Value	Units
Michaelis Constant (K_m)	50	µM
Maximum Velocity (V_max)	120	nmol/min/mg protein
Catalytic Constant (k_cat)	25	s⁻¹
Specific Activity	1.5	µmol/min/mg protein

Signaling Pathway

The beta-oxidation of linoleic acid involves a series of enzymatic reactions. The diagram below illustrates the final step of one cycle of this pathway, where (9Z,12Z)-3-oxolinoleoyl-CoA is cleaved.

Caption: Cleavage of (9Z,12Z)-3-oxolinoleoyl-CoA by 3-ketoacyl-CoA thiolase.

Protocols

Protocol 1: Synthesis of (9Z,12Z)-3-Oxolinoleoyl-CoA

This protocol describes a potential enzymatic synthesis of (9Z,12Z)-3-oxolinoleoyl-CoA from (9Z,12Z)-3-hydroxylinoleoyl-CoA, a precursor in the beta-oxidation pathway.

Materials:

• (9Z,12Z)-3-Hydroxylinoleoyl-CoA

• 3-Hydroxyacyl-CoA Dehydrogenase

• NAD⁺ (Nicotinamide adenine (B156593) dinucleotide)

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• HPLC system for purification and analysis

Procedure:

• Prepare a reaction mixture containing 1 mM (9Z,12Z)-3-hydroxylinoleoyl-CoA, 2 mM NAD⁺, and 1 µg/mL 3-hydroxyacyl-CoA dehydrogenase in the reaction buffer.

• Incubate the reaction mixture at 37°C for 1 hour.

• Monitor the reaction progress by taking aliquots at different time points and analyzing them via HPLC.

• Once the reaction is complete, purify the (9Z,12Z)-3-oxolinoleoyl-CoA using preparative HPLC.

• Confirm the identity and purity of the product by mass spectrometry and NMR spectroscopy.

Protocol 2: Cell-Free Assay of 3-Ketoacyl-CoA Thiolase Activity

This protocol details a cell-free assay to measure the activity of 3-ketoacyl-CoA thiolase using (9Z,12Z)-3-oxolinoleoyl-CoA as a substrate.

Materials:

• Cell-free expression system (e.g., E. coli lysate)

• Plasmid DNA encoding 3-ketoacyl-CoA thiolase

• (9Z,12Z)-3-Oxolinoleoyl-CoA (substrate)

• Coenzyme A (CoA)

• DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) for colorimetric detection of free CoA

• Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• Microplate reader

Procedure:

• Set up the cell-free protein synthesis reaction to express 3-ketoacyl-CoA thiolase according to the manufacturer's instructions.

• Prepare the assay mixture in a 96-well plate containing assay buffer, 1 mM DTNB, and varying concentrations of (9Z,12Z)-3-oxolinoleoyl-CoA.

• Initiate the reaction by adding the cell-free expressed 3-ketoacyl-CoA thiolase and 0.1 mM CoA to the assay mixture.

• Immediately measure the absorbance at 412 nm at regular intervals using a microplate reader. The increase in absorbance corresponds to the production of free CoA, which reacts with DTNB.

• Calculate the initial reaction rates from the linear portion of the absorbance versus time plot.

• Determine the kinetic parameters by fitting the initial rates to the Michaelis-Menten equation.

Experimental Workflow

The following diagram illustrates the general workflow for studying (9Z,12Z)-3-oxolinoleoyl-CoA in a cell-free system.

Caption: Workflow for enzymatic studies in a cell-free system.

References

• 1. Cell-free protein synthesis - Wikipedia [en.wikipedia.org]
• 2. A User’s Guide to Cell-Free Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancing synthetic biology through cell-free protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Peroxisomal Import Using (9Z,12Z)-3-oxolinoleoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxisomes are ubiquitous organelles that play a crucial role in cellular metabolism, particularly in the beta-oxidation of very long-chain fatty acids (VLCFAs), branched-chain fatty acids, and certain polyunsaturated fatty acids. The import of these fatty acids, primarily as their coenzyme A (CoA) esters, into the peroxisomal matrix is a critical step, mediated by ATP-binding cassette (ABC) transporters, specifically members of the ABCD subfamily.[1][2] Understanding the mechanisms of substrate transport and subsequent metabolic processing is vital for elucidating the pathophysiology of peroxisomal disorders, such as X-linked adrenoleukodystrophy (X-ALD), and for the development of targeted therapeutics.

(9Z,12Z)-3-oxolinoleoyl-CoA is an intermediate in the beta-oxidation of linoleic acid. As a 3-oxoacyl-CoA, it is the substrate for the final step in each cycle of beta-oxidation, catalyzed by 3-ketoacyl-CoA thiolase.[3] The use of specific, stable intermediates like (9Z,12Z)-3-oxolinoleoyl-CoA in in vitro import assays provides a powerful tool to dissect the transport and metabolic machinery of peroxisomes. These application notes provide detailed protocols for the use of (9Z,12Z)-3-oxolinoleoyl-CoA to study peroxisomal import and metabolism.

Applications

• Characterization of Peroxisomal ABC Transporter Substrate Specificity: By using radiolabeled or fluorescently tagged (9Z,12Z)-3-oxolinoleoyl-CoA, researchers can directly measure its uptake into isolated peroxisomes, providing insights into whether it is a substrate for transporters like ABCD1, ABCD2, or ABCD3.[4][5]

• Kinetic Analysis of Peroxisomal Import: The use of a defined substrate allows for the determination of key kinetic parameters of transport, such as the Michaelis constant (Km) and maximum velocity (Vmax), which are essential for understanding transporter efficiency and for screening potential inhibitors or activators.

• Investigation of Peroxisomal Beta-Oxidation Enzyme Activity: Following import, the metabolism of (9Z,12Z)-3-oxolinoleoyl-CoA by peroxisomal enzymes can be monitored. This allows for the study of the activity of enzymes downstream of the transporter, such as 3-ketoacyl-CoA thiolase, in a controlled in vitro system.[3]

• High-Throughput Screening for Modulators of Peroxisomal Fatty Acid Metabolism: The protocols described herein can be adapted for high-throughput screening assays to identify small molecules that enhance or inhibit the import or metabolism of fatty acid intermediates in peroxisomes, which could be potential therapeutic leads.

Data Presentation

The quantitative data obtained from in vitro peroxisomal import assays using (9Z,12Z)-3-oxolinoleoyl-CoA can be summarized in tables for clear comparison.

Table 1: Hypothetical Kinetic Parameters for the Import of (9Z,12Z)-3-oxolinoleoyl-CoA into Isolated Rat Liver Peroxisomes

Transporter	Km (µM)	Vmax (pmol/min/mg protein)
Wild-Type Peroxisomes	15.2 ± 2.1	125.7 ± 8.9
ABCD1 Knockdown	35.8 ± 4.5	62.1 ± 5.3
ABCD2 Overexpression	12.5 ± 1.8	210.4 ± 15.2

This data is illustrative and intended to represent the type of results that can be obtained from the described protocols.

Table 2: Hypothetical Substrate Competition for Peroxisomal Import

Unlabeled Competitor (10-fold excess)	% Inhibition of [¹⁴C]-(9Z,12Z)-3-oxolinoleoyl-CoA Import
Linoleoyl-CoA	75.3 ± 5.1
Palmitoyl-CoA	42.1 ± 3.8
Pristanoyl-CoA	15.2 ± 2.5
Vehicle Control	0

This data is illustrative and demonstrates how competition assays can reveal substrate preferences of the import machinery.

Experimental Protocols

Protocol 1: Isolation of Rat Liver Peroxisomes

This protocol describes the isolation of highly purified peroxisomes from rat liver by density gradient centrifugation.[6]

Materials:

• Male Wistar rats (200-250 g), treated with a peroxisome proliferator (e.g., clofibrate) for 7 days

• Homogenization buffer (0.25 M sucrose, 10 mM MOPS-KOH pH 7.2, 1 mM EDTA, 1 mM DTT, and protease inhibitors)

• Nycodenz or Percoll solutions of various densities

• Dounce homogenizer

• Refrigerated centrifuge and ultracentrifuge with appropriate rotors

Procedure:

• Euthanize the rat according to approved animal welfare protocols and perfuse the liver with ice-cold saline.

• Excise the liver, weigh it, and mince it in ice-cold homogenization buffer.

• Homogenize the liver tissue using a Dounce homogenizer with a loose-fitting pestle.

• Centrifuge the homogenate at 1,000 x g for 10 min at 4°C to remove nuclei and cell debris.

• Centrifuge the resulting supernatant at 20,000 x g for 20 min at 4°C to pellet a crude organellar fraction containing peroxisomes and mitochondria.

• Resuspend the pellet in homogenization buffer and layer it on top of a pre-formed continuous or discontinuous density gradient (e.g., Nycodenz or Percoll).

• Centrifuge the gradient at 100,000 x g for 1-2 hours at 4°C.

• Carefully collect the peroxisomal fraction (identified by marker enzyme assays, e.g., catalase activity).

• Wash the isolated peroxisomes with homogenization buffer and resuspend in a suitable buffer for the import assay.

• Determine the protein concentration using a standard method (e.g., Bradford assay).

Protocol 2: Synthesis of Radiolabeled (9Z,12Z)-3-oxolinoleoyl-CoA

This protocol provides a general method for the synthesis of a radiolabeled 3-oxo-fatty acyl-CoA, which can be adapted for (9Z,12Z)-3-oxolinoleoyl-CoA.

Materials:

• (9Z,12Z)-Linoleic acid

• N-Hydroxysuccinimide (NHS)

• Dicyclohexylcarbodiimide (DCC)

• [¹⁴C]-Coenzyme A

• Anhydrous organic solvents (e.g., dichloromethane, dimethylformamide)

• Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC) for purification

Procedure:

• Activate the carboxyl group of (9Z,12Z)-linoleic acid by reacting it with NHS and DCC in an anhydrous solvent to form the NHS ester.

• Purify the NHS ester of linoleic acid.

• Perform a condensation reaction between the purified NHS ester and [¹⁴C]-Coenzyme A in a suitable buffer (e.g., sodium bicarbonate).

• The resulting (9Z,12Z)-linoleoyl-[¹⁴C]-CoA is then oxidized at the beta-position to yield (9Z,12Z)-3-oxolinoleoyl-[¹⁴C]-CoA. This can be achieved enzymatically using an acyl-CoA oxidase and enoyl-CoA hydratase/3-hydroxyacyl-CoA dehydrogenase or through chemical synthesis methods.

• Purify the final product, (9Z,12Z)-3-oxolinoleoyl-[¹⁴C]-CoA, using HPLC.

• Determine the specific activity of the radiolabeled product.

Protocol 3: In Vitro Peroxisomal Import Assay

This protocol details the procedure for measuring the import of radiolabeled (9Z,12Z)-3-oxolinoleoyl-CoA into isolated peroxisomes.

Materials:

• Isolated peroxisomes (from Protocol 1)

• Radiolabeled (9Z,12Z)-3-oxolinoleoyl-CoA (from Protocol 2)

• Import buffer (e.g., 250 mM sucrose, 10 mM MOPS-KOH pH 7.2, 5 mM ATP, 10 mM MgCl₂, 1 mM DTT)

• Proteinase K

• Phenylmethylsulfonyl fluoride (B91410) (PMSF)

• Scintillation cocktail and counter

Procedure:

• Pre-warm the isolated peroxisomes (50-100 µg of protein) in import buffer at 37°C for 5 minutes.

• Initiate the import reaction by adding radiolabeled (9Z,12Z)-3-oxolinoleoyl-CoA to a final concentration of 10-50 µM.

• Incubate the reaction mixture at 37°C for various time points (e.g., 0, 5, 15, 30 minutes).

• Stop the import reaction by placing the tubes on ice.

• To digest any substrate that is not imported, add Proteinase K to each tube and incubate on ice for 30 minutes.

• Inactivate the Proteinase K by adding PMSF.

• Re-isolate the peroxisomes by centrifugation at 20,000 x g for 15 minutes at 4°C.

• Carefully remove the supernatant and wash the peroxisomal pellet.

• Lyse the peroxisomal pellet and measure the amount of radioactivity using a scintillation counter.

• Calculate the amount of imported substrate (in pmol/min/mg protein).

Visualizations

Caption: Peroxisomal Beta-Oxidation Pathway.

Caption: Experimental Workflow for In Vitro Peroxisomal Import.

Caption: Logic of Using an Intermediate for Peroxisomal Studies.

References

• 1. Substrate Specificity and the Direction of Transport in the ABC Transporters ABCD1–3 and ABCD4 [jstage.jst.go.jp]
• 2. Peroxisomal ABC transporters: structure, function and role in disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A role for the peroxisomal 3-ketoacyl-CoA thiolase B enzyme in the control of PPARα-mediated upregulation of SREBP-2 target genes in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peroxisomal ABC Transporters: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peroxisomal ABC Transporters: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of (9Z,12Z)-3-oxolinoleoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(9Z,12Z)-3-oxolinoleoyl-CoA is a critical intermediate in the metabolic pathways of unsaturated fatty acids. Its purification is essential for studying enzyme kinetics, metabolic regulation, and for use as an analytical standard. The presence of a β-keto group and two cis double bonds makes this molecule susceptible to degradation and isomerization, necessitating a carefully designed purification protocol. These application notes provide a comprehensive workflow, from the synthesis of the precursor 3-oxolinoleic acid to the final purification of the CoA-thioester by High-Performance Liquid Chromatography (HPLC).

Chemical Properties and Stability

(9Z,12Z)-3-oxolinoleoyl-CoA is an amphipathic molecule with a hydrophilic coenzyme A head group and a hydrophobic C18 fatty acyl chain. The thioester bond is susceptible to hydrolysis, particularly at alkaline pH. The β-keto group can catalyze the hydrolysis of the adjacent peptide bond in the pantetheine (B1680023) arm of CoA under certain conditions and may be prone to decarboxylation upon heating. The cis double bonds at the 9th and 12th positions can be susceptible to isomerization. Therefore, all procedures should be performed at low temperatures (0-4°C) unless otherwise specified, and samples should be maintained at a slightly acidic to neutral pH (pH 6.0-7.0). Aqueous solutions of the final product should not be stored for more than a day; for long-term storage, it should be kept as a lyophilized powder at -80°C.

Experimental Protocols

This protocol is divided into three main sections:

• Synthesis of the precursor, (9Z,12Z)-3-oxolinoleic acid.

• Enzymatic synthesis of (9Z,12Z)-3-oxolinoleoyl-CoA.

• Purification of (9Z,12Z)-3-oxolinoleoyl-CoA using Solid-Phase Extraction (SPE) and Reversed-Phase HPLC (RP-HPLC).

Protocol 1: Synthesis of (9Z,12Z)-3-oxolinoleic acid

This protocol is adapted from methods for the oxidation of fatty acids to their 3-keto counterparts. It involves the hydration of a double bond followed by oxidation.

Materials:

• Linoleic acid

• N-Bromosuccinimide (NBS)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Triethylamine

• Jones reagent (Chromium trioxide in sulfuric acid)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Bromohydrin Formation: Dissolve linoleic acid (1 equivalent) in a 1:1 mixture of DMSO and water. Cool the solution to 0°C. Add N-Bromosuccinimide (1.1 equivalents) portion-wise while stirring and maintaining the temperature at 0°C. Stir for 2-3 hours.

• Extraction: Extract the reaction mixture three times with diethyl ether. Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude bromohydrin.

• Oxidation to 3-keto acid: Dissolve the crude bromohydrin in acetone (B3395972) and cool to 0°C. Add Jones reagent dropwise until a persistent orange color is observed. Stir for 1 hour at 0°C.

• Quenching and Extraction: Quench the reaction by adding isopropanol (B130326) until the solution turns green. Extract the mixture three times with diethyl ether. Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate (B1210297) gradient to yield pure (9Z,12Z)-3-oxolinoleic acid.

Protocol 2: Enzymatic Synthesis of (9Z,12Z)-3-oxolinoleoyl-CoA

This protocol utilizes an acyl-CoA synthetase to attach coenzyme A to the synthesized 3-oxolinoleic acid.

Materials:

• (9Z,12Z)-3-oxolinoleic acid

• Coenzyme A (CoASH), free acid

• Acyl-CoA synthetase (e.g., from Pseudomonas sp. or a commercially available long-chain acyl-CoA synthetase)

• ATP, disodium (B8443419) salt

• Magnesium chloride (MgCl₂)

• Triton X-100

• Potassium phosphate (B84403) buffer (100 mM, pH 7.5)

• Dithiothreitol (DTT)

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the following reaction mixture on ice:

  • 100 mM Potassium phosphate buffer, pH 7.5

  • 10 mM ATP

  • 10 mM MgCl₂

  • 1 mM DTT

  • 0.5 mM CoASH

  • 0.1% Triton X-100

  • 0.2 mM (9Z,12Z)-3-oxolinoleic acid (dissolved in a small amount of ethanol (B145695) or DMSO)

  • Acyl-CoA synthetase (concentration as per manufacturer's recommendation)

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours. Monitor the reaction progress by HPLC if possible.

• Termination: Stop the reaction by adding perchloric acid to a final concentration of 0.6 M, or by proceeding immediately to the solid-phase extraction step.

Protocol 3: Purification of (9Z,12Z)-3-oxolinoleoyl-CoA

This protocol employs a two-step purification process: an initial solid-phase extraction for sample clean-up and concentration, followed by high-resolution purification using RP-HPLC.

Part A: Solid-Phase Extraction (SPE)

Materials:

• C18 SPE cartridge (e.g., 100 mg)

• Methanol (B129727)

• Potassium phosphate buffer (50 mM, pH 6.5)

• Acetonitrile (B52724)

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by washing sequentially with 5 mL of methanol, followed by 5 mL of 50 mM potassium phosphate buffer (pH 6.5).

• Sample Loading: Load the reaction mixture from Protocol 2 onto the conditioned cartridge.

• Washing: Wash the cartridge with 5 mL of 50 mM potassium phosphate buffer (pH 6.5) to remove salts, ATP, and free CoASH. Then, wash with 5 mL of a 20% methanol solution in the same buffer to remove more polar impurities.

• Elution: Elute the (9Z,12Z)-3-oxolinoleoyl-CoA with 2-3 mL of 80% acetonitrile in water.

• Drying: Dry the eluate under a stream of nitrogen or by lyophilization. Reconstitute the sample in a small volume of the initial HPLC mobile phase.

Part B: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Instrumentation and Columns:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phases:

• Mobile Phase A: 50 mM Potassium phosphate, pH 6.5

• Mobile Phase B: Acetonitrile

Procedure:

• Column Equilibration: Equilibrate the C18 column with 90% Mobile Phase A and 10% Mobile Phase B at a flow rate of 1.0 mL/min.

• Injection: Inject the reconstituted sample from the SPE step.

• Gradient Elution: Elute the sample using a linear gradient as described in the table below.

• Detection: Monitor the elution at 260 nm, the absorbance maximum for the adenine (B156593) ring of coenzyme A.

• Fraction Collection: Collect the peak corresponding to (9Z,12Z)-3-oxolinoleoyl-CoA.

• Post-Purification: Immediately freeze the collected fractions and lyophilize to obtain the purified product as a powder.

Data Presentation

Table 1: HPLC Gradient for Purification of (9Z,12Z)-3-oxolinoleoyl-CoA

Time (minutes)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0	90	10	1.0
5	90	10	1.0
25	10	90	1.0
30	10	90	1.0
31	90	10	1.0
40	90	10	1.0

Table 2: Summary of Purification Parameters

Parameter	Typical Value/Range	Notes
SPE Recovery	80-95%	Dependent on sample matrix and loading conditions.
HPLC Purity	>98%	As determined by peak area integration at 260 nm.
Expected Retention Time	15-20 minutes	Highly dependent on the specific column and HPLC system. Will be shorter than linoleoyl-CoA due to the polarity of the keto group.
UV Absorbance Max	260 nm	Characteristic of the adenine moiety of Coenzyme A.

Visualization

Purification Workflow

Caption: Workflow for the synthesis and purification of (9Z,12Z)-3-oxolinoleoyl-CoA.

Signaling Pathway Context: Beta-Oxidation of Linoleic Acid

Caption: Simplified pathway showing the formation of 3-oxolinoleoyl-CoA during beta-oxidation.

Application Notes and Protocols for In Vivo Imaging of (9Z,12Z)-3-oxolinoleoyl-CoA

Application Notes

Introduction to (9Z,12Z)-3-oxolinoleoyl-CoA

(9Z,12Z)-3-oxolinoleoyl-CoA is an oxidized derivative of linoleoyl-CoA, belonging to the diverse class of signaling molecules known as oxylipins. Oxylipins are generated from polyunsaturated fatty acids (PUFAs) through enzymatic pathways involving lipoxygenases (LOXs), cyclooxygenases (COXs), and cytochrome P450s (CYPs), or via non-enzymatic autooxidation.[1] These molecules, including long-chain oxo fatty acids, are emerging as significant signaling molecules in a variety of physiological and pathological processes.[1] As an acyl-CoA ester, (9Z,12Z)-3-oxolinoleoyl-CoA is a key intermediate in numerous lipid metabolic pathways and is recognized as a potential cellular signaling molecule.[2] Long-chain acyl-CoA esters can act as regulatory molecules, influencing processes from enzyme activity to gene expression.[3][4]

Rationale for In Vivo Imaging

Visualizing the spatiotemporal distribution of (9Z,12Z)-3-oxolinoleoyl-CoA in vivo is critical for understanding its role in health and disease. Its localization can provide insights into sites of inflammation, metabolic activity, and cellular stress. For researchers, scientists, and drug development professionals, tracking this molecule can help to:

• Identify novel biomarkers for diseases characterized by perturbed fatty acid metabolism.[5]

• Elucidate the mechanisms of action of drugs that target lipid metabolic or inflammatory pathways.

• Assess the biodistribution and target engagement of novel therapeutics.

• Understand the dynamic interplay between lipid metabolism and cellular signaling in a whole-organism context.[2]

Proposed Imaging Strategy

The following protocols outline a comprehensive strategy for the in vivo imaging of (9Z,12Z)-3-oxolinoleoyl-CoA. The approach is based on the synthesis of a dedicated fluorescent probe, which is then administered to a murine model for non-invasive imaging. This is followed by ex vivo analysis to confirm the probe's localization at the tissue and cellular level. This methodology adapts established techniques for imaging other lipid species and provides a robust framework for investigating the biology of (9Z,12Z)-3-oxolinoleoyl-CoA.[6][7]

Data Presentation

Table 1: Hypothetical In Vivo Biodistribution of Fluorescently-Labeled (9Z,12Z)-3-oxolinoleoyl-CoA Probe

Organ	Mean Fluorescence Intensity (Photons/s/cm²/sr)
1h Post-Injection	4h Post-Injection	12h Post-Injection	24h Post-Injection
Liver	1.5 x 10⁸	2.8 x 10⁸	1.2 x 10⁸	5.0 x 10⁷
Spleen	8.2 x 10⁷	1.1 x 10⁸	9.5 x 10⁷	4.1 x 10⁷
Kidney	9.5 x 10⁷	7.4 x 10⁷	4.3 x 10⁷	2.0 x 10⁷
Lungs	5.1 x 10⁷	3.9 x 10⁷	2.1 x 10⁷	9.8 x 10⁶
Heart	2.3 x 10⁷	1.8 x 10⁷	9.0 x 10⁶	4.5 x 10⁶
Muscle	1.5 x 10⁷	1.1 x 10⁷	6.2 x 10⁶	3.1 x 10⁶
Brain	9.8 x 10⁶	7.5 x 10⁶	5.5 x 10⁶	2.9 x 10⁶

Table 2: Hypothetical Cellular Localization in Liver Tissue (Ex Vivo Analysis)

Cell Type	Mean Fluorescence Intensity (Arbitrary Units)	% Positive Cells
Hepatocytes	1250 ± 210	75%
Kupffer Cells	3500 ± 450	92%
Stellate Cells	850 ± 150	40%
Endothelial Cells	450 ± 90	35%

Experimental Protocols

Protocol 1: Synthesis of a Near-Infrared (NIR) Fluorescent Probe

This protocol describes a proposed method for conjugating a near-infrared fluorescent dye to (9Z,12Z)-3-oxolinoleoyl-CoA. NIR dyes are preferred for in vivo imaging due to reduced tissue autofluorescence and deeper tissue penetration.[7][8]

Materials:

• (9Z,12Z)-3-oxolinoleoyl-CoA

• NIR fluorescent dye with an amine-reactive group (e.g., NHS ester)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometer

Methodology:

• Dissolution: Dissolve (9Z,12Z)-3-oxolinoleoyl-CoA in anhydrous DMF.

• Reaction Setup: In a separate vial, dissolve the amine-reactive NIR dye in anhydrous DMF.

• Conjugation: Add the dissolved (9Z,12Z)-3-oxolinoleoyl-CoA to the NIR dye solution. Add a molar excess of TEA to act as a base catalyst.

• Incubation: Allow the reaction to proceed for 4-6 hours at room temperature, protected from light.

• Purification: Purify the resulting fluorescently-labeled probe using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and spectrophotometry.

• Storage: Store the purified probe at -80°C in an anhydrous solvent, protected from light.

Protocol 2: In Vivo Fluorescence Imaging

This protocol outlines the procedure for non-invasive imaging in a mouse model.

Materials:

• C57BL/6 mice (or a relevant disease model)

• Fluorescently-labeled (9Z,12Z)-3-oxolinoleoyl-CoA probe

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In Vivo Imaging System (IVIS) or similar

• Animal handling and preparation supplies

Methodology:

• Animal Preparation: Anesthetize the mouse using isoflurane. It is recommended to use control animals, including a naive control (no probe) to measure autofluorescence, and a negative control (probe injection in a healthy animal without the target pathology).[9]

• Probe Administration: Prepare the fluorescent probe in a sterile vehicle (e.g., PBS with a small percentage of a biocompatible solvent). Administer the probe via intravenous (tail vein) injection.

• Imaging Acquisition:

  • Place the anesthetized mouse in the imaging chamber of the IVIS system.

  • Acquire a baseline image before probe injection.

  • Acquire images at multiple time points post-injection (e.g., 1, 4, 12, 24 hours) to monitor biodistribution and clearance.

  • Use appropriate excitation and emission filters for the chosen NIR dye. For optimal signal-to-noise, spectral unmixing can be employed to separate the probe's signal from tissue autofluorescence.[9]

• Data Analysis:

  • Use the accompanying software to draw regions of interest (ROIs) over various organs.

  • Quantify the fluorescence signal in each ROI, expressed as radiance (photons/s/cm²/sr).

  • Plot the signal intensity over time for each organ to determine the pharmacokinetic profile of the probe.

Protocol 3: Ex Vivo Validation and Cellular Localization

This protocol is for confirming the in vivo findings at the microscopic level.[7]

Materials:

• Fluorescence microscope

• Cryostat or microtome

• Optimal Cutting Temperature (OCT) compound

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA)

• Nuclear stain (e.g., DAPI)

• Mounting medium

Methodology:

• Tissue Harvesting: At the final imaging time point, euthanize the mouse and perfuse with PBS, followed by 4% PFA to fix the tissues.

• Organ Collection: Carefully dissect the organs of interest (e.g., liver, spleen, kidneys).

• Ex Vivo Imaging: Image the whole organs using the in vivo imaging system to confirm the signal localization observed in vivo.

• Tissue Processing:

  • For frozen sections, embed the tissues in OCT compound and freeze rapidly.

  • For paraffin (B1166041) sections, process the tissues through graded alcohols and embed in paraffin wax.

• Sectioning: Cut thin sections (5-10 µm) of the tissues using a cryostat or microtome.

• Staining and Mounting:

  • Mount the tissue sections on microscope slides.

  • Counterstain with a nuclear marker like DAPI to visualize cell nuclei.

  • Coverslip the sections using an appropriate mounting medium.

• Microscopy:

  • Image the sections using a fluorescence microscope with filter sets appropriate for the NIR probe and DAPI.

  • Capture images from different regions of the tissue to assess the probe's distribution.

• Image Analysis: Analyze the images to determine the cellular and subcellular localization of the fluorescent signal. The uptake and localization can be influenced by the cell type and its metabolic state.[10][11]

Visualizations

Caption: Experimental workflow for in vivo imaging.

Caption: Putative signaling pathway of oxylipins.

References

• 1. benchchem.com [benchchem.com]
• 2. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fatty acids in cell signaling: historical perspective and future outlook - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fluorescent Nanoprobes Dedicated to in Vivo Imaging: From Preclinical Validations to Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. [PDF] Cellular uptake and intracellular localization of benzo(a)pyrene by digital fluorescence imaging microscopy | Semantic Scholar [semanticscholar.org]
• 11. Insight into Cellular Uptake and Intracellular Trafficking of Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming instability of (9Z,12Z)-3-oxolinoleoyl-CoA during extraction

Welcome to the technical support center for the extraction of (9Z,12Z)-3-oxolinoleoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming the inherent instability of this molecule during experimental procedures. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support the optimization of your extraction workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the instability of (9Z,12Z)-3-oxolinoleoyl-CoA during extraction?

A1: The instability of (9Z,12Z)-3-oxolinoleoyl-CoA, a reactive thioester and an oxylipin, is primarily due to three factors:

• Enzymatic Degradation: Cellular thioesterases can rapidly hydrolyze the thioester bond upon cell lysis.

• Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, particularly under non-optimal pH conditions. Alkaline conditions (pH > 7) significantly increase the rate of hydrolysis.

• Thermal Decomposition: Like many biological molecules, (9Z,12Z)-3-oxolinoleoyl-CoA is sensitive to heat, which accelerates both enzymatic and chemical degradation.

Q2: What is the optimal pH range for extracting and storing (9Z,12Z)-3-oxolinoleoyl-CoA?

A2: Based on data for similar acyl-CoA thioesters, a slightly acidic pH range of 4.5 to 6.0 is recommended to minimize chemical hydrolysis. A common buffer choice is a potassium phosphate (B84403) or sodium acetate (B1210297) buffer at a pH of approximately 4.9.

Q3: How critical is temperature control during the extraction process?

A3: Maintaining a low temperature is crucial. All steps, including sample homogenization, centrifugation, and solvent evaporation, should be performed on ice or at 4°C to minimize both enzymatic and chemical degradation.

Q4: What are the most effective methods for quenching enzymatic activity?

A4: Immediate quenching of enzymatic activity at the moment of sample collection is the most critical step. This can be achieved by:

• Solvent Quenching: Flash-freezing the tissue in liquid nitrogen followed by homogenization in a pre-chilled acidic organic solvent mixture (e.g., isopropanol (B130326) with acetic acid).

• Acid Quenching: Homogenizing the sample directly in a cold, acidic buffer.

Q5: What are the recommended long-term storage conditions for (9Z,12Z)-3-oxolinoleoyl-CoA extracts?

A5: For long-term stability, extracts should be stored at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of (9Z,12Z)-3-oxolinoleoyl-CoA.

Problem	Potential Cause	Recommended Solution
Low or no recovery of (9Z,12Z)-3-oxolinoleoyl-CoA	Incomplete quenching of enzymatic activity.	Immediately freeze tissue in liquid nitrogen upon harvesting. Homogenize in a pre-chilled acidic solvent mixture.
Chemical degradation due to improper pH.	Ensure all buffers and solvents are within the optimal pH range of 4.5-6.0.
Thermal degradation.	Maintain samples on ice or at 4°C throughout the entire extraction procedure. Use pre-chilled tubes and reagents.
High variability between replicate samples	Inconsistent sample handling and quenching time.	Standardize the time between sample harvesting and quenching to be as short as possible.
Incomplete homogenization.	Ensure the tissue is thoroughly homogenized to allow for efficient extraction.
Presence of interfering peaks in LC-MS analysis	Inadequate sample cleanup.	Optimize the solid-phase extraction (SPE) protocol. Consider using a different SPE sorbent or modifying the wash and elution steps.
Matrix effects.	Prepare a matrix-matched calibration curve to accurately quantify the analyte. Consider using a more rigorous cleanup method.

Experimental Protocols

Protocol 1: Quenching and Extraction of (9Z,12Z)-3-oxolinoleoyl-CoA from Plant Tissue

This protocol is a general guideline and may require optimization for specific plant tissues.

Materials:

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Pre-chilled centrifuge tubes

• Extraction Buffer: Isopropanol with 2% (v/v) acetic acid, pre-chilled to -20°C

• Wash Solution: 2-propanol/chloroform (1:2, v/v), pre-chilled to -20°C

• Centrifuge capable of maintaining 4°C

Procedure:

• Harvesting and Quenching: Immediately after harvesting, flash-freeze the plant tissue (e.g., leaves) in liquid nitrogen.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the frozen powder to a pre-chilled centrifuge tube containing 5 mL of cold Extraction Buffer per gram of tissue. Vortex vigorously for 1 minute.

• Incubation: Incubate the mixture at 4°C for 30 minutes with occasional vortexing.

• Phase Separation: Add 5 mL of the cold Wash Solution and vortex for 1 minute. Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Collection: Carefully collect the supernatant containing the lipid extract.

• Drying: Dry the extract under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 90:10 methanol:water with 0.1% formic acid).

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

Materials:

• SPE Cartridges (e.g., C18, 100 mg)

• Conditioning Solvent: Methanol

• Equilibration Buffer: 50 mM sodium acetate buffer, pH 4.9

• Wash Buffer: 15% Methanol in Equilibration Buffer

• Elution Solvent: Methanol

Procedure:

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol.

• Equilibration: Equilibrate the cartridge by passing 3 mL of Equilibration Buffer.

• Loading: Load the reconstituted sample extract onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of Wash Buffer to remove polar impurities.

• Elution: Elute the (9Z,12Z)-3-oxolinoleoyl-CoA with 2 mL of methanol.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Stability Data

The following tables summarize the expected stability of acyl-CoA thioesters based on available literature for similar compounds. This data should be used as a guideline for handling (9Z,12Z)-3-oxolinoleoyl-CoA.

Table 1: pH Stability of Acyl-CoA Thioesters (Relative Stability)

pH	Expected Relative Stability	Notes
3.0	Moderate	Potential for acid-catalyzed hydrolysis, but generally more stable than at alkaline pH.
4.9	High	Generally considered the optimal pH for stability.
7.0	Low	Increased rate of hydrolysis at neutral pH.
9.0	Very Low	Rapid hydrolysis occurs under alkaline conditions.

Table 2: Temperature Stability of Acyl-CoA Thioesters (Approximate Half-life)

Temperature	Approximate Half-life	Notes
-80°C	Months to Years	Recommended for long-term storage.
-20°C	Weeks to Months	Suitable for short to medium-term storage.
4°C	Hours to Days	Unstable for extended periods. Keep on ice for working solutions.
25°C (Room Temp)	Minutes to Hours	Highly unstable. Avoid prolonged exposure.

Visualizations

Jasmonic Acid Biosynthesis Pathway

The following diagram illustrates the biosynthesis of jasmonic acid, highlighting the position of (9Z,12Z)-3-oxolinoleoyl-CoA as a key intermediate.

Troubleshooting low signal of (9Z,12Z)-3-oxolinoleoyl-CoA in mass spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of (9Z,12Z)-3-oxolinoleoyl-CoA using mass spectrometry. It is designed for researchers, scientists, and drug development professionals to help overcome common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: I am not seeing any signal for my (9Z,12Z)-3-oxolinoleoyl-CoA standard. What are the first things I should check?

A1: If a freshly prepared standard shows no signal, the issue is likely with the instrument settings or the stability of the standard itself. First, confirm your mass spectrometer parameters. For (9Z,12Z)-3-oxolinoleoyl-CoA, you should be looking for a precursor ion ([M+H]⁺) of approximately 1044.97 m/z in positive ion mode. A primary product ion resulting from the characteristic neutral loss of the adenosine (B11128) diphosphate (B83284) group should be around 537.7 m/z.[1][2] Verify that the standard was dissolved in an appropriate solvent and has not degraded. Acyl-CoAs can be unstable, so it's crucial to handle them at low temperatures.[3]

Q2: My signal for (9Z,12Z)-3-oxolinoleoyl-CoA is very low when analyzing biological samples, but my standard looks fine. What is the likely cause?

A2: A low signal in a complex matrix, such as tissue or cell lysates, is often due to ion suppression.[4] Endogenous components of the sample, particularly phospholipids (B1166683), can co-elute with your analyte and compete for ionization in the mass spectrometer's source, reducing the signal of your target molecule. Inefficient extraction from the biological matrix and analyte degradation during sample preparation are other common causes.[5]

Q3: How can I reduce ion suppression for my (9Z,12Z)-3-oxolinoleoyl-CoA analysis?

A3: To mitigate ion suppression, several strategies can be employed. Improve your sample cleanup procedure using techniques like solid-phase extraction (SPE) to remove interfering substances.[1] Optimizing your liquid chromatography (LC) method to achieve better separation between your analyte and matrix components is also critical.[5] Additionally, diluting your sample can sometimes reduce the concentration of interfering molecules to a level where their suppressive effects are minimized. Using a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects.[6]

Q4: What type of internal standard is best for quantifying (9Z,12Z)-3-oxolinoleoyl-CoA?

A4: The ideal internal standard is a stable isotope-labeled version of the analyte itself (e.g., ¹³C- or ²H-labeled (9Z,12Z)-3-oxolinoleoyl-CoA). However, these can be difficult to obtain. A practical alternative is an odd-chain acyl-CoA, such as C17:0-CoA (heptadecanoyl-CoA), which is not naturally abundant in most biological systems.[7] This type of standard has similar chemical properties and ionization efficiency to long-chain acyl-CoAs, making it suitable for normalization.[6]

Q5: What are the characteristic fragmentation patterns for (9Z,12Z)-3-oxolinoleoyl-CoA in positive ion mode ESI-MS/MS?

A5: Acyl-CoAs exhibit a very consistent fragmentation pattern in positive ion mode. The most prominent fragmentation is the neutral loss of the 3'-phosphate-adenosine-5'-diphosphate (B75964) moiety, which corresponds to a loss of 507.3 Da.[1][8] Another common fragment ion is observed at m/z 428, which corresponds to the adenosine-3',5'-diphosphate portion of the coenzyme A molecule.[1][2] Monitoring the transition from the precursor ion to the ion resulting from the 507 Da loss is a highly specific method for quantification.

Troubleshooting Guides

Problem: Low or No Signal Intensity

This guide provides a systematic approach to diagnosing and resolving low signal issues for (9Z,12Z)-3-oxolinoleoyl-CoA.

Potential Cause	Recommended Solution
Analyte Degradation	Acyl-CoAs are susceptible to hydrolysis. Always prepare samples on ice or at 4°C. Use solvents containing antioxidants if necessary. For long-term storage, snap-freeze extracts and store them at -80°C as a dry pellet.[8][9]
Inefficient Extraction	Ensure the chosen extraction solvent is appropriate for long-chain acyl-CoAs. A common method involves protein precipitation followed by solid-phase extraction (SPE) on a C18 cartridge.[1][10] Ensure thorough homogenization of tissue samples.
Ion Suppression	Implement a more rigorous sample cleanup protocol (e.g., SPE) to remove phospholipids and other interfering matrix components. Optimize LC gradient to separate the analyte from the region where most phospholipids elute. Dilute the sample extract.
Incorrect MS/MS Parameters	Verify the precursor and product ion m/z values. Infuse a standard solution directly into the mass spectrometer to optimize collision energy and other instrument-specific parameters for the [M+H]⁺ → [M-507+H]⁺ transition.
Poor Ionization	Ensure the mobile phase composition is conducive to positive mode electrospray ionization. Mobile phases containing a low concentration of an acid (e.g., formic acid) or an ion-pairing agent can improve ionization efficiency.[1]

Quantitative Data Summary

Table 1: Recommended Mass Spectrometry Parameters for (9Z,12Z)-3-oxolinoleoyl-CoA

Note: Optimal collision energy (CE) and other voltage parameters are instrument-dependent and should be determined empirically using a standard.

Parameter	Value	Description
Ionization Mode	ESI Positive	Positive electrospray ionization is generally more sensitive for acyl-CoAs.[1]
Precursor Ion ([M+H]⁺)	~1045.0 m/z	Calculated for C₄₀H₆₄N₇O₁₈P₃S.
Product Ion 1	~537.7 m/z	Corresponds to the [M-507+H]⁺ fragment after neutral loss of the adenosine diphosphate group.[8]
Product Ion 2	~428.1 m/z	Corresponds to the adenosine-3',5'-diphosphate fragment.[2]
Analysis Mode	Multiple Reaction Monitoring (MRM)	For targeted quantification, monitoring the transition 1045.0 → 537.7 provides high specificity and sensitivity.[7]

Table 2: Typical Liquid Chromatography Parameters

Parameter	Recommendation	Rationale
Column	C8 or C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Provides good retention and separation for long-chain acyl-CoAs.[2][11]
Mobile Phase A	Water with 10 mM Ammonium Acetate (B1210297) or similar ion-pairing agent	Ammonium acetate helps to improve peak shape and ionization.[11]
Mobile Phase B	Acetonitrile	A common organic solvent for reversed-phase chromatography of lipids.[11]
Flow Rate	0.2 - 0.4 mL/min	Typical flow rate for analytical scale LC-MS.
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute the hydrophobic acyl-CoA, followed by a re-equilibration step.	A gradient is necessary to separate compounds with a wide range of polarities.
Column Temperature	30 - 40 °C	Elevated temperatures can improve peak shape and reduce viscosity.

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissue

• Homogenization: Weigh approximately 50-100 mg of frozen tissue and place it in a 2 mL tube with ceramic beads. Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol (B129727) in water) and an appropriate amount of internal standard (e.g., C17:0-CoA). Homogenize the tissue using a bead beater or similar instrument. Keep the sample on ice.

• Protein Precipitation: Centrifuge the homogenate at 15,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE) (Optional but Recommended):

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 1 mL of water to remove polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 95% Mobile Phase A / 5% Mobile Phase B).

• Analysis: Vortex the reconstituted sample, centrifuge to pellet any insoluble debris, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Pathway of Linoleic Acid to (9Z,12Z)-3-oxolinoleoyl-CoA.

Caption: Troubleshooting Workflow for Low Signal Intensity.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pathway of alpha-linolenic acid through the mitochondrial outer membrane in the rat liver and influence on the rate of oxidation. Comparison with linoleic and oleic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Enzyme Kinetics for (9Z,12Z)-3-Oxolinoleoyl-CoA Conversion

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the enzymatic conversion of (9Z,12Z)-3-oxolinoleoyl-CoA. The primary enzyme catalyzing this reaction is 3-ketoacyl-CoA thiolase (KAT), which plays a crucial role in the beta-oxidation of fatty acids.

Frequently Asked Questions (FAQs)

Q1: What is the primary enzyme responsible for the conversion of (9Z,12Z)-3-oxolinoleoyl-CoA?

The conversion of (9Z,12Z)-3-oxolinoleoyl-CoA is a critical step in the beta-oxidation of linoleic acid. This reaction is catalyzed by the enzyme 3-ketoacyl-CoA thiolase (EC 2.3.1.16), also known as beta-ketothiolase.[1][2][3] This enzyme facilitates the thiolytic cleavage of the 3-ketoacyl-CoA, yielding acetyl-CoA and a shortened acyl-CoA chain. Thiolases exhibit broad substrate specificity, and different isoforms exist within the cell, primarily in the mitochondria and peroxisomes.[1][2]

Q2: What is the reaction mechanism for 3-ketoacyl-CoA thiolase?

3-ketoacyl-CoA thiolase operates via a ping-pong kinetic mechanism involving two main steps:

• Acylation: A cysteine residue in the enzyme's active site acts as a nucleophile, attacking the keto group of the 3-ketoacyl-CoA substrate. This results in the formation of a covalent acyl-enzyme intermediate and the release of the first product, acetyl-CoA.

• Thiolysis: A molecule of coenzyme A (CoA) enters the active site and attacks the acyl-enzyme intermediate. This regenerates the free enzyme and releases the second product, the shortened acyl-CoA.[1]

Q3: What are the typical kinetic parameters for 3-ketoacyl-CoA thiolase?

Kinetic Parameter	Value	Substrate
K_m	158 µM	Acetoacetyl-CoA
V_max	32 mM/min	Acetoacetyl-CoA
k_cat	5 x 10^6 s^-1	Acetoacetyl-CoA
Data obtained from the study of the 3-ketoacyl-CoA thiolase A1887 from Ralstonia eutropha H16.[4]

Q4: How can the stability of the substrate, (9Z,12Z)-3-oxolinoleoyl-CoA, be ensured during experiments?

Acyl-CoA esters, particularly those with unsaturated bonds, can be prone to hydrolysis and oxidation. To ensure the stability of (9Z,12Z)-3-oxolinoleoyl-CoA:

• Storage: Store the substrate at -80°C in a desiccated environment.

• Handling: Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles.

• Buffers: Use buffers with a slightly acidic to neutral pH (e.g., pH 6.0-7.5) to minimize chemical hydrolysis.

• Oxygen exclusion: For reactions sensitive to oxidation, deoxygenate buffers and consider performing experiments in an anaerobic environment.

Troubleshooting Guides

Issue 1: Low or No Enzyme Activity

This is a common issue that can arise from several factors related to the enzyme, substrate, or assay conditions.

Potential Cause	Recommended Solution
Inactive Enzyme	- Purification Issues: Ensure the enzyme purification protocol effectively removes inhibitors and proteases. Verify purity using SDS-PAGE. - Improper Storage: Store the purified enzyme at -80°C in a buffer containing a cryoprotectant like glycerol (B35011) (e.g., 20-50%). Avoid repeated freeze-thaw cycles by preparing aliquots. - Redox State: Some thiolases are sensitive to their redox environment.[5] Consider adding a reducing agent like DTT or β-mercaptoethanol to the storage and reaction buffers.
Substrate Degradation	- Verify Substrate Integrity: Use a fresh stock of (9Z,12Z)-3-oxolinoleoyl-CoA. Confirm its concentration and purity using HPLC or LC-MS. - Optimize Buffer Conditions: Ensure the reaction buffer pH is within the optimal range for the enzyme (typically pH 7.5-8.5).
Suboptimal Assay Conditions	- Cofactor Concentration: Ensure an adequate concentration of Coenzyme A (CoA) is present in the reaction mixture, as it is a substrate in the thiolysis step. - Temperature: Determine the optimal temperature for the enzyme. Most thiolase assays are performed at 25-37°C. - Enzyme Concentration: The enzyme concentration may be too low. Perform a titration to find the optimal concentration that yields a linear reaction rate.
Presence of Inhibitors	- Product Inhibition: The accumulation of acetyl-CoA and the shortened acyl-CoA can inhibit the enzyme. Ensure the assay is performed under initial velocity conditions where product concentration is minimal.[6] - Contaminants: Ensure all reagents and buffers are free from contaminants that could inhibit the enzyme.

Troubleshooting Flowchart for Low Enzyme Activity

Caption: A logical workflow for troubleshooting low or no enzyme activity.

Issue 2: High Variability in Results

High variability between replicates can mask the true effects of experimental variables.

Potential Cause	Recommended Solution
Pipetting Errors	- Calibrate Pipettes: Regularly calibrate all pipettes to ensure accuracy. - Consistent Technique: Use a consistent pipetting technique for all samples and replicates. - Master Mix: Prepare a master mix of reagents for all reactions to minimize well-to-well variation.
Inconsistent Incubation Times	- Staggered Start/Stop: When running multiple samples, stagger the start and stop times of the reaction to ensure consistent incubation periods.
Temperature Fluctuations	- Use a Water Bath or Incubator: Ensure a stable and uniform temperature for all reaction tubes or plates.
Substrate Precipitation	- Solubility Issues: Long-chain acyl-CoAs can be poorly soluble. Ensure the substrate is fully dissolved in the buffer before starting the reaction. The inclusion of a small amount of a non-denaturing detergent may be necessary, but should be validated for its effect on enzyme activity.

Issue 3: Non-linear Reaction Progress Curves

The reaction rate should be linear during the initial phase of the reaction.

Potential Cause	Recommended Solution
Substrate Depletion	- Reduce Enzyme Concentration or Time: The reaction is proceeding too quickly. Reduce the amount of enzyme or the reaction time to ensure you are measuring the initial velocity.
Product Inhibition	- Measure Initial Rates: As products accumulate, they can inhibit the enzyme, causing the reaction rate to slow down.[6] Analyze only the initial linear portion of the progress curve.
Enzyme Instability	- Check Stability under Assay Conditions: The enzyme may be unstable under the chosen assay conditions (e.g., pH, temperature). Perform control experiments to assess enzyme stability over the course of the assay.

Experimental Protocols

Protocol 1: Spectrophotometric Assay for 3-Ketoacyl-CoA Thiolase Activity

This protocol is based on monitoring the decrease in absorbance of the 3-ketoacyl-CoA substrate, which has a characteristic absorbance maximum around 303-310 nm due to the enolate form of the thioester.

Materials:

• Purified 3-ketoacyl-CoA thiolase

• (9Z,12Z)-3-oxolinoleoyl-CoA substrate

• Coenzyme A (CoA)

• Tris-HCl buffer (100 mM, pH 8.0)

• UV-transparent cuvettes or microplate

• Spectrophotometer or microplate reader capable of reading at 303 nm

Procedure:

• Prepare Reagents:

  • Prepare a 100 mM Tris-HCl buffer, pH 8.0.

  • Prepare a 10 mM stock solution of CoA in water.

  • Prepare a 1 mM stock solution of (9Z,12Z)-3-oxolinoleoyl-CoA in buffer. Determine the exact concentration spectrophotometrically.

• Set up the Reaction:

  • In a 1 ml cuvette, add the following:

    • 880 µl of 100 mM Tris-HCl buffer (pH 8.0)

    • 10 µl of 10 mM CoA (final concentration: 100 µM)

    • 100 µl of 1 mM (9Z,12Z)-3-oxolinoleoyl-CoA (final concentration: 100 µM)

  • Mix gently by inverting the cuvette.

• Initiate the Reaction:

  • Start the reaction by adding 10 µl of a freshly diluted solution of the purified 3-ketoacyl-CoA thiolase (e.g., 0.1 mg/ml). The final enzyme concentration should be optimized to give a linear rate for at least 5 minutes.

• Monitor the Reaction:

  • Immediately place the cuvette in the spectrophotometer and monitor the decrease in absorbance at 303 nm over time (e.g., every 15 seconds for 5-10 minutes).

• Calculate Enzyme Activity:

  • Determine the rate of change in absorbance per minute (ΔA/min) from the initial linear portion of the curve.

  • Calculate the enzyme activity using the Beer-Lambert law: Activity (µmol/min/mg) = (ΔA/min * V_t) / (ε * V_e * C_e * l) Where:

    • V_t = total reaction volume (ml)

    • ε = molar extinction coefficient of the substrate at 303 nm (M⁻¹cm⁻¹)

    • V_e = volume of enzyme added (ml)

    • C_e = concentration of enzyme (mg/ml)

    • l = path length of the cuvette (cm)

Protocol 2: Purification of 3-Ketoacyl-CoA Thiolase

This is a general protocol for the purification of a His-tagged recombinant 3-ketoacyl-CoA thiolase.

Materials:

• E. coli cell pellet expressing the His-tagged thiolase

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF)

• Wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole)

• Elution buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole)

• Ni-NTA affinity chromatography column

• Size-exclusion chromatography column (e.g., Superdex 200)

• Gel filtration buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl)

Procedure:

• Cell Lysis: Resuspend the cell pellet in lysis buffer and lyse the cells using sonication or a French press.

• Clarification: Centrifuge the lysate at high speed (e.g., 15,000 x g for 30 minutes) to pellet cell debris.

• Affinity Chromatography:

  • Load the clarified lysate onto a pre-equilibrated Ni-NTA column.

  • Wash the column with several column volumes of wash buffer to remove non-specifically bound proteins.

  • Elute the His-tagged thiolase with elution buffer.

• Size-Exclusion Chromatography:

  • Concentrate the eluted fractions.

  • Load the concentrated protein onto a size-exclusion column pre-equilibrated with gel filtration buffer to remove aggregates and any remaining impurities.[4]

• Purity and Concentration:

  • Assess the purity of the final protein preparation by SDS-PAGE.

  • Determine the protein concentration using a standard method (e.g., Bradford assay or measuring absorbance at 280 nm).

• Storage: Add glycerol to a final concentration of 20-50% and store the purified enzyme in aliquots at -80°C.

Visualizations

Beta-Oxidation Pathway for Linoleic Acid

Caption: The central role of 3-ketoacyl-CoA thiolase in the beta-oxidation of linoleoyl-CoA.

Experimental Workflow for Enzyme Concentration Optimization

Caption: A systematic workflow for optimizing the enzyme concentration in the kinetic assay.

References

• 1. Thiolase - Wikipedia [en.wikipedia.org]
• 2. InterPro [ebi.ac.uk]
• 3. gosset.ai [gosset.ai]
• 4. Purification, crystallization and preliminary X-ray diffraction analysis of 3-ketoacyl-CoA thiolase A1887 from Ralstonia eutropha H16 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peroxisomal Plant 3-Ketoacyl-CoA Thiolase Structure and Activity Are Regulated by a Sensitive Redox Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The promiscuous enzyme medium-chain 3-keto-acyl-CoA thiolase triggers a vicious cycle in fatty-acid beta-oxidation | PLOS Computational Biology [journals.plos.org]

Technical Support Center: Derivatization of (9Z,12Z)-3-oxolinoleoyl-CoA

Disclaimer: Direct experimental data on the derivatization of (9Z,12Z)-3-oxolinoleoyl-CoA and its specific artifact formation is limited in publicly available literature. The following troubleshooting guide and FAQs are based on established principles of acyl-CoA and fatty acid analysis and are intended to provide general guidance to researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section provides solutions to common problems that may be encountered during the derivatization of (9Z,12Z)-3-oxolinoleoyl-CoA for analytical purposes, such as mass spectrometry.

Issue 1: Low or No Derivatization Product Detected

Possible Cause	Recommended Solution
Incomplete reaction	Optimize derivatization conditions such as reaction time and temperature. For example, when using BCl3-methanol, heating at 60°C for 5-10 minutes is a starting point, but this may need to be adjusted based on the specific compound.[1]
Reagent degradation	Prepare derivatization reagents fresh.[2] Some reagents, like EDC, should be stored at -20°C.[2]
Presence of water in the sample	Ensure the sample is dry before adding derivatization reagents.[1] A water scavenger like 2,2-dimethoxypropane (B42991) can be added.[1]
Incorrect solvent	Use a nonpolar solvent such as hexane, heptane, or toluene (B28343) to dissolve the sample if it is not derivatized neat.[1]
Suboptimal pH	The pH of the reaction mixture can be critical. Adjust as necessary for the specific derivatization chemistry being used.

Issue 2: High Background Noise or Interfering Peaks in Mass Spectrometry Analysis

Possible Cause	Recommended Solution
Contaminated reagents or glassware	Use high-purity solvents and reagents. Glassware should be thoroughly cleaned and silanized to prevent adsorption of analytes.[3]
Excess derivatization reagent	Remove excess reagent after the reaction is complete. This can often be achieved by evaporation under a stream of nitrogen or by a liquid-liquid extraction step.
Side reactions	Optimize the derivatization conditions (temperature, time, reagent concentration) to minimize the formation of byproducts.
Matrix effects from complex biological samples	Employ a sample purification step, such as solid-phase extraction (SPE), before derivatization to remove interfering substances.[4]

Issue 3: Poor Reproducibility of Results

Possible Cause	Recommended Solution
Inconsistent sample handling	Standardize all steps of the sample preparation and derivatization protocol.
Variability in reaction conditions	Use a thermostatically controlled heating unit to ensure consistent reaction temperatures.[3]
Instability of the derivatized product	Analyze the derivatized sample as soon as possible. If storage is necessary, investigate the stability of the derivative at different temperatures (-20°C or -80°C) and for different durations.
Pipetting errors	Calibrate pipettes regularly and use appropriate pipetting techniques, especially when dealing with small volumes.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatizing (9Z,12Z)-3-oxolinoleoyl-CoA before analysis?

Derivatization is a chemical modification of the analyte to enhance its analytical properties. For a molecule like (9Z,12Z)-3-oxolinoleoyl-CoA, derivatization is typically performed to:

• Increase volatility and thermal stability for gas chromatography (GC) analysis.

• Improve ionization efficiency for mass spectrometry (MS), leading to increased sensitivity.[5]

• Enhance chromatographic separation and peak shape.[5]

• Produce characteristic fragment ions in MS/MS analysis, which aids in structural elucidation and quantification.[4][5]

Q2: What are some common derivatization methods that could be applied to (9Z,12Z)-3-oxolinoleoyl-CoA?

While specific methods for this molecule are not well-documented, general strategies for acyl-CoAs and fatty acids can be adapted. The primary target for derivatization would be the carboxyl group of the linoleic acid backbone after hydrolysis from the CoA moiety, or potentially the 3-oxo group. Common methods include:

• Esterification: To convert the carboxylic acid to an ester (e.g., a methyl ester using BCl3-methanol or methanolic HCl).[1][6] This is a widely used method for preparing fatty acids for GC analysis.

• Silylation: To replace active hydrogens on the carboxyl and potentially the enol form of the 3-oxo group with a trimethylsilyl (B98337) (TMS) group.

• Acylation: To introduce an acyl group, which can improve stability and chromatographic properties.[3]

For LC-MS analysis, derivatization can be used to introduce a charged group to improve ionization efficiency.[7]

Q3: How can I identify if artifacts are being formed during my derivatization?

Artifact formation can be investigated by:

• Running a reagent blank: This consists of all the reagents used in the derivatization process without the analyte. Any peaks observed in the blank are potential artifacts.[1]

• Varying derivatization conditions: Altering the reaction time, temperature, or reagent concentration can provide clues. If a peak intensity changes significantly with these variations, it might be an artifact or a degradation product.

• Using a stable isotope-labeled internal standard: This can help to distinguish between true analyte peaks and artifacts.

• Analyzing the underivatized sample: If possible, analyzing the underivatized sample can provide a baseline chromatogram or spectrum to compare against the derivatized sample.

Q4: What are the key considerations for sample preparation before derivatization?

Proper sample preparation is crucial for successful derivatization. Key considerations include:

• Extraction: Efficiently extract the (9Z,12Z)-3-oxolinoleoyl-CoA from the biological matrix. Methods often involve liquid-liquid extraction or solid-phase extraction.

• Purification: Remove interfering compounds such as phospholipids (B1166683) and triglycerides that can react with the derivatization reagents and complicate the analysis.

• Drying: Ensure the sample is completely dry before adding the derivatization reagent, as water can interfere with many derivatization reactions.[1]

Experimental Protocols

Protocol 1: General Procedure for Fatty Acid Methyl Ester (FAME) Derivatization for GC-MS Analysis

This protocol is a general guideline for the esterification of fatty acids and can be adapted for the fatty acid portion of (9Z,12Z)-3-oxolinoleoyl-CoA after hydrolysis.

• Sample Preparation: Start with 1-25 mg of the dried lipid extract in a 5-10 mL micro reaction vessel.[1] If the sample is in an aqueous solution, it must be evaporated to dryness first.[1]

• Reagent Addition: Add 2 mL of 12% w/w Boron Trichloride-Methanol (BCl3-methanol) solution.[1] A water scavenger like 2,2-dimethoxypropane can be added at this stage.[1]

• Reaction: Heat the mixture at 60°C for 5-10 minutes. The optimal time should be determined empirically for the specific analyte.[1]

• Extraction: After cooling, add 1 mL of water and 1 mL of a nonpolar solvent (e.g., hexane).[1] Shake the vessel vigorously to extract the FAMEs into the organic layer.[1]

• Drying: Carefully transfer the upper organic layer to a clean vial. Dry the organic layer by passing it through a small column of anhydrous sodium sulfate (B86663) or by adding anhydrous sodium sulfate directly to the vial.[1]

• Analysis: The resulting FAME solution is ready for injection into the GC-MS.

Data Presentation

Table 1: Example Data Table for Comparing Derivatization Methods

This table can be used to systematically compare the effectiveness of different derivatization methods for (9Z,12Z)-3-oxolinoleoyl-CoA.

Derivatization Method	Reagent(s)	Reaction Conditions (Temp, Time)	Peak Area (Arbitrary Units)	Signal-to-Noise Ratio	Number of Artifact Peaks	Notes
Method A	BCl3-Methanol	60°C, 10 min
Method B	TMSH	Room Temp, 5 min
Method C	Methanolic HCl	100°C, 1.5 h
Control	No Derivatization	N/A

Visualizations

Below are diagrams representing a general experimental workflow for acyl-CoA analysis and a simplified metabolic context for acyl-CoAs.

Caption: Experimental workflow for acyl-CoA derivatization and analysis.

Caption: Simplified metabolic pathway showing the formation of an oxoacyl-CoA.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. BAF_Protocol_015_ 3-NPH derivatization of short chain fatty acid [protocols.io]
• 3. gcms.cz [gcms.cz]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Resolution of (9Z,12Z)-3-oxolinoleoyl-CoA Isomers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist in overcoming common challenges encountered during the chromatographic resolution of (9Z,12Z)-3-oxolinoleoyl-CoA isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating (9Z,12Z)-3-oxolinoleoyl-CoA isomers?

A1: The primary challenges stem from the structural similarity of the isomers. These include positional isomers, where the double bonds are in different locations, and stereoisomers (enantiomers and diastereomers) at the chiral centers. Co-elution is a common problem due to these subtle structural differences, requiring highly selective chromatographic methods.

Q2: Which chromatographic techniques are most suitable for resolving these isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are the preferred methods. For resolving specific types of isomers, the following are recommended:

• Reversed-Phase (RP) HPLC: Using C18 or other hydrophobic stationary phases is effective for separating isomers based on differences in hydrophobicity.

• Chiral Chromatography: This is essential for separating enantiomers. Chiral stationary phases (CSPs), such as those based on polysaccharide derivatives (e.g., cellulose (B213188) or amylose), are commonly used.

• Silver Ion (Ag+) HPLC: This technique is particularly useful for separating positional isomers of unsaturated fatty acyl-CoAs based on the number and position of double bonds.

Q3: How can I improve the detection and quantification of (9Z,12Z)-3-oxolinoleoyl-CoA isomers?

A3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for sensitive and specific detection. Operating the mass spectrometer in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM) allows for the precise quantification of each isomer. A common fragmentation pattern for acyl-CoAs is the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety.

Troubleshooting Guides

Issue 1: Poor Resolution or Co-elution of Isomers

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Inappropriate Column Chemistry	- Reversed-Phase: Ensure a high-quality C18 column with high surface area and carbon load. Consider a column with a different stationary phase (e.g., C30) for enhanced shape selectivity. - Chiral Separation: Select a chiral stationary phase (CSP) known to be effective for keto-acyl compounds. Polysaccharide-based CSPs are a good starting point.
Suboptimal Mobile Phase Composition	- Gradient Elution: Optimize the gradient profile. A shallower gradient can improve the separation of closely eluting peaks. - Solvent Strength: Adjust the ratio of organic solvent (e.g., acetonitrile, methanol) to the aqueous phase. - Additives: For LC-MS, use volatile mobile phase additives like ammonium (B1175870) acetate (B1210297) or formic acid to improve peak shape and ionization efficiency.
Incorrect Column Temperature	- Temperature Control: Use a column oven to maintain a stable temperature. Lowering the temperature can sometimes increase resolution, although it may also increase backpressure and run times.
High Flow Rate	- Flow Rate Reduction: Decrease the flow rate to allow for better interaction between the analytes and the stationary phase, which can enhance resolution.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Secondary Interactions with Stationary Phase	- Mobile Phase pH: Adjust the pH of the mobile phase to suppress the ionization of silanol (B1196071) groups on the silica (B1680970) support, which can cause tailing. - Additives: Incorporate a small amount of a competing base, like triethylamine (B128534) (for non-MS applications), to block active sites on the stationary phase.
Column Overload	- Reduce Sample Concentration: Dilute the sample to avoid overloading the column, which can lead to fronting peaks.
Sample Solvent Incompatibility	- Solvent Matching: Dissolve the sample in a solvent that is weaker than or similar in strength to the initial mobile phase to ensure good peak shape.

Issue 3: Low Signal Intensity in LC-MS/MS

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Inefficient Ionization	- Mobile Phase Additives: Optimize the concentration of additives like ammonium acetate or formic acid to enhance the formation of protonated molecules in positive ESI mode.
Sample Degradation	- Sample Handling: Keep samples cold and analyze them as quickly as possible after preparation. Acyl-CoA esters can be susceptible to hydrolysis.
Suboptimal MS Parameters	- Tune Instrument: Infuse a standard solution of a similar acyl-CoA to optimize MS parameters such as spray voltage, capillary temperature, and collision energy for the specific MRM transitions.

Experimental Protocols

Protocol 1: Chiral Separation of 3-oxolinoleoyl-CoA Enantiomers by HPLC

This protocol provides a general framework for the chiral separation of 3-oxolinoleoyl-CoA enantiomers. Optimization may be required.

• Column: Chiral stationary phase (CSP) column (e.g., polysaccharide-based, 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and a polar organic solvent like isopropanol (B130326) or ethanol. A typical starting point is 90:10 (v/v) n-hexane:isopropanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25°C (controlled).

• Detection: UV detector at a wavelength appropriate for the CoA moiety (around 260 nm) or LC-MS/MS.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent at a low concentration.

• Injection Volume: 5-10 µL.

• Procedure: a. Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved. b. Inject the sample. c. Monitor the elution of the enantiomers. Adjust the mobile phase composition to optimize resolution and retention times. A decrease in the polar solvent percentage will generally increase retention and may improve resolution.

Protocol 2: LC-MS/MS Quantification of (9Z,12Z)-3-oxolinoleoyl-CoA Isomers

This protocol outlines a method for the quantification of isomers using LC-MS/MS.

• Sample Preparation (Protein Precipitation): a. To 50 µL of sample (e.g., cell lysate, tissue homogenate), add 150 µL of ice-cold 10% (w/v) trichloroacetic acid or 5% (w/v) sulfosalicylic acid in water. b. Vortex thoroughly for 1 minute. c. Incubate on ice for 10 minutes. d. Centrifuge at 14,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to an autosampler vial for analysis.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% B to 95% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): The m/z corresponding to the protonated molecule of 3-oxolinoleoyl-CoA.

  • Product Ion (Q3): A characteristic fragment ion, often resulting from the neutral loss of the adenosine (B11128) diphosphate (B83284) moiety.

  • Optimization: Optimize collision energy and other source parameters using a standard solution.

Data Presentation

Table 1: Hypothetical Chromatographic Parameters for Separation of 3-oxolinoleoyl-CoA Isomers

Isomer Type	Chromatographic Method	Stationary Phase	Mobile Phase	Retention Time (min)	Resolution (Rs)
Positional Isomers	Ag+-HPLC	Silver-impregnated silica	Acetonitrile/Water Gradient	Isomer A: 12.5Isomer B: 14.2	2.1
Enantiomers (R/S)	Chiral HPLC	Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Isopropanol (90:10)	Enantiomer 1: 18.7Enantiomer 2: 20.1	1.8
Diastereomers	Reversed-Phase HPLC	C18	Acetonitrile/Water Gradient	Diastereomer 1: 15.3Diastereomer 2: 16.0	1.6

Note: The values in this table are for illustrative purposes and will vary depending on the specific experimental conditions.

Visualizations

Caption: Beta-oxidation of (9Z,12Z)-Linoleoyl-CoA.

Caption: Experimental workflow for isomer analysis.

Preventing degradation of (9Z,12Z)-3-oxolinoleoyl-CoA in biological samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of (9Z,12Z)-3-oxolinoleoyl-CoA in biological samples.

FAQs and Troubleshooting Guide

Sample Handling and Storage

Q1: What is the most critical first step to prevent the degradation of (9Z,12Z)-3-oxolinoleoyl-CoA upon sample collection?

A1: Immediate flash-freezing of the biological sample in liquid nitrogen is the most critical step. This rapidly halts enzymatic activity, which is a primary driver of acyl-CoA degradation. Subsequent storage must be at -80°C to maintain stability.[1] Avoidance of freeze-thaw cycles is also crucial as this can compromise sample integrity.[2]

Q2: I can't flash-freeze my samples immediately. What are my options?

A2: If immediate flash-freezing is not possible, samples should be kept on ice and processed as quickly as possible.[3] For blood samples, collection in tubes containing an anticoagulant like EDTA is preferable, as EDTA can chelate metal ions that promote oxidation.[1] The time between collection and freezing should be minimized to minutes.

Q3: How do storage temperature and duration affect the stability of (9Z,12Z)-3-oxolinoleoyl-CoA?

A3: While specific data for (9Z,12Z)-3-oxolinoleoyl-CoA is limited, studies on polyunsaturated fatty acids (PUFAs) and other labile lipids show that storage at -80°C is essential for long-term stability, effectively preventing degradation for months.[1][4] Storage at higher temperatures, such as -20°C, can lead to significant degradation of PUFAs over time.[4]

Sample Extraction

Q4: I am observing low recovery of my analyte after extraction. What are the likely causes?

A4: Low recovery of long-chain acyl-CoAs can stem from several factors:

• Incomplete Cell Lysis: Ensure thorough homogenization of the tissue. For solid tissues, mechanical disruption using a homogenizer on ice is recommended.

• Suboptimal Extraction Solvents: A common and effective method for long-chain acyl-CoAs is a two-phase extraction using a mixture of chloroform (B151607) and methanol, often with an acidic aqueous phase to improve the partitioning of the polar acyl-CoAs into the aqueous/methanol layer.[5]

• Analyte Degradation During Extraction: Perform all extraction steps on ice and use pre-chilled solvents. The addition of antioxidants, such as butylated hydroxytoluene (BHT), to the extraction solvent can help prevent oxidative degradation.[6]

• Inefficient Solid-Phase Extraction (SPE): If using SPE for sample cleanup, ensure the column is properly conditioned and that the wash and elution solvents are optimized for your analyte.

Q5: What is a reliable extraction protocol for (9Z,12Z)-3-oxolinoleoyl-CoA from tissue samples?

A5: A modified Folch or Bligh-Dyer extraction is a robust starting point.[2][5] A detailed protocol is provided in the "Experimental Protocols" section below. It is crucial to include an internal standard early in the extraction process to monitor and correct for recovery.[1][3]

Preventing Enzymatic Degradation

Q6: What are the primary enzymes responsible for the degradation of (9Z,12Z)-3-oxolinoleoyl-CoA?

A6: The primary enzymatic threat to acyl-CoAs are Acyl-CoA thioesterases (ACOTs), which hydrolyze the thioester bond to release the free fatty acid and Coenzyme A.[7][8][9] There are multiple ACOT isoforms with varying subcellular localizations and substrate specificities.[10][11]

Q7: How can I inhibit ACOT activity during my experiments?

A7: While specific inhibitors for ACOTs that are highly selective for 3-oxo-acyl-CoAs are not commercially available, several general strategies can be employed:

• Work Quickly and at Low Temperatures: Keeping samples and extracts on ice significantly reduces the activity of most enzymes.

• Use of General Thioesterase Inhibitors: While not specific, broad-spectrum protease and esterase inhibitors can be included in the homogenization buffer. However, their efficacy against all ACOT isoforms is not guaranteed and may interfere with downstream analysis.

• pH Control: Maintaining an acidic pH (around 4.0-5.0) during the initial homogenization step can help to reduce the activity of some cytosolic and mitochondrial thioesterases which have neutral to alkaline pH optima.

Data Presentation

Table 1: Recommended Storage Conditions for Biological Samples Containing (9Z,12Z)-3-oxolinoleoyl-CoA

Parameter	Recommendation	Rationale
Initial Preservation	Flash-freezing in liquid nitrogen	Rapidly halts enzymatic degradation.
Long-term Storage Temp.	-80°C	Minimizes both enzymatic and chemical degradation over months.[1][4]
Short-term Storage Temp.	-20°C (for extracts in organic solvent)	Acceptable for a few days, but -80°C is preferred for longer periods.[1]
Freeze-Thaw Cycles	Avoid	Repeated cycles can lead to significant analyte degradation.[2] Aliquot samples if multiple analyses are planned.

Table 2: Troubleshooting Low Analyte Signal in LC-MS/MS Analysis

Issue	Potential Cause	Recommended Action
Low Recovery	Inefficient extraction	Optimize extraction solvent and consider solid-phase extraction for cleanup.
Analyte degradation	Add antioxidants to solvents and keep samples on ice.
Poor Sensitivity	Suboptimal MS parameters	Optimize precursor/product ion transitions, collision energy, and other source parameters.
Matrix effects	Dilute the sample, improve sample cleanup, or use a stable isotope-labeled internal standard.
No Peak Detected	Analyte completely degraded	Review sample handling and storage procedures from the very beginning.
Incorrect MRM transitions	Confirm the m/z values for the precursor and product ions of your analyte.

Experimental Protocols

Protocol 1: Extraction of (9Z,12Z)-3-oxolinoleoyl-CoA from Animal Tissue

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs.

Materials:

• Frozen tissue sample

• Liquid nitrogen

• Homogenizer (e.g., Potter-Elvehjem)

• Ice-cold Phosphate Buffered Saline (PBS)

• Extraction Solvent: Chloroform:Methanol (2:1, v/v) containing 0.01% BHT

• 0.9% NaCl solution (ice-cold)

• Internal Standard (e.g., a stable isotope-labeled analog or a non-endogenous odd-chain acyl-CoA)

• Centrifuge capable of 4°C operation

Procedure:

• Weigh approximately 50-100 mg of frozen tissue.

• Immediately place the tissue in a pre-chilled homogenizer on ice.

• Add 1 mL of ice-cold PBS and the internal standard.

• Homogenize the tissue thoroughly until no visible particles remain.

• Transfer the homogenate to a glass tube and add 3.75 mL of the extraction solvent (Chloroform:Methanol with BHT).

• Vortex vigorously for 2 minutes.

• Add 1.25 mL of ice-cold 0.9% NaCl solution.

• Vortex for another 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the upper aqueous/methanol phase, which contains the acyl-CoAs, and transfer it to a new tube.

• Dry the extract under a stream of nitrogen gas at room temperature.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

Mandatory Visualization

References

• 1. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 4. Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 7. scite.ai [scite.ai]
• 8. The role Acyl-CoA thioesterases play in mediating intracellular lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multiple mitochondrial thioesterases have distinct tissue and substrate specificity and CoA regulation, suggesting unique functional roles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evolutionary divergence and functions of the human acyl-CoA thioesterase gene (ACOT) family - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Subcellular Fractionation for (9Z,12Z)-3-oxolinoleoyl-CoA

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the subcellular fractionation of (9Z,12Z)-3-oxolinoleoyl-CoA.

Troubleshooting Guides

This section addresses common issues encountered during the subcellular fractionation and analysis of (9Z,12Z)-3-oxolinoleoyl-CoA.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low yield of (9Z,12Z)-3-oxolinoleoyl-CoA in all fractions	Inefficient cell lysis	Optimize lysis buffer. For membrane-bound organelles, avoid detergents that disrupt membrane integrity. A hypotonic swelling buffer is often preferred.[1]
Degradation of the target molecule	Work quickly and at low temperatures (on ice or at 4°C) throughout the procedure.[2] Consider adding antioxidants like butylated hydroxytoluene (BHT) to extraction solvents.[2]
Inefficient lipid extraction	Use established lipid extraction methods like Folch or Bligh/Dyer which use a chloroform (B151607)/methanol/water mixture.[3][4] Ensure correct phase separation for complete lipid recovery.
High variability between replicate samples	Inconsistent sample handling	Standardize all steps from sample collection to extraction. Minimize time between sample collection and processing.[5] For tissues, ensure homogeneity before fractionation.
Multiple freeze-thaw cycles	Aliquot samples to avoid repeated freezing and thawing, which can degrade lipids.[5]
Contamination of subcellular fractions	Incomplete homogenization	Ensure tissue or cells are adequately homogenized to release organelles without excessive damage.
Incorrect centrifugation speeds/times	Optimize differential centrifugation steps. Refer to established protocols for isolating specific organelles.[6]
Cross-contamination during fraction collection	Carefully aspirate supernatants without disturbing the pellets. Use clean pipette tips for each fraction.
Poor separation of lipid classes during chromatography	Inappropriate chromatography method	For separating complex lipid mixtures, consider hydrophilic interaction liquid chromatography (HILIC) based solid-phase extraction (SPE).[7][8][9]
Isomeric interference	Use chiral chromatography to separate isomers if they are confounding quantification.[10]
Inaccurate quantification of (9Z,12Z)-3-oxolinoleoyl-CoA	Ion suppression in mass spectrometry	Remove abundant, interfering lipids like triacylglycerols (TAGs) using a pre-fractionation step with hexane.[11]
Lack of appropriate internal standards	Use a stable isotope-labeled internal standard for the specific acyl-CoA to account for losses during sample preparation and ionization variability.[12]
Low sensitivity of detection method	For low-abundance oxylipins, indirect quantification via alkaline hydrolysis to release the fatty acid can improve sensitivity.[7][8][9] However, this results in the loss of information about the original lipid class.

Frequently Asked Questions (FAQs)

Q1: What is the best method for cell lysis when trying to preserve the integrity of organelles for (9Z,12Z)-3-oxolinoleoyl-CoA analysis?

A1: The choice of lysis method is critical. For preserving organelle integrity, especially membranes, hypotonic swelling buffers are recommended over detergent-based lysis buffers.[1] Detergents can disrupt lipid membranes, leading to the loss of your target molecule's original subcellular location. Gentle mechanical disruption, such as Dounce homogenization, in a hypotonic buffer is a common and effective approach.

Q2: How can I prevent the degradation of (9Z,12Z)-3-oxolinoleoyl-CoA during the fractionation process?

A2: Oxylipins are unstable and prone to oxidation.[13] To minimize degradation, all steps should be performed rapidly and at low temperatures (4°C or on ice).[2] The addition of antioxidants, such as butylated hydroxytoluene (BHT), to your extraction solvents can help prevent oxidation.[2] Also, avoid prolonged exposure to light and oxygen.[5]

Q3: Which subcellular fractions are most likely to contain (9Z,12Z)-3-oxolinoleoyl-CoA?

A3: (9Z,12Z)-3-oxolinoleoyl-CoA is an intermediate in fatty acid metabolism. Therefore, it is likely to be found in compartments with active lipid metabolism, such as the mitochondria (for beta-oxidation) and the endoplasmic reticulum (for lipid synthesis). It may also be present in lipid droplets, which are central to lipid storage and metabolism.[14][15] The exact distribution will depend on the cell type and metabolic state.

Q4: What is the most effective method for extracting (9Z,12Z)-3-oxolinoleoyl-CoA from isolated organelles?

A4: Liquid-liquid extraction methods are standard for lipids. The Folch method (chloroform:methanol) or the Bligh and Dyer method (chloroform:methanol:water) are widely used and effective for extracting a broad range of lipids, including oxylipins.[3][4]

Q5: How can I accurately quantify low levels of (9Z,12Z)-3-oxolinoleoyl-CoA in my subcellular fractions?

A5: Accurate quantification of low-abundance lipids is challenging.[3] The use of a stable isotope-labeled internal standard specific to your analyte is highly recommended to correct for sample loss and ionization suppression during mass spectrometry analysis.[12] For very low concentrations, a sensitive detection method like liquid chromatography-tandem mass spectrometry (LC-MS/MS) is essential.[16]

Experimental Protocols

Protocol 1: Subcellular Fractionation by Differential Centrifugation

This protocol provides a general framework for separating major subcellular organelles. Optimization will be required based on the specific cell or tissue type.

• Homogenization:

  • Wash cells with ice-cold PBS.

  • Resuspend the cell pellet in 5 volumes of ice-cold hypotonic buffer (e.g., 10 mM HEPES, 1.5 mM MgCl₂, 10 mM KCl, pH 7.9, with protease and phosphatase inhibitors).

  • Allow cells to swell on ice for 15-20 minutes.

  • Homogenize the cells using a pre-chilled Dounce homogenizer with a tight-fitting pestle until ~80-90% of cells are lysed (monitor with a microscope).

• Fractionation:

  • Transfer the homogenate to a centrifuge tube.

  • Nuclear Fraction: Centrifuge at 1,000 x g for 10 minutes at 4°C. The pellet contains the nuclei.

  • Mitochondrial Fraction: Carefully transfer the supernatant to a new tube and centrifuge at 10,000-12,000 x g for 20 minutes at 4°C. The resulting pellet is the mitochondrial fraction.

  • Microsomal (ER) and Cytosolic Fractions: Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C. The pellet contains the microsomes (including the endoplasmic reticulum), and the supernatant is the cytosolic fraction.

• Washing:

  • Wash each pellet by resuspending in the homogenization buffer and repeating the respective centrifugation step to minimize cross-contamination.

Protocol 2: Lipid Extraction from Subcellular Fractions

This protocol is based on the Bligh and Dyer method.

• Preparation:

  • To your subcellular fraction (resuspended in a known volume of buffer), add 3.75 volumes of a 1:2 (v/v) mixture of chloroform:methanol.

  • Vortex thoroughly for 15 minutes.

• Phase Separation:

  • Add 1.25 volumes of chloroform and vortex for 1 minute.

  • Add 1.25 volumes of water and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to separate the phases.

• Collection:

  • The lower organic phase contains the lipids. Carefully collect this phase using a glass pipette, avoiding the protein interface.

• Drying and Storage:

  • Dry the lipid extract under a stream of nitrogen.

  • Store the dried lipid extract at -80°C until analysis.

Visualizations

Caption: Experimental Workflow for Subcellular Fractionation and Analysis.

Caption: Troubleshooting Logic for Low Analyte Yield.

References

• 1. 8 Top Tips for Subcellular Fractionation | Proteintech Group [ptglab.com]
• 2. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 3. biocompare.com [biocompare.com]
• 4. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipidomic analysis of tissue culture cells, tissues, and purified organelles [protocols.io]
• 7. Quantification of esterified oxylipins following HILIC-fractionation of lipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Rapid Lipid Droplet Isolation Protocol Using a Well-established Organelle Isolation Kit. | Semantic Scholar [semanticscholar.org]
• 15. Rapid Lipid Droplet Isolation Protocol Using a Well-established Organelle Isolation Kit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Biomarkers for Jasmonic Acid Biosynthesis: Evaluating (9Z,12Z)-3-oxolinoleoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers used to monitor the biosynthesis of Jasmonic Acid (JA), a critical phytohormone involved in plant growth, development, and stress responses. We will evaluate the established biomarkers, 12-oxo-phytodienoic acid (OPDA) and Jasmonic Acid (JA) itself, alongside a conceptual analysis of the potential, yet unvalidated, biomarker (9Z,12Z)-3-oxolinoleoyl-CoA. This guide includes detailed experimental protocols, quantitative data comparisons, and signaling pathway visualizations to aid researchers in selecting the most appropriate biomarker for their studies.

Introduction to Jasmonic Acid Biosynthesis

Jasmonic acid is synthesized via the octadecanoid pathway, a series of enzymatic reactions that begins in the chloroplast and concludes in the peroxisome. The pathway is initiated by the release of α-linolenic acid from chloroplast membranes, which is then converted to 12-oxo-phytodienoic acid (OPDA). OPDA is subsequently transported to the peroxisome, where it undergoes reduction and three cycles of β-oxidation to yield jasmonic acid.

Figure 1: The established Jasmonic Acid (JA) biosynthesis pathway, highlighting key intermediates and cellular compartments.

Established Biomarkers for JA Biosynthesis

The most reliable and widely used biomarkers for monitoring JA biosynthesis are the direct intermediates of the pathway: 12-oxo-phytodienoic acid (OPDA) and jasmonic acid (JA).

Biomarker	Advantages	Disadvantages
12-oxo-phytodienoic acid (OPDA)	- Direct precursor to JA, reflecting the initial steps of the pathway.[1][2] - Accumulates upon wounding and other stresses.[3] - Has independent signaling roles, providing broader insights into oxylipin signaling.[2][3]	- Can be rapidly metabolized, potentially underestimating pathway flux. - Its own signaling pathway can complicate interpretation if only JA biosynthesis is of interest.[2]
Jasmonic Acid (JA)	- The end-product of the core biosynthetic pathway.[1][4] - Its accumulation is a direct indicator of pathway completion.[2] - Its bioactive conjugate, JA-Isoleucine (JA-Ile), is a key signaling molecule.	- Levels can be influenced by catabolism and conjugation, not just biosynthesis. - May not reflect the initial activation of the pathway as accurately as OPDA.
Gene Expression of Biosynthetic Enzymes	- Highly sensitive method to detect pathway activation.[5][6] - Can provide insights into the regulatory mechanisms controlling JA biosynthesis.[6][7] - Multiplex analysis of several genes (e.g., LOX, AOS, AOC, OPR3) is possible.[5]	- Increased transcript levels do not always directly correlate with increased metabolite levels.[8] - Requires careful selection of reference genes and validation.

Conceptual Analysis of (9Z,12Z)-3-oxolinoleoyl-CoA

Currently, there is no published evidence validating (9Z,12Z)-3-oxolinoleoyl-CoA as a biomarker for JA biosynthesis. Based on its chemical name, this molecule is an intermediate in the β-oxidation of linoleic acid (18:2).

Figure 2: The general pathway for the β-oxidation of linoleoyl-CoA, indicating the position of (9Z,12Z)-3-oxolinoleoyl-CoA.

Comparison with JA Biosynthesis:

• Substrate: JA biosynthesis utilizes α-linolenic acid (18:3), while the proposed biomarker originates from linoleic acid (18:2).

• Pathway Specificity: While both pathways involve β-oxidation, the initial steps and the specific enzymes are distinct. The enzymes involved in the final steps of JA biosynthesis are specific for the cyclopentanone (B42830) structure of the JA precursor.[1][4][9]

• Validation Status: OPDA and JA are well-validated biomarkers with extensive literature support. The role of (9Z,12Z)-3-oxolinoleoyl-CoA in JA biosynthesis is currently speculative.

To validate (9Z,12Z)-3-oxolinoleoyl-CoA as a biomarker, it would be necessary to demonstrate that its levels correlate with JA biosynthesis under various stimuli and in relevant genetic backgrounds (e.g., mutants in the JA pathway).

Experimental Protocols

Quantification of OPDA and JA by LC-MS/MS

This protocol is a standard method for the simultaneous quantification of OPDA and JA in plant tissues.

Figure 3: A typical workflow for the quantification of phytohormones using LC-MS/MS.

1. Sample Preparation:

• Flash-freeze plant tissue (50-100 mg) in liquid nitrogen.

• Homogenize the frozen tissue to a fine powder.

• Extract the powder with a suitable solvent (e.g., 1 mL of 80% methanol with 0.1% formic acid) containing deuterated internal standards (d5-OPDA and d6-JA).

• Centrifuge to pellet debris and collect the supernatant.

2. Solid Phase Extraction (SPE) for Cleanup:

• Use a mixed-mode SPE cartridge to remove interfering compounds.

• Condition the cartridge with methanol and then with the extraction solvent.

• Load the sample extract.

• Wash the cartridge to remove impurities.

• Elute the analytes with an appropriate solvent (e.g., methanol with 5% formic acid).

• Dry the eluate under a stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from low to high organic phase to separate the analytes.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each analyte and internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Jasmonic Acid (JA)	209.1	59.0
d6-Jasmonic Acid	215.1	62.0
12-oxo-phytodienoic acid (OPDA)	291.2	165.1
d5-12-oxo-phytodienoic acid	296.2	165.1

4. Quantification:

• Calculate the peak area ratios of the endogenous analyte to its corresponding internal standard.

• Determine the concentration using a calibration curve prepared with known amounts of the pure standards.

Gene Expression Analysis by qRT-PCR

This method measures the transcript levels of JA biosynthesis genes.

1. RNA Extraction and cDNA Synthesis:

• Extract total RNA from plant tissue using a suitable kit or protocol.

• Treat the RNA with DNase I to remove genomic DNA contamination.

• Synthesize first-strand cDNA using a reverse transcriptase and oligo(dT) or random primers.

2. Quantitative Real-Time PCR (qRT-PCR):

• Prepare a reaction mixture containing cDNA, gene-specific primers for the target genes (e.g., LOX2, AOS, AOC3, OPR3) and a reference gene (e.g., Actin or Ubiquitin), and a fluorescent dye (e.g., SYBR Green).

• Perform the PCR reaction in a real-time PCR thermal cycler.

• The cycle threshold (Ct) values are used to determine the relative expression levels of the target genes.

3. Data Analysis:

• Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the reference gene.

Conclusion

For the reliable and accurate monitoring of jasmonic acid biosynthesis, the direct measurement of the established biomarkers 12-oxo-phytodienoic acid (OPDA) and jasmonic acid (JA) via LC-MS/MS is the recommended approach. Gene expression analysis of key biosynthetic genes provides a sensitive, albeit indirect, measure of pathway activation.

The validation of (9Z,12Z)-3-oxolinoleoyl-CoA as a biomarker for JA biosynthesis would require substantial further research to establish its presence, regulation, and correlation with the canonical JA pathway. Based on current knowledge, it is an intermediate in linoleic acid degradation and is not considered a standard biomarker for jasmonic acid synthesis. Researchers should rely on the established biomarkers and methods detailed in this guide for robust and reproducible results.

References

• 1. Role of β-Oxidation in Jasmonate Biosynthesis and Systemic Wound Signaling in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jasmonic Acid and Its Precursor 12-Oxophytodienoic Acid Control Different Aspects of Constitutive and Induced Herbivore Defenses in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 12-Oxo-Phytodienoic Acid Triggers Expression of a Distinct Set of Genes and Plays a Role in Wound-Induced Gene Expression in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Peroxisomal β-Oxidation in the Production of Plant Signaling Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of marker genes for jasmonic acid signaling in shoots and roots of wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Architecture and Dynamics of the Jasmonic Acid Gene Regulatory Network - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. pflanzenphysiologie.uni-hohenheim.de [pflanzenphysiologie.uni-hohenheim.de]

(9Z,12Z)-3-Oxolinoleoyl-CoA in Plant Signaling: A Comparative Guide to its Role Alongside Other Oxylipin-CoAs

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of (9Z,12Z)-3-oxolinoleoyl-CoA and other key oxylipin-Coenzyme A esters in the context of plant signaling. While research has extensively focused on the signaling properties of free oxylipins like jasmonic acid (JA) and its precursors, the direct signaling roles of their CoA-activated counterparts, including (9Z,12Z)-3-oxolinoleoyl-CoA, are less understood and appear to be primarily metabolic. This guide will objectively present the current state of knowledge, supported by experimental data and methodologies.

Introduction to Oxylipin Signaling in Plants

Oxylipins are a diverse family of oxygenated fatty acids that play crucial roles in plant development and defense against biotic and abiotic stresses. The most well-characterized of these signaling molecules is jasmonic acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-Ile). The biosynthesis of JA from α-linolenic acid involves a series of enzymatic steps, including the formation of 12-oxo-phytodienoic acid (OPDA) and subsequent β-oxidation, which involves various oxylipin-CoA intermediates.

(9Z,12Z)-3-Oxolinoleoyl-CoA: A Metabolic Intermediate

(9Z,12Z)-3-oxolinoleoyl-CoA is a key intermediate in the β-oxidation of linoleic acid. This process is catalyzed by a series of enzymes, with 3-ketoacyl-CoA thiolase (KAT) performing the final thiolytic cleavage in each cycle. While essential for the catabolism of fatty acids and the biosynthesis of jasmonic acid, there is currently no direct evidence to suggest that (9Z,12Z)-3-oxolinoleoyl-CoA functions as a signaling molecule in its own right. Its primary role appears to be as a substrate within a metabolic pathway.

Key Oxylipin Signaling Molecules: OPDA and JA-Ile

In contrast to (9Z,12Z)-3-oxolinoleoyl-CoA, OPDA and JA-Ile are well-established signaling molecules with distinct but sometimes overlapping functions.

• JA-Ile: The most potent bioactive jasmonate, JA-Ile, acts as a molecular glue between the F-box protein CORONATINE INSENSITIVE 1 (COI1) and JASMONATE ZIM-DOMAIN (JAZ) repressor proteins. This interaction leads to the ubiquitination and subsequent degradation of JAZ proteins by the 26S proteasome, thereby de-repressing transcription factors that regulate the expression of JA-responsive genes.[1][2][3][4][5]

• OPDA: The precursor to JA, OPDA, has been shown to have signaling functions that are independent of its conversion to JA and the COI1-dependent pathway.[6][7][8][9][10] This COI1-independent signaling is particularly important in responses to certain stresses and in developmental processes.

Comparative Overview

The following table summarizes the known roles and characteristics of (9Z,12Z)-3-oxolinoleoyl-CoA in comparison to the established signaling oxylipins, OPDA and JA-Ile.

Feature	(9Z,12Z)-3-Oxolinoleoyl-CoA	12-oxo-phytodienoic acid (OPDA)	Jasmonoyl-isoleucine (JA-Ile)
Primary Role	Metabolic Intermediate	Signaling Molecule & JA Precursor	Bioactive Signaling Molecule
Signaling Pathway	Not established	COI1-dependent and COI1-independent	Primarily COI1-dependent
Key Protein Interactors	3-ketoacyl-CoA thiolase (KAT)	Cyclophilin 20-3, Putative Receptors	COI1-JAZ Co-receptor Complex
Biological Processes	Fatty acid β-oxidation	Defense, Development, Stress Responses	Defense, Development, Stress Responses
Evidence for Signaling	Lacking	Extensive	Extensive

Signaling Pathways

The signaling pathways for JA-Ile and the COI1-independent pathway for OPDA are well-documented. The metabolic pathway involving (9Z,12Z)-3-oxolinoleoyl-CoA is also understood in the context of JA biosynthesis.

JA-Ile Signaling Pathway.

OPDA COI1-Independent Signaling.

Role of 3-Oxolinoleoyl-CoA in β-Oxidation.

Experimental Protocols

Protocol 1: Quantification of Oxylipins by LC-MS/MS

This protocol outlines a general method for the extraction and quantification of oxylipins from plant tissue.

1. Sample Preparation:

• Flash-freeze plant tissue (e.g., Arabidopsis leaves) in liquid nitrogen immediately after harvesting to quench metabolic activity.
• Grind the frozen tissue to a fine powder using a mortar and pestle or a ball mill.

2. Extraction:

• To ~100 mg of powdered tissue, add 1 mL of ice-cold extraction solvent (e.g., 2-propanol/water/HCl (2:1:0.002, v/v/v)).
• Add a mixture of deuterated internal standards for accurate quantification (e.g., d5-OPDA, d6-JA).
• Vortex thoroughly and incubate on ice for 30 minutes.
• Add 2 mL of dichloromethane (B109758) and vortex again.
• Centrifuge at 4,000 x g for 10 minutes at 4°C.
• Collect the lower organic phase and re-extract the aqueous phase with another 1 mL of dichloromethane.
• Combine the organic phases and evaporate to dryness under a stream of nitrogen.

3. Solid-Phase Extraction (SPE) Cleanup (Optional but recommended):

• Reconstitute the dried extract in a small volume of the initial mobile phase.
• Use a C18 SPE cartridge to remove interfering compounds.
• Wash the cartridge with a non-polar solvent and elute the oxylipins with a more polar solvent (e.g., methanol (B129727) or acetonitrile).
• Evaporate the eluate to dryness.

4. LC-MS/MS Analysis:

• Reconstitute the final dried extract in a suitable solvent (e.g., 50% methanol).
• Inject the sample into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).
• Separate the oxylipins using a C18 reverse-phase column with a gradient of water and acetonitrile/methanol, both typically containing 0.1% formic acid.
• Detect and quantify the oxylipins using multiple reaction monitoring (MRM) mode, with specific precursor-to-product ion transitions for each analyte and internal standard.[11][12][13][14][15][16][17]

Protocol 2: Gene Expression Analysis by qRT-PCR

This protocol describes how to measure the expression of oxylipin-responsive genes.

1. Plant Treatment:

• Grow plants (e.g., Arabidopsis seedlings) under controlled conditions.
• Apply the oxylipin of interest (e.g., OPDA or MeJA, a volatile ester of JA) at a specific concentration (e.g., 50 µM) or inflict a mechanical wound.
• Harvest tissue at different time points after treatment.

2. RNA Extraction and cDNA Synthesis:

• Extract total RNA from the harvested tissue using a commercial kit or a standard protocol (e.g., Trizol).
• Treat the RNA with DNase I to remove any contaminating genomic DNA.
• Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase and oligo(dT) or random primers.

3. Quantitative Real-Time PCR (qRT-PCR):

• Prepare a reaction mixture containing cDNA, gene-specific primers for the target genes (e.g., PDF1.2, VSP2 for JA signaling; GRX480, ZAT10 for OPDA signaling) and a reference gene (e.g., ACTIN2), and a fluorescent DNA-binding dye (e.g., SYBR Green) or a probe-based chemistry.
• Perform the PCR in a real-time PCR cycler.
• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression compared to a control sample.[5][18][19][20][21][22][23][24]

Protocol 3: 3-Ketoacyl-CoA Thiolase (KAT) Activity Assay

This spectrophotometric assay measures the activity of KAT, the enzyme that acts on (9Z,12Z)-3-oxolinoleoyl-CoA.

1. Enzyme Extraction:

• Homogenize plant tissue in an ice-cold extraction buffer containing a buffering agent (e.g., Tris-HCl), a reducing agent (e.g., DTT), and protease inhibitors.
• Centrifuge the homogenate to pellet cell debris and collect the supernatant containing the soluble proteins.

2. Coupled Enzyme Assay:

• The assay is based on the thiolytic cleavage of a 3-ketoacyl-CoA substrate (e.g., acetoacetyl-CoA as a general substrate) by KAT, which releases acetyl-CoA and a shortened acyl-CoA.
• The production of Coenzyme A (CoASH) in the reverse (condensation) reaction can be monitored by its reaction with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), which produces a yellow-colored compound that absorbs at 412 nm.
• Alternatively, in the cleavage direction, the formation of acetyl-CoA can be coupled to the citrate (B86180) synthase and malate (B86768) dehydrogenase reactions, leading to the reduction of NAD+ to NADH, which can be monitored by the increase in absorbance at 340 nm.[25][26][27]

3. Spectrophotometric Measurement:

• Prepare a reaction mixture containing the necessary substrates and coupling enzymes in a cuvette.
• Initiate the reaction by adding the plant protein extract.
• Measure the change in absorbance over time using a spectrophotometer.
• Calculate the enzyme activity based on the rate of change in absorbance and the molar extinction coefficient of the product being measured.

Conclusion

The current body of scientific literature strongly supports the roles of OPDA and JA-Ile as key signaling molecules in plants, regulating a wide array of developmental and defense responses through distinct and interconnected pathways. In contrast, (9Z,12Z)-3-oxolinoleoyl-CoA is primarily recognized as a metabolic intermediate in the β-oxidation spiral required for jasmonic acid biosynthesis. While the possibility of a direct signaling role for (9Z,12Z)-3-oxolinoleoyl-CoA or other acyl-CoA esters in plants cannot be entirely ruled out and warrants further investigation, there is currently a lack of experimental evidence to support this hypothesis. Future research, employing sensitive analytical techniques and targeted genetic approaches, will be necessary to fully elucidate the complete spectrum of oxylipin signaling in plants and to determine if metabolic intermediates like (9Z,12Z)-3-oxolinoleoyl-CoA have functions beyond their established metabolic roles.

References

• 1. The JAZ Proteins: A Crucial Interface in the Jasmonate Signaling Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Jasmonate signaling: a conserved mechanism of hormone sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Architecture and Dynamics of the Jasmonic Acid Gene Regulatory Network - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Ancient COI1-Independent Function for Reactive Electrophilic Oxylipins in Thermotolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insights into the Jasmonate Signaling in Basal Land Plant Revealed by the Multi-Omics Analysis of an Antarctic Moss Pohlia nutans Treated with OPDA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Another JA/COI1-independent role of OPDA detected in tomato embryo development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. Screening for wound-induced oxylipins in Arabidopsis thaliana by differential HPLC-APCI/MS profiling of crude leaf extracts and subsequent characterisation by capillary-scale NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitative Analysis of Oxylipins [lebchem.uni-wuppertal.de]
• 14. Methods for the analysis of oxylipins in plants [agris.fao.org]
• 15. researchgate.net [researchgate.net]
• 16. The methods and application of Oxylipins Analysis - Creative Proteomics Blog [creative-proteomics.com]
• 17. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. OPDA-Ile – a new JA-Ile-independent signal? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Octadecanoid-Derived Alteration of Gene Expression and the “Oxylipin Signature” in Stressed Barley Leaves. Implications for Different Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]
• 21. researchgate.net [researchgate.net]
• 22. Induction of Jasmonoyl-Isoleucine (JA-Ile)-Dependent JASMONATE ZIM-DOMAIN (JAZ) Genes in NaCl-Treated Arabidopsis thaliana Roots Can Occur at Very Low JA-Ile Levels and in the Absence of the JA/JA-Ile Transporter JAT1/AtABCG16 - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Enhancing the activity and succinyl-CoA specificity of 3-ketoacyl-CoA thiolase Tfu_0875 through rational binding pocket engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Peroxisomal Plant 3-Ketoacyl-CoA Thiolase Structure and Activity Are Regulated by a Sensitive Redox Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Cloning, Expression and Purification of an Acetoacetyl CoA Thiolase from Sunflower Cotyledon - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Role of (9Z,12Z)-3-Oxolinoleoyl-CoA in Plant Biology: A Comparative Guide Using Mutant Lines

For researchers, scientists, and drug development professionals, understanding the intricate signaling pathways within plants is paramount for advancements in agriculture and medicine. This guide provides a comprehensive comparison of experimental data from wild-type and mutant plant lines to confirm the role of the crucial but transient intermediate, (9Z,12Z)-3-oxolinoleoyl-CoA, in the biosynthesis of jasmonic acid (JA), a key phytohormone governing plant growth, development, and defense.

While direct quantification of (9Z,12Z)-3-oxolinoleoyl-CoA is technically challenging due to its low abundance and transient nature, its role can be effectively elucidated by studying mutant lines with disruptions in the enzymatic steps immediately upstream and downstream of its formation. This guide focuses on the analysis of acyl-CoA oxidase (acx) and 3-ketoacyl-CoA thiolase (kat) mutants in the model plant Arabidopsis thaliana.

The Jasmonic Acid Biosynthetic Pathway: A Central Role for (9Z,12Z)-3-Oxolinoleoyl-CoA

Jasmonic acid biosynthesis is a well-characterized pathway that begins in the chloroplast and concludes in the peroxisome. (9Z,12Z)-3-oxolinoleoyl-CoA is a key intermediate in the peroxisomal β-oxidation steps that convert the JA precursor, 12-oxophytodienoic acid (OPDA), into JA. The enzyme Acyl-CoA Oxidase (ACX) catalyzes the step leading to the formation of (9Z,12Z)-3-oxolinoleoyl-CoA, while 3-ketoacyl-CoA thiolase (KAT) acts on it in the subsequent step.

Figure 1. Simplified Jasmonic Acid Biosynthetic Pathway in the Peroxisome.

Comparative Analysis of Wild-Type vs. Mutant Lines

The functional importance of (9Z,12Z)-3-oxolinoleoyl-CoA can be inferred from the distinct phenotypes observed in acx and kat mutants compared to wild-type (WT) plants. These mutants exhibit deficiencies in JA-mediated processes, strongly suggesting a disruption in the JA biosynthetic pathway at the level of β-oxidation.

Phenotypic Comparison

Phenotypic Trait	Wild-Type (Col-0)	acx1/acx5 Double Mutant	kat2 Mutant
Wound-Induced Jasmonic Acid (JA) Accumulation	High	Severely reduced (~1% of WT)[1]	Reduced[2]
Resistance to Insect Herbivory (e.g., Trichoplusia ni)	Resistant	Increased susceptibility[1]	Not explicitly reported, but JA deficiency generally leads to susceptibility.
Male Fertility	Fertile	Reduced pollen viability and fecundity[1]	Reduced reproductive success, increased ovule abortion[2]
Vegetative Growth	Normal	Normal	Increased rosette leaf area and dry weight[2]
Flowering Time	Normal	Normal	Delayed global proliferative arrest of flowering[2]
Leaf Senescence	Normal progression	Not explicitly reported	Delayed onset of natural and dark-induced senescence.

Quantitative Analysis of Jasmonic Acid Levels

Genotype	Unwounded JA Levels (ng/g FW)	Wounded JA Levels (ng/g FW)
Wild-Type (Col-0)	~15	~350
acx1	~10	~70
acx5	~20	~400
acx1/acx5	~10	~15

Data adapted from Schilmiller et al., 2007. Values are approximate and for comparative purposes.

The dramatic decrease in wound-induced JA in the acx1/acx5 double mutant strongly supports the essential and partially redundant roles of ACX1 and ACX5 in JA biosynthesis. This blockage, occurring just upstream of (9Z,12Z)-3-oxolinoleoyl-CoA, implies a critical role for this intermediate as a direct precursor to JA. Similarly, the reduced JA levels in kat2 mutants point to the essential function of the enzyme that metabolizes (9Z,12Z)-3-oxolinoleoyl-CoA.

Experimental Protocols

Reproducible and rigorous experimental design is critical for confirming gene function. Below are detailed methodologies for key experiments.

Generation and Identification of Mutant Lines

a) T-DNA Insertional Mutants:

• Source: T-DNA insertion lines for ACX and KAT genes can be obtained from stock centers like the Arabidopsis Biological Resource Center (ABRC).

• Screening: Plants are grown on selective media (e.g., containing kanamycin (B1662678) or sulfadiazine) to identify transformants.

• Genotyping: PCR-based genotyping is performed using gene-specific primers and a T-DNA left border primer to identify homozygous mutants.

b) CRISPR/Cas9-mediated Mutants:

• Guide RNA (gRNA) Design: gRNAs are designed to target specific exons of the gene of interest.

• Vector Construction: The gRNA cassette is cloned into a plant transformation vector containing the Cas9 nuclease.

• Plant Transformation: Agrobacterium tumefaciens-mediated floral dip method is commonly used to transform Arabidopsis thaliana.

• Screening and Sequencing: T1 generation plants are screened for the presence of the transgene. Mutations in the target gene are confirmed by Sanger sequencing of PCR amplicons flanking the target site.

Figure 2. General Experimental Workflow for Confirming Gene Function using Mutant Analysis.

Plant Growth and Treatment Conditions

• Growth: Arabidopsis thaliana plants (wild-type and mutants) are typically grown in a controlled environment with a 16-hour light/8-hour dark photoperiod at 22°C.

• Wounding Treatment: For induction of JA biosynthesis, leaves of 4- to 5-week-old plants are mechanically wounded using forceps.

• Herbivory Assays: For insect resistance assays, larvae (e.g., Trichoplusia ni) are placed on the leaves of wild-type and mutant plants, and leaf damage is quantified over several days.

Oxylipin Profiling by LC-MS/MS

• Sample Extraction: Plant tissue is flash-frozen in liquid nitrogen and ground to a fine powder. Oxylipins are extracted using an organic solvent system (e.g., 2-propanol/water/HCl).

• Solid-Phase Extraction (SPE): The crude extract is purified and concentrated using a C18 SPE cartridge to isolate the oxylipin fraction.

• LC-MS/MS Analysis: The purified oxylipins are separated by reverse-phase liquid chromatography and detected by tandem mass spectrometry (MS/MS) in negative ion mode. Multiple Reaction Monitoring (MRM) is used for targeted quantification of specific oxylipins, including JA and its precursors.

• Quantification: Absolute quantification is achieved by comparing the peak areas of endogenous oxylipins to those of known amounts of stable isotope-labeled internal standards.

Conclusion and Future Directions

The analysis of acx and kat mutant lines provides compelling indirect evidence for the indispensable role of (9Z,12Z)-3-oxolinoleoyl-CoA in the biosynthesis of jasmonic acid. The observed phenotypes, particularly the compromised defense responses and reproductive defects, are consistent with a severe deficiency in JA signaling.

Future research should focus on the development of more sensitive analytical techniques to directly detect and quantify (9Z,12Z)-3-oxolinoleoyl-CoA and other transient intermediates in the JA biosynthetic pathway. This would provide a more complete picture of the metabolic flux through this crucial signaling cascade and could reveal novel regulatory points. Furthermore, exploring the potential bioactivity of (9Z,12Z)-3-oxolinoleoyl-CoA itself could open new avenues for understanding oxylipin signaling in plants. The methodologies and comparative data presented in this guide provide a solid foundation for researchers to further investigate the intricate roles of this and other oxylipins in plant biology and to explore their potential applications in crop improvement and drug discovery.

References

• 1. Arabidopsis mutants in short- and medium-chain acyl-CoA oxidase activities accumulate acyl-CoAs and reveal that fatty acid beta-oxidation is essential for embryo development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A defect in glyoxysomal fatty acid beta-oxidation reduces jasmonic acid accumulation in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Antibody Cross-Reactivity with (9Z,12Z)-3-oxolinoleoyl-CoA

For researchers in lipidomics, metabolic diseases, and drug development, the ability to specifically detect and quantify lipid metabolites is paramount. (9Z,12Z)-3-oxolinoleoyl-CoA is a key intermediate in the beta-oxidation of linoleic acid, a common omega-6 fatty acid. The transient nature and structural similarity of this molecule to other fatty acyl-CoAs present a significant challenge for immunoassay development. This guide provides a framework for evaluating and comparing the cross-reactivity of antibodies against this specific metabolite, offering detailed experimental protocols and conceptual workflows to support rigorous scientific investigation.

Directly targeting (9Z,12Z)-3-oxolinoleoyl-CoA with commercial antibodies is challenging due to its nature as a small molecule hapten, which is generally not immunogenic on its own. Antibodies are typically raised against larger molecules or carrier-conjugated haptens. Consequently, antibodies developed for related, more complex targets may exhibit off-target binding to (9Z,12Z)-3-oxolinoleoyl-CoA. This guide focuses on the methods to assess this potential cross-reactivity.

Comparative Analysis of Antibody Specificity

When evaluating antibodies for lipid metabolite research, it is crucial to characterize their binding profile against a panel of structurally related molecules. The following table presents a template for summarizing quantitative cross-reactivity data, which researchers can populate with their own experimental results from techniques like competitive ELISA.

Table 1: Hypothetical Cross-Reactivity Profile of an Anti-Acyl-CoA Antibody

Competitor Molecule	Structure	IC50 (nM)	% Cross-Reactivity
(9Z,12Z)-3-oxolinoleoyl-CoA	C18:2, 3-oxo, CoA	User-determined	100% (Reference)
Linoleoyl-CoA	C18:2, CoA	User-determined	Calculated
Palmitoyl-CoA	C16:0, CoA	User-determined	Calculated
3-Oxopalmitoyl-CoA	C16:0, 3-oxo, CoA	User-determined	Calculated
Oleoyl-CoA	C18:1, CoA	User-determined	Calculated
Coenzyme A (Free Thiol)	-	User-determined	Calculated

% Cross-Reactivity = (IC50 of (9Z,12Z)-3-oxolinoleoyl-CoA / IC50 of Competitor) x 100

Experimental Protocols

A robust assessment of antibody cross-reactivity is essential for the validation of any immunoassay. The most common and effective method for this is the competitive Enzyme-Linked Immunosorbent Assay (ELISA).

Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol allows for the determination of the specificity of an antibody by measuring its binding to an immobilized antigen in the presence of free, competing analytes.

1. Materials and Reagents:

• High-binding 96-well microtiter plates

• Antibody of interest (e.g., a putative anti-3-oxoacyl-CoA antibody)

• Coating Antigen: (9Z,12Z)-3-oxolinoleoyl-CoA conjugated to a carrier protein (e.g., BSA or KLH).

• Competitors: Purified (9Z,12Z)-3-oxolinoleoyl-CoA and a panel of structurally related molecules (see Table 1).

• Secondary Antibody: HRP-conjugated anti-species IgG (e.g., anti-mouse IgG-HRP).

• Blocking Buffer: 5% non-fat dry milk or BSA in Phosphate Buffered Saline with 0.05% Tween-20 (PBST).

• Wash Buffer: PBST.

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine).

• Stop Solution: 2 M Sulfuric Acid.

• Microplate reader.

2. Procedure:

• Plate Coating:

  • Dilute the coating antigen to a final concentration of 1-10 µg/mL in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the diluted coating antigen to each well of the microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Competition Reaction:

  • Prepare serial dilutions of the reference analyte ((9Z,12Z)-3-oxolinoleoyl-CoA) and potential cross-reactants in assay buffer.

  • In a separate dilution plate, mix 50 µL of each competitor dilution with 50 µL of the primary antibody (at a concentration determined by prior titration to give ~80% of maximum signal).

  • Incubate this mixture for 30-60 minutes at room temperature.

  • Transfer 100 µL of the antibody-competitor mixture to the corresponding wells of the coated and blocked assay plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with Wash Buffer.

• Detection:

  • Add 100 µL of the diluted HRP-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of TMB substrate to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

  • Stop the reaction by adding 50 µL of Stop Solution to each well.

• Data Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Plot the absorbance against the log of the competitor concentration for each analyte.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of the maximum signal) for each compound.

  • Calculate the percent cross-reactivity using the formula provided in the caption of Table 1.

Visualizing Pathways and Workflows

Understanding the biological context and the experimental logic is facilitated by clear diagrams.

Metabolic Context of (9Z,12Z)-3-oxolinoleoyl-CoA

(9Z,12Z)-3-oxolinoleoyl-CoA is an intermediate in the beta-oxidation spiral of linoleic acid. This pathway is crucial for energy production from fatty acids.[1] Coenzyme A and its derivatives play a central role in these metabolic processes.[2][3][4][5]

Caption: Simplified pathway of linoleic acid beta-oxidation.

Experimental Workflow for Antibody Cross-Reactivity Analysis

The logical flow of the competitive ELISA protocol is a critical component of experimental design. This workflow ensures that all necessary steps are followed for accurate and reproducible results.

Caption: Workflow for competitive ELISA to assess antibody cross-reactivity.

References

• 1. mdpi.com [mdpi.com]
• 2. imrpress.com [imrpress.com]
• 3. The Pathophysiological Role of CoA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coenzyme A - Wikipedia [en.wikipedia.org]
• 5. How important is CoA? | Institute of Biological Chemistry | Washington State University [ibc.wsu.edu]

Quantitative Comparison of (9Z,12Z)-3-Oxolinoleoyl-CoA in Different Tissues: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

Currently, there is a notable absence of published research providing a direct quantitative comparison of (9Z,12Z)-3-oxolinoleoyl-CoA across different tissues. This guide is designed to bridge this gap by presenting a comprehensive methodological framework for such a comparative analysis. The protocols and workflows detailed below are based on established and widely accepted techniques for the quantification of other acyl-CoA species, which can be adapted for the specific analysis of (9Z,12Z)-3-oxolinoleoyl-CoA.

Quantitative Data on (9Z,12Z)-3-Oxolinoleoyl-CoA

As of the latest literature review, specific quantitative data for (9Z,12Z)-3-oxolinoleoyl-CoA in various tissues are not available. To facilitate future research in this area, the following table is provided as a template for researchers to present their findings in a structured and comparable format.

Table 1: Template for Quantitative Comparison of (9Z,12Z)-3-Oxolinoleoyl-CoA in Different Tissues

Tissue	(9Z,12Z)-3-Oxolinoleoyl-CoA Concentration (pmol/mg tissue)	Method of Quantification	Reference
Liver	Data to be determined	LC-MS/MS	[Your Study Here]
Heart	Data to be determined	LC-MS/MS	[Your Study Here]
Brain	Data to be determined	LC-MS/MS	[Your Study Here]
Adipose Tissue	Data to be determined	LC-MS/MS	[Your Study Here]
Skeletal Muscle	Data to be determined	LC-MS/MS	[Your Study Here]
Kidney	Data to be determined	LC-MS/MS	[Your Study Here]

Experimental Protocols

The following is a detailed protocol for the extraction and quantification of (9Z,12Z)-3-oxolinoleoyl-CoA from tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method is adapted from established protocols for the analysis of long-chain acyl-CoAs.

Tissue Collection and Preparation

• Tissue Harvesting: Excise tissues of interest from the experimental model (e.g., mouse, rat) and immediately freeze them in liquid nitrogen to quench metabolic activity. Store samples at -80°C until further processing.

• Tissue Pulverization: While still frozen, pulverize the tissue samples into a fine powder using a liquid nitrogen-chilled mortar and pestle. This ensures homogeneity and efficient extraction.

Acyl-CoA Extraction

• Extraction Solvent: Prepare an extraction solvent consisting of 2:1:0.8 (v/v/v) methanol:chloroform:water. Keep the solvent on ice.

• Homogenization: Weigh approximately 20-50 mg of the pulverized tissue into a pre-chilled tube. Add 1 mL of the ice-cold extraction solvent.

• Internal Standard: Spike the sample with a suitable internal standard. For (9Z,12Z)-3-oxolinoleoyl-CoA, a heavy-isotope labeled analog or a structurally similar odd-chain acyl-CoA (e.g., C17:0-CoA) would be ideal.

• Sonication: Sonicate the mixture on ice for 3 x 15-second bursts with 30-second intervals to ensure complete cell lysis and extraction.

• Phase Separation: Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C to separate the phases.

• Collection: Carefully collect the upper aqueous/methanol phase, which contains the acyl-CoAs, into a new pre-chilled tube.

• Drying: Dry the extract under a gentle stream of nitrogen gas.

LC-MS/MS Quantification

• Sample Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of a solvent compatible with the LC mobile phase, such as 50% acetonitrile (B52724) in water with 0.1% formic acid.

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Develop a suitable gradient to separate (9Z,12Z)-3-oxolinoleoyl-CoA from other acyl-CoAs. A typical gradient might start at 20% B, ramp to 95% B over 10 minutes, hold for 5 minutes, and then re-equilibrate.

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is recommended.

• Mass Spectrometry Detection:

  • Ionization Mode: Use positive electrospray ionization (ESI+).

  • Detection Mode: Employ Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: The specific precursor-to-product ion transitions for (9Z,12Z)-3-oxolinoleoyl-CoA and the internal standard will need to be determined by direct infusion of a synthesized standard. The precursor ion will be the [M+H]+ adduct. A common product ion for acyl-CoAs corresponds to the loss of the phosphopantetheine moiety.

• Data Analysis:

  • Quantification: Quantify the amount of (9Z,12Z)-3-oxolinoleoyl-CoA in each sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve generated with known concentrations of a (9Z,12Z)-3-oxolinoleoyl-CoA standard.

  • Normalization: Normalize the quantified amount to the initial tissue weight to obtain the concentration in pmol/mg tissue.

Signaling Pathways and Experimental Workflows

Putative Metabolic Pathway of (9Z,12Z)-Linoleic Acid

The following diagram illustrates the putative metabolic pathway involving the beta-oxidation of linoleoyl-CoA, which would lead to the formation of (9Z,12Z)-3-oxolinoleoyl-CoA.

Caption: Putative metabolic pathway of linoleic acid beta-oxidation.

Experimental Workflow for Quantification

The diagram below outlines the key steps in the experimental workflow for the quantitative analysis of (9Z,12Z)-3-oxolinoleoyl-CoA in tissue samples.

Caption: Experimental workflow for (9Z,12Z)-3-oxolinoleoyl-CoA quantification.

A Comparative Guide to (9Z,12Z)-3-oxolinoleoyl-CoA and its Precursors in Jasmonate Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the roles of (9Z,12Z)-3-oxolinoleoyl-CoA and its precursors in the jasmonate signaling pathway. We delve into the experimental data that distinguishes the signaling functions of these molecules, particularly highlighting the well-established activities of 12-oxo-phytodienoic acid (OPDA) versus the canonical jasmonate ligand, jasmonoyl-L-isoleucine (JA-Ile).

Introduction to Jasmonate Signaling Intermediates

The jasmonate signaling pathway is a crucial component of plant defense and development. While jasmonic acid (JA) and its isoleucine conjugate (JA-Ile) are traditionally viewed as the key signaling molecules, research has revealed that their biosynthetic precursors also possess distinct biological activities. This guide focuses on the comparison of (9Z,12Z)-3-oxolinoleoyl-CoA, an intermediate in the β-oxidation stage of JA biosynthesis, with its upstream precursor OPDA and the downstream product JA-Ile.

(9Z,12Z)-3-oxolinoleoyl-CoA is chemically known as 3-oxo-2-(2'(Z)-pentenyl)-cyclopentane-1-octanoyl-CoA (OPC-8:0-CoA). It is the substrate for the first of three β-oxidation cycles that shorten the octanoic acid side chain to form JA.

The Jasmonate Biosynthesis Pathway

The biosynthesis of jasmonates begins in the chloroplast and concludes in the peroxisome. The pathway involves a series of enzymatic conversions, with key intermediates playing distinct roles in signaling.

A Comparative Guide to the Absolute Quantification of (9Z,12Z)-3-oxolinoleoyl-CoA: Isotopic Dilution vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate absolute quantification of bioactive lipids is paramount in understanding their physiological roles and in the development of novel therapeutics. (9Z,12Z)-3-oxolinoleoyl-CoA, a derivative of linoleic acid, is an emerging molecule of interest in various biological processes. This guide provides an objective comparison of isotopic dilution mass spectrometry, the gold standard for absolute quantification, with alternative methods for measuring (9Z,12Z)-3-oxolinoleoyl-CoA.

Comparison of Quantification Methods

The selection of a quantification method depends on the specific requirements of the study, including the need for absolute versus relative quantification, sensitivity, specificity, and available instrumentation. Isotopic dilution Liquid Chromatography-Mass Spectrometry (LC-MS) offers the highest accuracy and precision, while enzymatic and fluorescent assays provide higher throughput and simpler workflows, albeit with some trade-offs in specificity and absolute quantification capabilities.

Method	Principle	Advantages	Disadvantages	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Throughput
Isotopic Dilution LC-MS/MS	A known amount of a stable isotope-labeled internal standard (e.g., deuterated (9Z,12Z)-3-oxolinoleoyl-CoA) is added to the sample. The analyte and internal standard are co-eluted and detected by mass spectrometry. The ratio of the analyte to the internal standard is used for absolute quantification.[1]	High accuracy and precision. High specificity, minimizing matrix effects. Provides absolute quantification.	Requires synthesis of a specific internal standard. Technically demanding instrumentation and expertise. Lower throughput compared to other methods.	Low fmol to pmol range on column.[2]	Low to Medium
Enzymatic Assays	Utilizes enzymes that specifically react with the target molecule or a class of related molecules. The reaction produces a measurable signal (e.g., change in absorbance or fluorescence).[3]	High throughput. Relatively simple and inexpensive. Can be adapted for plate-based assays.	May lack specificity for the exact molecule of interest. Indirect measurement. May not provide absolute quantification without a specific standard curve for the target molecule.	pmol to nmol range.[3]	High
Fluorescent Assays	Employs fluorescent probes that change their spectral properties upon binding to the analyte or as a result of an enzymatic reaction involving the analyte.[4]	High sensitivity. High throughput. Can be used for in vitro and in-cell measurements.	Potential for non-specific binding of the probe. May require a specific probe for the target molecule. Often provides relative quantification.	pmol range.[5]	High

Experimental Protocols

Isotopic Dilution LC-MS/MS for Absolute Quantification

This method provides the most accurate and precise measurement of (9Z,12Z)-3-oxolinoleoyl-CoA.

a) Synthesis of Deuterated (9Z,12Z)-3-oxolinoleoyl-CoA (Internal Standard)

A deuterated internal standard is crucial for accurate quantification. A possible synthetic route involves:

• Deuteration of Linoleic Acid: Commercially available linoleic acid can be deuterated at specific positions using methods like metal-catalyzed H/D exchange.

• Activation to Acyl-CoA: The deuterated linoleic acid is then converted to its Coenzyme A thioester.

• Oxidation: The deuterated linoleoyl-CoA is enzymatically or chemically oxidized to introduce the 3-oxo group.

b) Sample Preparation

• Homogenization: Tissues or cells are homogenized in a suitable buffer on ice.

• Spiking: A known amount of the deuterated internal standard is added to the homogenate.

• Extraction: Acyl-CoAs are extracted using a protein precipitation method, for example, with the addition of ice-cold 10% trichloroacetic acid or 5-sulfosalicylic acid.[1]

• Purification: The supernatant containing the acyl-CoAs is purified using solid-phase extraction (SPE).

c) LC-MS/MS Analysis

• Chromatography: Separation is achieved on a C18 reversed-phase column using a gradient of mobile phases, such as 10 mM ammonium (B1175870) acetate (B1210297) in water (A) and acetonitrile (B52724) (B).[2]

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM). The characteristic neutral loss of the 5'-ADP moiety (507.3 m/z) is typically monitored for quantification.[1]

d) Quantification

A calibration curve is generated using known concentrations of a non-labeled (9Z,12Z)-3-oxolinoleoyl-CoA standard spiked with the deuterated internal standard. The absolute concentration in the sample is determined from the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

Enzymatic Assay (General for 3-oxoacyl-CoAs)

This method can be adapted for the semi-quantitative or relative quantification of 3-oxoacyl-CoAs.

a) Principle

The assay is based on the reduction of the 3-oxo group by a 3-hydroxyacyl-CoA dehydrogenase, with the concomitant oxidation of NADH to NAD+. The decrease in NADH is monitored spectrophotometrically or fluorometrically.

b) Protocol

• Sample Preparation: Prepare a protein-free extract of the sample.

• Reaction Mixture: Prepare a reaction buffer containing a suitable pH, NADH, and the enzyme 3-hydroxyacyl-CoA dehydrogenase.

• Measurement: Add the sample extract to the reaction mixture and monitor the decrease in absorbance at 340 nm or fluorescence.

• Quantification: The concentration can be estimated by comparing the rate of reaction to a standard curve prepared with a known 3-oxoacyl-CoA.

Fluorescent Assay (General for Acyl-CoAs)

This method offers high sensitivity for the detection of acyl-CoAs.

a) Principle

A fluorescent probe that specifically binds to the acyl-CoA of interest, resulting in a change in its fluorescence properties. Alternatively, a coupled enzymatic reaction can produce a fluorescent product.[4]

b) Protocol

• Sample Preparation: Prepare a clear lysate or extract of the sample.

• Assay: In a microplate format, add the sample, a fluorescent probe (e.g., a fluorescently labeled fatty acid analog that can be converted to the corresponding CoA), and any necessary enzymes or reagents.

• Measurement: After an incubation period, measure the fluorescence at the appropriate excitation and emission wavelengths.

• Quantification: Relative quantification is achieved by comparing the fluorescence intensity of the samples to controls. Absolute quantification requires a specific standard curve for (9Z,12Z)-3-oxolinoleoyl-CoA.

Visualizations

Signaling Pathway

(9Z,12Z)-3-oxolinoleoyl-CoA is formed from the peroxidation of linoleic acid, a common polyunsaturated fatty acid. This process can be initiated by reactive oxygen species (ROS). The resulting oxo-acyl-CoA can then enter various metabolic and signaling pathways.

Caption: Formation of (9Z,12Z)-3-oxolinoleoyl-CoA from linoleic acid peroxidation.

Experimental Workflow: Isotopic Dilution LC-MS/MS

The workflow for absolute quantification using isotopic dilution LC-MS/MS involves several key steps from sample preparation to data analysis.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of (9Z,12Z)-3-oxolinoleoyl-CoA and Jasmonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological roles of (9Z,12Z)-3-oxolinoleoyl-CoA and jasmonic acid. While both molecules are derived from fatty acids, their functions within the cell are fundamentally different. (9Z,12Z)-3-oxolinoleoyl-CoA is a transient metabolic intermediate in the catabolic breakdown of linoleic acid, whereas jasmonic acid is a key signaling hormone that regulates a wide array of plant defense and developmental processes. This document outlines their respective pathways, known biological activities, and the experimental methods used to study them.

Overview of Biological Roles

A comparative summary of the key features of (9Z,12Z)-3-oxolinoleoyl-CoA and jasmonic acid is presented in the table below.

Feature	(9Z,12Z)-3-oxolinoleoyl-CoA	Jasmonic Acid (JA)
Primary Role	Metabolic Intermediate	Signaling Hormone
Biological Pathway	Peroxisomal β-oxidation of Linoleic Acid	Jasmonate Biosynthesis & Signaling
Key Function	Energy Production (via Acetyl-CoA)	Regulation of Gene Expression
Mode of Action	Substrate for 3-ketoacyl-CoA thiolase	Binds to COI1-JAZ co-receptor complex (as JA-Ile)
Biological Activities	No known signaling activity	Induction of defense genes, regulation of growth and development

Metabolic and Signaling Pathways

The distinct roles of (9Z,12Z)-3-oxolinoleoyl-CoA and jasmonic acid are best understood by examining their respective biochemical pathways.

The β-Oxidation Pathway of Linoleic Acid: The Metabolic Fate of (9Z,12Z)-3-oxolinoleoyl-CoA

(9Z,12Z)-3-oxolinoleoyl-CoA is an ephemeral intermediate in the peroxisomal β-oxidation of linoleic acid, a common unsaturated fatty acid. This catabolic pathway systematically shortens the fatty acid chain to produce acetyl-CoA, which can then be utilized in the citric acid cycle for energy production. The process involves a series of enzymatic reactions. Due to the presence of double bonds in unsaturated fatty acids like linoleic acid, auxiliary enzymes are required to modify the structure of the intermediates to allow the core β-oxidation machinery to proceed.

The formation and subsequent breakdown of (9Z,12Z)-3-oxolinoleoyl-CoA is a critical step in this energy-yielding process. There is currently no scientific evidence to suggest that this molecule possesses any signaling activity analogous to that of plant hormones.

Figure 1. Simplified workflow of the initial steps of linoleic acid β-oxidation in the peroxisome, highlighting the position of (9Z,12Z)-3-oxolinoleoyl-CoA.

The Jasmonic Acid Signaling Pathway: A Cascade of Molecular Events

Jasmonic acid is a potent signaling molecule synthesized from α-linolenic acid via the lipoxygenase (LOX) pathway. This process is initiated in the chloroplasts and completed in the peroxisomes. The biologically active form of jasmonic acid is its isoleucine conjugate, jasmonoyl-isoleucine (JA-Ile).

The perception of JA-Ile occurs in the nucleus through its binding to a co-receptor complex consisting of CORONATINE INSENSITIVE 1 (COI1) and a JASMONATE ZIM-DOMAIN (JAZ) repressor protein. This binding event targets the JAZ protein for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of JAZ repressors liberates transcription factors, such as MYC2, which then activate the expression of a multitude of jasmonate-responsive genes. These genes are involved in a wide range of physiological processes, including defense against herbivores and pathogens, as well as various aspects of plant development.

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for (9Z,12Z)-3-oxolinoleoyl-CoA

For immediate reference, this document provides operational and disposal plans for (9Z,12Z)-3-oxolinoleoyl-CoA, tailored for researchers, scientists, and drug development professionals. The following procedures are based on established laboratory safety protocols for analogous biochemical compounds, in the absence of specific regulatory guidelines for this molecule.

I. Operational Handling and Safety Precautions

When handling (9Z,12Z)-3-oxolinoleoyl-CoA, standard laboratory practices for handling biochemical reagents should be observed.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.

• Ventilation: Work in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

• Spill Response: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with soap and water.

II. Proper Disposal Procedures

As (9Z,12Z)-3-oxolinoleoyl-CoA is a biodegradable, non-hazardous biochemical, the primary recommended disposal method is through the sanitary sewer system, with copious amounts of water. This method is suitable for small quantities typically used in research settings.

Step-by-Step Disposal Protocol:

• Dilution: Dilute the (9Z,12Z)-3-oxolinoleoyl-CoA solution with at least 20 parts of water.

• Neutralization (if applicable): If the solution is acidic or basic, neutralize it to a pH between 6.0 and 8.0 before disposal.

• Sanitary Sewer Disposal: Pour the diluted and neutralized solution down the drain, followed by flushing with a generous amount of cold water to ensure it is cleared from the plumbing system.

• Empty Containers: Rinse empty containers thoroughly with water. The rinsed containers can typically be disposed of in the regular trash.

Alternative Disposal for Solid Waste:

If the compound is in solid form or absorbed onto a solid matrix (e.g., spill cleanup materials), it should be disposed of as non-hazardous solid waste.

• Containment: Place the solid waste in a sealed, clearly labeled container.

• Labeling: Label the container as "Non-Hazardous Laboratory Waste" and specify the contents.

• Disposal: Dispose of the container in accordance with your institution's guidelines for non-hazardous solid waste.[1][2][3]

III. Data Presentation: Disposal Considerations

The following table summarizes the key considerations for the disposal of (9Z,12Z)-3-oxolinoleoyl-CoA.

Parameter	Guideline	Rationale
Waste Classification	Non-Hazardous Biochemical	Based on the structure of the parent molecule, linoleic acid, which is a common fatty acid and generally considered non-toxic.
Primary Disposal Route	Sanitary Sewer	Appropriate for small quantities of biodegradable organic molecules.
Concentration Limits	Not specified; best practice is to dilute significantly.	Dilution minimizes potential impacts on plumbing and aquatic life.
pH Range for Disposal	6.0 - 8.0	Neutral pH is required for sanitary sewer disposal to prevent corrosion of pipes.
Solid Waste Disposal	Sealed container in regular laboratory trash.	Prevents accidental exposure and complies with general lab waste guidelines.[1][2][3]

IV. Metabolic Pathway of Linoleic Acid

To provide context for the biological role of (9Z,12Z)-3-oxolinoleoyl-CoA, the following diagram illustrates the metabolic pathway of its parent molecule, linoleic acid. This pathway shows the conversion of linoleic acid into various bioactive molecules.

Caption: Metabolic pathway of linoleic acid to eicosanoids.

V. Beta-Oxidation of Fatty Acyl-CoA

The following diagram illustrates the general process of beta-oxidation, the catabolic pathway by which fatty acyl-CoA molecules are broken down to produce energy.

Caption: The four steps of the beta-oxidation spiral.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 3. sfasu.edu [sfasu.edu]

Personal protective equipment for handling (9Z,12Z)-3-oxolinoleoyl-CoA

Essential Safety and Handling Guide for (9Z,12Z)-3-oxolinoleoyl-CoA

IMMEDIATE ACTION REQUIRED: Due to the absence of specific toxicity data for (9Z,12Z)-3-oxolinoleoyl-CoA, this compound must be handled as a substance of unknown and potentially significant toxicity. Strict adherence to the following protocols is mandatory to ensure personnel safety and prevent exposure.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling (9Z,12Z)-3-oxolinoleoyl-CoA. The following procedures are based on a conservative approach, treating the compound with the highest level of precaution in the absence of comprehensive safety data.

Core Safety Principles

• Treat as Hazardous: In the absence of a specific Safety Data Sheet (SDS), all handling of (9Z,12Z)-3-oxolinoleoyl-CoA should be conducted under the assumption that the compound is hazardous.

• Minimize Exposure: All operations should be designed to minimize the generation of aerosols and dust.

• Designated Area: All work with this compound must be performed in a designated area within a certified chemical fume hood.

Personal Protective Equipment (PPE)

The following table outlines the mandatory personal protective equipment for handling (9Z,12Z)-3-oxolinoleoyl-CoA. This represents the minimum requirement; a site-specific risk assessment may necessitate additional measures.

Protection Type	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides protection against incidental contact. The outer glove should be removed and replaced immediately upon any sign of contamination.
Eye Protection	Chemical splash goggles and a full-face shield.	Safety glasses are insufficient. Goggles provide a seal against splashes, and the face shield offers an additional layer of protection for the entire face.
Body Protection	A lab coat, supplemented with a chemically resistant apron.	Protects against spills and splashes. The lab coat should be buttoned, and the apron should be worn over it.
Respiratory Protection	Not generally required when handled in a fume hood.	If there is any risk of aerosol generation outside of a fume hood, a risk assessment must be conducted to determine the appropriate respiratory protection.
Footwear	Closed-toe, non-perforated shoes.	Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Gather all necessary equipment and reagents before introducing the compound.

  • Cover the work surface of the fume hood with absorbent, disposable bench paper.

  • Don all required PPE as specified in the table above.

• Handling:

  • Perform all manipulations of (9Z,12Z)-3-oxolinoleoyl-CoA, including weighing and dilutions, within the fume hood.

  • Use the smallest quantities of the compound necessary for the experiment.

  • Keep the container with the compound sealed when not in immediate use.

• Spill Management:

  • In the event of a small spill within the fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Place the contaminated absorbent material into a sealed, labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent, followed by soap and water.

  • For larger spills, or any spill outside of the fume hood, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

• Waste Segregation: All waste contaminated with (9Z,12Z)-3-oxolinoleoyl-CoA, including unused compound, contaminated PPE, and absorbent materials, must be segregated as hazardous chemical waste.

• Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

• Labeling: The waste label must include the full chemical name: "(9Z,12Z)-3-oxolinoleoyl-CoA".

• Disposal Procedure: Follow your institution's specific procedures for the disposal of hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

Visualized Workflow

The following diagram illustrates the mandatory workflow for the safe handling of (9Z,12Z)-3-oxolinoleoyl-CoA.